3'-TBDMS-Bz-rA Phosphoramidite

Core Science & Biosynthesis

3'-TBDMS-Bz-rA Phosphoramidite: A Technical Guide for Oligonucleotide Synthesis

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of 3'-TBDMS-Bz-rA phosphoramidite (B1245037), a crucial building block in the chemical synthesis of RNA. This document details its chemical properties, its role in solid-phase oligonucleotide synthesis, and provides standardized experimental protocols for its use.

Introduction

3'-TBDMS-Bz-rA phosphoramidite is a protected adenosine (B11128) ribonucleoside derivative essential for the automated synthesis of RNA oligonucleotides.[1][2] Its chemical structure is engineered with specific protecting groups that ensure the correct sequence-specific assembly of RNA strands on a solid support.[3] These protecting groups prevent unwanted side reactions at reactive sites on the nucleobase, the 2'-hydroxyl group of the ribose sugar, and the phosphite (B83602) triester linkage during the synthesis cycle.[4] This controlled, stepwise addition of nucleotides is fundamental to producing high-fidelity RNA molecules for a wide array of applications, including therapeutics (siRNA, antisense oligonucleotides, mRNA synthesis), diagnostics, and functional genomics.[1]

Chemical Structure and Functionality

The structure of 3'-TBDMS-Bz-rA phosphoramidite is characterized by four key chemical moieties, each with a distinct function in the context of solid-phase RNA synthesis.

• 5'-Dimethoxytrityl (DMT) Group: This acid-labile group protects the 5'-hydroxyl of the ribose sugar. Its removal at the beginning of each synthesis cycle exposes a reactive hydroxyl group for the subsequent coupling reaction.[5]

• N-Benzoyl (Bz) Group: This group protects the exocyclic amine of the adenine (B156593) base, preventing it from participating in unwanted side reactions during synthesis.[1]

• 2'-O-tert-butyldimethylsilyl (TBDMS) Group: This bulky silyl (B83357) ether protects the 2'-hydroxyl group of the ribose. The 2'-hydroxyl is highly reactive and its protection is critical to prevent isomerization and chain degradation during synthesis.[6][7] The TBDMS group is stable to the conditions of the synthesis cycle but can be removed during the final deprotection steps.[4]

• 3'- (2-cyanoethyl)-N,N-diisopropylphosphoramidite Group: This is the reactive moiety that, upon activation, forms a phosphite triester linkage with the free 5'-hydroxyl of the growing oligonucleotide chain. The cyanoethyl group provides protection for the phosphate (B84403) backbone during synthesis.[8]

Below is a diagram illustrating the chemical structure of 3'-TBDMS-Bz-rA Phosphoramidite.

Caption: Chemical structure of 3'-TBDMS-Bz-rA phosphoramidite.

Quantitative Data

The performance of 3'-TBDMS-Bz-rA phosphoramidite in automated RNA synthesis is consistently high, ensuring the production of high-quality oligonucleotides. The following table summarizes key quantitative parameters.

Parameter	Typical Value	Notes
Purity	≥97%	Determined by 31P-NMR and RP-HPLC.[8]
Coupling Efficiency	98.5 - 99.5%	Performed on an automated solid-phase synthesizer.[9]
Molecular Formula	C₅₃H₆₆N₇O₈PSi	[8]
Molecular Weight	988.19 g/mol	[6][8]
Storage Conditions	-20°C under an inert atmosphere	Protect from moisture and light.[1][2]

Experimental Protocols

The following sections provide a detailed methodology for the use of 3'-TBDMS-Bz-rA phosphoramidite in the solid-phase synthesis of RNA oligonucleotides.

Solid-Phase Synthesis Cycle

Automated solid-phase RNA synthesis using 3'-TBDMS-Bz-rA phosphoramidite follows a cyclical four-step process.

Caption: The four-step cycle of solid-phase RNA synthesis.

Materials:

• 3'-TBDMS-Bz-rA phosphoramidite solution (typically 0.1 M in anhydrous acetonitrile)

• Activator solution (e.g., 0.25 M 5-Ethylthio-1H-tetrazole (ETT) or 5-Benzylthio-1H-tetrazole (BTT) in anhydrous acetonitrile)[2][10]

• Deblocking solution (e.g., 3% trichloroacetic acid in dichloromethane)

• Capping solutions (Cap A: acetic anhydride/pyridine/THF; Cap B: N-methylimidazole/THF)

• Oxidizing solution (e.g., 0.02 M iodine in THF/water/pyridine)

• Anhydrous acetonitrile (B52724) for washing

Procedure:

• Detritylation: The solid support with the growing oligonucleotide chain is treated with the deblocking solution to remove the 5'-DMT group, exposing the 5'-hydroxyl group.

• Coupling: The 3'-TBDMS-Bz-rA phosphoramidite solution is mixed with the activator solution and delivered to the synthesis column. The activated phosphoramidite reacts with the free 5'-hydroxyl group of the support-bound oligonucleotide. A coupling time of 3-6 minutes is typically employed.[2]

• Capping: To prevent the elongation of unreacted chains (failure sequences), the solid support is treated with the capping solutions to acetylate any free 5'-hydroxyl groups.

• Oxidation: The newly formed phosphite triester linkage is oxidized to a more stable phosphate triester linkage using the oxidizing solution.

• Washing: The column is washed extensively with anhydrous acetonitrile between each step to remove excess reagents and byproducts.[11]

• Chain Elongation: The cycle is repeated until the desired RNA sequence is assembled.

Cleavage and Deprotection

Following synthesis, the oligonucleotide is cleaved from the solid support, and the protecting groups are removed.

Materials:

• Ammonium hydroxide/Methylamine (AMA) solution (1:1, v/v)[11]

• Triethylamine trihydrofluoride (TEA·3HF)[11]

• Dimethyl sulfoxide (B87167) (DMSO), anhydrous[2]

• Triethylamine (TEA), anhydrous[11]

Procedure:

• Cleavage and Base Deprotection: a. Transfer the solid support from the synthesis column to a sealed vial. b. Add 1 mL of AMA solution and heat at 65°C for 10-15 minutes.[11] c. Cool the vial and transfer the supernatant containing the cleaved and partially deprotected RNA to a new tube. d. Dry the RNA pellet using a vacuum concentrator.

• 2'-TBDMS Group Removal: a. Dissolve the dried RNA pellet in 115 µL of anhydrous DMSO. Gentle heating at 65°C for 5 minutes may be necessary.[2][11] b. Add 60 µL of TEA to the DMSO/RNA solution and mix.[2][11] c. Add 75 µL of TEA·3HF and heat the mixture at 65°C for 2.5 hours.[2][11] d. Cool the reaction mixture on ice.

Purification

The crude RNA is purified to remove truncated sequences and other impurities. Reversed-phase high-performance liquid chromatography (RP-HPLC) is a common method for "Trityl-on" purification.

Caption: Workflow for RP-HPLC purification of "Trityl-on" RNA.

Procedure (for Trityl-on purification):

• Quenching: Add quenching buffer to the deprotected RNA solution.

• HPLC Purification: Purify the crude RNA by RP-HPLC. The lipophilic DMT group on the full-length product allows for its separation from shorter, "Trityl-off" failure sequences.

• Detritylation: After purification, the 5'-DMT group is removed from the full-length product.

• Desalting: The final purified RNA is desalted.

Conclusion

3'-TBDMS-Bz-rA phosphoramidite is a cornerstone of modern RNA synthesis, enabling the reliable and efficient production of high-quality RNA oligonucleotides. Its well-defined chemical properties and the robust, standardized protocols for its use have made it an indispensable tool for researchers and developers in the fields of molecular biology, biotechnology, and nucleic acid therapeutics. Understanding the principles of its application, as outlined in this guide, is crucial for the successful synthesis of custom RNA molecules for a diverse range of scientific endeavors.

References

• 1. Safe deprotection strategy for the tert-butyldimethylsilyl (TBS) group during RNA synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. glenresearch.com [glenresearch.com]
• 3. massbio.org [massbio.org]
• 4. cdn.technologynetworks.com [cdn.technologynetworks.com]
• 5. chemrxiv.org [chemrxiv.org]
• 6. phenomenex.com [phenomenex.com]
• 7. benchchem.com [benchchem.com]
• 8. RNA Synthesis Using 2′-O-(Tert-Butyldimethylsilyl) Protection | Springer Nature Experiments [experiments.springernature.com]
• 9. kulturkaufhaus.de [kulturkaufhaus.de]
• 10. academic.oup.com [academic.oup.com]
• 11. benchchem.com [benchchem.com]

An In-Depth Technical Guide to 3'-TBDMS-Bz-rA Phosphoramidite: Structure, Function, and Application in RNA Synthesis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3'-TBDMS-Bz-rA phosphoramidite (B1245037), a key building block in the chemical synthesis of RNA. We will delve into its molecular structure, its critical function in solid-phase oligonucleotide synthesis, and detailed experimental protocols for its use. This document is intended to serve as a valuable resource for researchers and professionals involved in the development of RNA-based therapeutics and diagnostics.

Molecular Structure and Function

3'-TBDMS-Bz-rA phosphoramidite is a chemically modified adenosine (B11128) ribonucleoside designed for incorporation into a growing RNA chain during automated solid-phase synthesis. Its structure is characterized by several key protecting groups that ensure the specificity and efficiency of the synthesis process.

• 5'-O-Dimethoxytrityl (DMT): This acid-labile group protects the 5'-hydroxyl function of the ribose sugar. Its removal at the beginning of each synthesis cycle exposes the 5'-hydroxyl for coupling with the next phosphoramidite monomer.

• N6-Benzoyl (Bz): The exocyclic amine of the adenine (B156593) base is protected by a benzoyl group. This prevents unwanted side reactions at this position during the synthesis cycle.

• 2'-O-tert-Butyldimethylsilyl (TBDMS): The 2'-hydroxyl group of the ribose is protected by a bulky TBDMS group. This critical feature prevents the phosphoramidite from reacting at the 2'-position and avoids the formation of branched oligonucleotides. The TBDMS group is stable to the conditions of the synthesis cycle but can be removed during the final deprotection steps.

• 3'-O-(N,N-diisopropyl) phosphoramidite and a β-cyanoethyl group: This moiety at the 3'-position is the reactive component that, upon activation, forms a phosphite (B83602) triester linkage with the free 5'-hydroxyl of the growing RNA chain. The cyanoethyl group protects the phosphorus atom and is removed during the final deprotection.

The primary function of 3'-TBDMS-Bz-rA phosphoramidite is to serve as a stable and reactive precursor for the introduction of adenosine nucleobases into a synthetic RNA molecule with high fidelity.

Quantitative Data

The successful synthesis of high-quality RNA oligonucleotides is dependent on the purity, stability, and reactivity of the phosphoramidite building blocks. The following tables summarize key quantitative parameters for 3'-TBDMS-Bz-rA phosphoramidite.

Table 1: Purity and Stability of 3'-TBDMS-Bz-rA Phosphoramidite

Parameter	Typical Value	Analytical Method
Purity	≥98%	31P NMR, HPLC
31P NMR Chemical Shift	~149-151 ppm (diastereomers)	31P NMR Spectroscopy
Solution Stability in Acetonitrile (B52724) (at room temperature)	Purity reduction of ~6% after 5 weeks	HPLC
Recommended Storage	-20°C under inert gas	-

Note: The solution stability of phosphoramidites can be influenced by the presence of water and other impurities. It is recommended to use anhydrous acetonitrile and to prepare fresh solutions for optimal performance.

Table 2: Coupling Efficiency with Different Activators

Activator	Recommended Concentration	Recommended Coupling Time	Typical Coupling Efficiency
5-Ethylthio-1H-tetrazole (ETT)	0.25 M	6 minutes	>98%
5-Benzylthio-1H-tetrazole (BTT)	0.25 M	3 minutes	>99%[1]

Note: While BTT allows for a significantly shorter coupling time due to its higher acidity, both activators can yield high coupling efficiencies.[2] The choice of activator may depend on the specific synthesizer and the desired cycle time.

Table 3: Deprotection of Protecting Groups

Protecting Group	Reagent	Conditions	Typical Deprotection Time
N6-Benzoyl (Bz)	Aqueous Methylamine (B109427)	65°C	< 1 hour
2'-O-TBDMS	Triethylamine trihydrofluoride (TEA·3HF)	65°C	1 hour
2'-O-TBDMS	Tetrabutylammonium fluoride (B91410) (TBAF) in THF	Room Temperature	4-8 hours

Note: TEA·3HF is generally more efficient and less sensitive to moisture than TBAF for the removal of the TBDMS group.[3][4][5] Aqueous methylamine is a fast and effective reagent for the removal of the benzoyl group.[6]

Experimental Protocols

The following sections provide a detailed methodology for the use of 3'-TBDMS-Bz-rA phosphoramidite in automated solid-phase RNA synthesis.

Automated Solid-Phase RNA Synthesis Cycle

The synthesis of RNA oligonucleotides is a cyclic process involving four main steps for each nucleotide addition.

Caption: Workflow of the automated solid-phase RNA synthesis cycle.

• Detritylation: The synthesis begins with the removal of the 5'-DMT protecting group from the solid support-bound nucleoside using a mild acid (e.g., trichloroacetic acid in dichloromethane). This step exposes the 5'-hydroxyl group for the subsequent coupling reaction.

• Coupling: The 3'-TBDMS-Bz-rA phosphoramidite, dissolved in anhydrous acetonitrile, is activated by a weak acid catalyst (e.g., ETT or BTT) and delivered to the synthesis column. The activated phosphoramidite reacts with the free 5'-hydroxyl group of the growing RNA chain to form a phosphite triester bond.

• Capping: To prevent the elongation of unreacted chains (failure sequences), any unreacted 5'-hydroxyl groups are acetylated using a capping mixture (e.g., acetic anhydride (B1165640) and N-methylimidazole).

• Oxidation: The newly formed phosphite triester linkage is oxidized to the more stable phosphotriester using an oxidizing agent (e.g., iodine in a water/pyridine/THF solution).

This four-step cycle is repeated for each nucleotide to be added to the sequence.

Cleavage and Deprotection Workflow

After the desired RNA sequence has been assembled, the oligonucleotide must be cleaved from the solid support and all protecting groups removed.

References

• 1. researchgate.net [researchgate.net]
• 2. glenresearch.com [glenresearch.com]
• 3. guidechem.com [guidechem.com]
• 4. academic.oup.com [academic.oup.com]
• 5. What is Triethylamine trihydrofluoride?_Chemicalbook [chemicalbook.com]
• 6. An evaluation of selective deprotection conditions for the synthesis of RNA on a light labile solid support - PubMed [pubmed.ncbi.nlm.nih.gov]

The Gatekeeper of RNA Synthesis: A Technical Guide to the TBDMS Protecting Group

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of synthetic chemistry, particularly in the synthesis of RNA for therapeutic and research applications, the precise control of reactive functional groups is paramount. The 2'-hydroxyl group of ribonucleosides presents a significant challenge, requiring a robust protecting group that is stable throughout the iterative process of oligonucleotide chain elongation, yet readily removable under mild conditions to yield the final, functional RNA molecule. The tert-butyldimethylsilyl (TBDMS) group has long served as a cornerstone in this endeavor, enabling the reliable chemical synthesis of RNA. This technical guide provides an in-depth exploration of the role of the TBDMS protecting group in RNA synthesis, detailing its application, the associated chemical transformations, and a comparative analysis with alternative strategies.

The Pivotal Role of the 2'-Hydroxyl Protecting Group

The presence of the 2'-hydroxyl group in ribonucleosides, absent in their deoxyribonucleoside counterparts, introduces a branching point for potential side reactions during phosphoramidite-based oligonucleotide synthesis. If left unprotected, this hydroxyl group can interfere with the desired 3'-to-5' phosphodiester bond formation, leading to chain branching and the formation of undesired 2'-5' linkages. Furthermore, the unprotected 2'-hydroxyl can be susceptible to degradation under the basic conditions used for the deprotection of other moieties. Consequently, a reliable protecting group for the 2'-hydroxyl is a critical component of any successful RNA synthesis strategy.

The ideal 2'-hydroxyl protecting group should exhibit the following characteristics:

• Selective Introduction: It should be possible to introduce the group selectively onto the 2'-hydroxyl with high yield.

• Stability: It must be stable to the acidic conditions of the detritylation step and the basic conditions of the oxidation and capping steps in the solid-phase synthesis cycle.

• Orthogonality: It must be removable under conditions that do not cleave the final oligonucleotide from the solid support or remove other protecting groups on the nucleobases and the phosphate (B84403) backbone.

• Minimal Steric Hindrance: The protecting group should not significantly impede the efficiency of the phosphoramidite (B1245037) coupling reaction.

The TBDMS group, a bulky silyl (B83357) ether, has been widely adopted as it fulfills many of these criteria, becoming a workhorse in the field of RNA synthesis.

The TBDMS Workflow in Solid-Phase RNA Synthesis

The journey of an RNA molecule synthesized using TBDMS protection involves three key stages: the protection of the ribonucleoside monomer, the automated solid-phase synthesis, and the final deprotection sequence.

Preparation of 2'-O-TBDMS-Protected Ribonucleoside Phosphoramidites

The first step is the selective protection of the 2'-hydroxyl group of the ribonucleoside. This is a crucial step as a mixture of 2'- and 3'-protected isomers can be formed, which requires careful chromatographic separation.

Experimental Protocol: Selective 2'-O-Silylation of Ribonucleosides

This protocol outlines a general procedure for the selective silylation of the 2'-hydroxyl group of a 5'-O-DMT protected ribonucleoside.

• Starting Material: Begin with a 5'-O-dimethoxytrityl (DMT) and N-acyl protected ribonucleoside.

• Silylation Reaction:

  • Dissolve the protected ribonucleoside in anhydrous pyridine.

  • Add silver nitrate (B79036) (AgNO₃) to the solution. The silver ions are thought to coordinate with the 2' and 3' hydroxyls, facilitating selective silylation at the 2'-position.

  • Cool the mixture in an ice bath.

  • Add tert-butyldimethylsilyl chloride (TBDMS-Cl) dropwise to the stirred solution.

  • Allow the reaction to proceed for several hours at room temperature, monitoring its progress by thin-layer chromatography (TLC).

• Work-up and Purification:

  • Quench the reaction with a saturated aqueous solution of sodium bicarbonate.

  • Extract the product with an organic solvent such as dichloromethane (B109758) or ethyl acetate.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the desired 2'-O-TBDMS isomer from the 3'-O-TBDMS isomer and any di-silylated byproducts using silica (B1680970) gel column chromatography.

• Phosphitylation:

  • The purified 5'-O-DMT-2'-O-TBDMS ribonucleoside is then phosphitylated at the 3'-hydroxyl group using 2-cyanoethyl N,N-diisopropylchlorophosphoramidite in the presence of a non-nucleophilic base like N,N-diisopropylethylamine (DIPEA).

  • The resulting phosphoramidite monomer is purified and is then ready for use in solid-phase RNA synthesis.

Solid-Phase RNA Synthesis Cycle

With the protected phosphoramidite monomers in hand, the automated solid-phase synthesis of the desired RNA sequence can proceed. This is a cyclical process, with each cycle adding one nucleotide to the growing chain.

Experimental Protocol: Solid-Phase RNA Synthesis

The synthesis is typically performed on an automated DNA/RNA synthesizer using a solid support (e.g., controlled pore glass, CPG) functionalized with the first nucleoside of the sequence.

• Detritylation: The acid-labile 5'-DMT group of the support-bound nucleoside is removed using a solution of a mild acid, such as dichloroacetic acid (DCA) in dichloromethane, to expose the 5'-hydroxyl group.

• Coupling: The 2'-O-TBDMS protected phosphoramidite monomer is activated by an activator, such as 5-ethylthio-1H-tetrazole (ETT) or 5-benzylthio-1H-tetrazole (BTT), and is then coupled to the free 5'-hydroxyl group of the growing RNA chain.[1] The steric bulk of the TBDMS group necessitates longer coupling times (typically 3-6 minutes) compared to DNA synthesis.[2]

• Capping: Any unreacted 5'-hydroxyl groups are acetylated using a capping reagent (e.g., acetic anhydride (B1165640) and N-methylimidazole) to prevent the formation of deletion sequences.

• Oxidation: The newly formed phosphite (B83602) triester linkage is oxidized to a more stable phosphate triester using an oxidizing agent, typically an iodine solution.

This four-step cycle is repeated for each subsequent nucleotide in the sequence.

Deprotection of the Synthetic RNA

Once the synthesis is complete, the fully protected RNA molecule must be cleaved from the solid support and all protecting groups removed. This is a multi-step process that requires careful execution to avoid degradation of the RNA.

Experimental Protocol: Two-Step Deprotection of TBDMS-Protected RNA

Step 1: Cleavage and Base/Phosphate Deprotection

• The solid support is treated with a basic solution to cleave the succinyl linker, releasing the RNA from the support, and to remove the protecting groups from the nucleobases and the cyanoethyl groups from the phosphate backbone.

• A common reagent for this step is a mixture of concentrated aqueous ammonia (B1221849) and 8M ethanolic methylamine (B109427) (1:1).[1] This mixture is effective at removing the base and phosphate protecting groups while minimizing premature cleavage of the TBDMS groups, which could lead to RNA degradation under basic conditions.[1]

• The reaction is typically carried out at an elevated temperature (e.g., 65°C) for a short period (e.g., 10-15 minutes).

Step 2: Removal of the 2'-O-TBDMS Groups

• After removal of the basic deprotection solution and drying the RNA pellet, the 2'-O-TBDMS groups are removed using a fluoride-containing reagent.

• Using Triethylamine Trihydrofluoride (TEA·3HF): A solution of TEA·3HF in a solvent like N-methyl-2-pyrrolidone (NMP) or dimethyl sulfoxide (B87167) (DMSO) is added to the RNA pellet.[3][4] This reagent is generally considered more reliable and less sensitive to water content than tetrabutylammonium (B224687) fluoride (B91410) (TBAF).[1] The reaction is typically heated to 65°C for 1.5 to 2.5 hours.[3][4]

• Using Tetrabutylammonium Fluoride (TBAF): A 1M solution of TBAF in tetrahydrofuran (B95107) (THF) can also be used. However, the efficiency of this reaction is highly sensitive to the water content of the TBAF solution, with excess water leading to incomplete deprotection.[4] The reaction is typically carried out at room temperature for an extended period (e.g., 12-24 hours).

• Following desilylation, the reaction is quenched, and the crude RNA is purified, typically by HPLC or gel electrophoresis.[1][3]

Quantitative Performance and Comparison with Alternatives

While TBDMS has been a reliable protecting group, its steric bulk can negatively impact coupling efficiency, especially for longer RNA sequences. This has led to the development of alternative 2'-hydroxyl protecting groups, most notably the 2'-O-[(triisopropylsilyl)oxy]methyl (TOM) group.

Protecting Group	Average Coupling Efficiency (per step)	Key Advantages	Key Disadvantages
TBDMS	98.5% - 99.0%[1]	Well-established chemistry; readily available reagents.	Steric hindrance can lower coupling efficiency; potential for 2' to 3' migration; sensitivity to basic conditions.[2][5]
TOM	>99%	Reduced steric hindrance leading to higher coupling efficiency; acetal (B89532) linkage prevents 2' to 3' migration.
ACE	>99%[6]	High coupling efficiency; allows for purification of 2'-protected RNA.[6]	Requires a different 5'-silyl protecting group strategy.[7]

The slightly higher per-step coupling efficiency of the TOM protecting group can result in a significantly higher yield of the full-length product for longer RNA oligonucleotides. For example, for a 50-mer RNA, a 0.5% difference in average step-wise yield can lead to a substantial difference in the final yield of the desired product.

Challenges and Troubleshooting in TBDMS Chemistry

Despite its widespread use, RNA synthesis with TBDMS protection is not without its challenges.

• Incomplete Coupling: The steric hindrance of the TBDMS group can lead to incomplete coupling reactions, resulting in the accumulation of n-1 and other deletion sequences. This can be mitigated by using more potent activators like BTT and optimizing coupling times.[1]

• 2' to 3' Silyl Migration: Under certain conditions, the TBDMS group can migrate from the 2'-hydroxyl to the 3'-hydroxyl, leading to the formation of undesired 2'-5' phosphodiester linkages.[2] This is a more significant issue during the synthesis of the phosphoramidite monomers and can be minimized by careful control of reaction conditions.

• Premature Deprotection: The TBDMS group is not completely stable to the basic conditions used for the removal of base and phosphate protecting groups. Premature removal of the TBDMS group can lead to cleavage of the RNA backbone.[2] The use of milder basic deprotection conditions, such as the ammonia/methylamine mixture, helps to minimize this side reaction.[1]

• Incomplete Desilylation: The final deprotection of the TBDMS groups with fluoride can be incomplete, particularly with TBAF if the reagent contains too much water.[4] Using reliable fluoride sources like TEA·3HF and ensuring anhydrous conditions are crucial for complete deprotection.[1]

Conclusion

The tert-butyldimethylsilyl (TBDMS) protecting group has been instrumental in the advancement of chemical RNA synthesis, providing a robust and reliable means to temporarily block the reactive 2'-hydroxyl group. The well-established protocols for its introduction, its stability during the solid-phase synthesis cycle, and its orthogonal removal have enabled the routine synthesis of a wide range of RNA molecules for research and therapeutic development. While alternative protecting groups like TOM and ACE offer advantages in terms of coupling efficiency and the prevention of side reactions, TBDMS chemistry remains a widely used and valuable tool in the arsenal (B13267) of the synthetic chemist. A thorough understanding of the underlying chemistry, adherence to optimized protocols, and an awareness of the potential challenges are key to successfully leveraging the TBDMS protecting group for the synthesis of high-quality RNA.

References

• 1. RNA Synthesis Using 2′-O-(Tert-Butyldimethylsilyl) Protection | Springer Nature Experiments [experiments.springernature.com]
• 2. atdbio.com [atdbio.com]
• 3. glenresearch.com [glenresearch.com]
• 4. academic.oup.com [academic.oup.com]
• 5. phenomenex.com [phenomenex.com]
• 6. cdn.technologynetworks.com [cdn.technologynetworks.com]
• 7. glenresearch.com [glenresearch.com]

3'-TBDMS-Bz-rA Phosphoramidite: A Technical Guide for Researchers

For researchers, scientists, and drug development professionals, 3'-TBDMS-Bz-rA phosphoramidite (B1245037) is a critical building block in the chemical synthesis of RNA oligonucleotides. Its unique combination of protecting groups ensures efficient and high-fidelity synthesis, making it indispensable for applications ranging from basic research to the development of RNA-based therapeutics.

This in-depth technical guide provides a comprehensive overview of the chemical properties, synthesis, and applications of 3'-TBDMS-Bz-rA phosphoramidite, offering detailed experimental protocols and logical diagrams to support its effective use in the laboratory.

Core Chemical Properties

3'-TBDMS-Bz-rA phosphoramidite, systematically named 5'-O-Dimethoxytrityl-N6-benzoyl-2'-O-tert-butyldimethylsilyl-adenosine-3'-O-(N,N-diisopropylamino)-cyanoethylphosphoramidite, is a complex molecule designed for controlled incorporation into a growing RNA chain. The strategic placement of its protecting groups—the dimethoxytrityl (DMT) group at the 5' position, the benzoyl (Bz) group on the adenine (B156593) base, the tert-butyldimethylsilyl (TBDMS) group at the 2' position, and the phosphoramidite group at the 3' position—is central to its function in solid-phase oligonucleotide synthesis.

Property	Value
Chemical Formula	C₅₃H₆₇N₇O₈PSi
Molecular Weight	988.21 g/mol
CAS Number	104992-55-4
Appearance	White to off-white powder
Purity (by ³¹P NMR)	≥ 98%
Purity (by HPLC)	≥ 98%
Solubility	Soluble in anhydrous acetonitrile (B52724), dichloromethane, and other common organic solvents for synthesis
Storage Conditions	Store at -20°C under an inert atmosphere (e.g., argon or nitrogen) and protected from moisture.

The Strategic Role of Protecting Groups

The successful synthesis of RNA oligonucleotides hinges on the precise control of chemical reactions at each nucleotide addition cycle. The protecting groups on 3'-TBDMS-Bz-rA phosphoramidite are meticulously chosen to be stable during the coupling reaction but selectively removable under specific conditions.

Logical relationship of protecting groups in 3'-TBDMS-Bz-rA phosphoramidite.

Experimental Protocols

The following protocols are adapted from established methodologies for the synthesis and quality control of ribonucleoside phosphoramidites and their use in oligonucleotide synthesis.

Synthesis and Purification of 3'-TBDMS-Bz-rA Phosphoramidite

The synthesis of 3'-TBDMS-Bz-rA phosphoramidite is a multi-step process that begins with the appropriately protected adenosine.

Materials:

• 5'-O-DMT-N6-benzoyl-2'-O-TBDMS-adenosine

• 2-Cyanoethyl N,N-diisopropylchlorophosphoramidite

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous Dichloromethane (DCM)

• Anhydrous Acetonitrile (ACN)

• Ethyl acetate (B1210297)

• Hexane (B92381)

• Saturated aqueous sodium bicarbonate

• Brine

• Anhydrous sodium sulfate

• Silica (B1680970) gel for column chromatography

Procedure:

• Reaction Setup: In a flame-dried, two-neck round-bottom flask under an argon atmosphere, dissolve 5'-O-DMT-N6-benzoyl-2'-O-TBDMS-adenosine (1 equivalent) in anhydrous DCM.

• Addition of Reagents: Add DIPEA (2.5 equivalents) to the solution and cool the mixture to 0°C in an ice bath. To this solution, add 2-Cyanoethyl N,N-diisopropylchlorophosphoramidite (1.5 equivalents) dropwise over 10 minutes.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by thin-layer chromatography (TLC) using a mixture of ethyl acetate and hexane as the mobile phase.

• Workup: Once the reaction is complete, quench it by the addition of saturated aqueous sodium bicarbonate. Transfer the mixture to a separatory funnel and extract the organic layer. Wash the organic layer sequentially with saturated aqueous sodium bicarbonate and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel. Elute with a gradient of ethyl acetate in hexane. Pool the fractions containing the desired product and concentrate under reduced pressure to yield 3'-TBDMS-Bz-rA phosphoramidite as a white foam. Co-evaporate with anhydrous acetonitrile and dry under high vacuum overnight.

Quality Control: ³¹P NMR and HPLC Analysis

³¹P NMR Spectroscopy:

• Sample Preparation: Dissolve approximately 10-15 mg of the purified phosphoramidite in 0.5 mL of deuterated chloroform (B151607) (CDCl₃) or deuterated acetonitrile (CD₃CN) in an NMR tube.

• Data Acquisition: Acquire the ³¹P NMR spectrum on a suitable NMR spectrometer. The desired product should appear as a characteristic singlet or a pair of singlets (due to diastereomers) in the range of 148-152 ppm. The absence of significant peaks in other regions, particularly the phosphate (B84403) region (around 0 ppm), indicates high purity.

Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC):

• Mobile Phase A: 0.1 M Triethylammonium acetate (TEAA) in water.

• Mobile Phase B: Acetonitrile.

• Column: C18 reverse-phase column.

• Gradient: A linear gradient from 5% to 95% Mobile Phase B over 30 minutes.

• Detection: UV detection at 260 nm.

• Sample Preparation: Prepare a 1 mg/mL solution of the phosphoramidite in acetonitrile.

• Analysis: The pure phosphoramidite should elute as a major peak or a closely eluting pair of diastereomeric peaks.

Automated Solid-Phase RNA Oligonucleotide Synthesis

The following is a generalized cycle for the incorporation of 3'-TBDMS-Bz-rA phosphoramidite into a growing RNA chain on an automated synthesizer.

Reagents:

• 3'-TBDMS-Bz-rA phosphoramidite solution in anhydrous acetonitrile (typically 0.1 M).

• Activator solution (e.g., 5-(ethylthio)-1H-tetrazole (ETT) or dicyanoimidazole (DCI) in acetonitrile).

• Deblocking solution (e.g., 3% trichloroacetic acid in dichloromethane).

• Capping solution (e.g., acetic anhydride (B1165640) and N-methylimidazole).

• Oxidizing solution (e.g., iodine in THF/water/pyridine).

• Washing solvent (anhydrous acetonitrile).

Synthesis Cycle:

Experimental workflow for automated solid-phase RNA oligonucleotide synthesis.

• Deblocking (Detritylation): The acid-labile 5'-DMT group of the nucleotide attached to the solid support is removed by treatment with the deblocking solution, exposing a free 5'-hydroxyl group.

• Coupling: The 3'-TBDMS-Bz-rA phosphoramidite is activated by the activator solution and then coupled to the free 5'-hydroxyl group of the growing RNA chain.

• Capping: Any unreacted 5'-hydroxyl groups are acetylated by the capping solution to prevent the formation of deletion mutants in subsequent cycles.

• Oxidation: The unstable phosphite triester linkage is oxidized to a stable phosphate triester linkage using the oxidizing solution.

• Repeat: The cycle is repeated with the next desired phosphoramidite until the full-length oligonucleotide is synthesized.

Following the synthesis, the oligonucleotide is cleaved from the solid support, and all protecting groups are removed in a series of deprotection steps, which typically involve treatment with a base (e.g., aqueous ammonia/methylamine) to remove the benzoyl and cyanoethyl groups, followed by a fluoride-containing reagent (e.g., triethylamine (B128534) trihydrofluoride) to remove the 2'-TBDMS group.

Conclusion

3'-TBDMS-Bz-rA phosphoramidite is a cornerstone of modern RNA synthesis. A thorough understanding of its chemical properties and the rationale behind its protecting group strategy is essential for its successful application. The detailed protocols provided in this guide serve as a valuable resource for researchers aiming to synthesize high-quality RNA oligonucleotides for a wide array of scientific and therapeutic purposes. Careful execution of these experimental procedures, coupled with rigorous quality control, will ensure the reliable production of RNA molecules with the desired sequence and purity.

A Deep Dive into Phosphoramidite Chemistry for RNA Synthesis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The chemical synthesis of RNA oligonucleotides is a cornerstone of modern molecular biology, enabling advancements in therapeutics, diagnostics, and fundamental research. From siRNA and antisense oligonucleotides to CRISPR guide RNAs and mRNA vaccines, the ability to create custom RNA sequences with high fidelity is paramount. The phosphoramidite (B1245037) method, a stepwise solid-phase synthesis approach, stands as the gold standard for achieving this. This in-depth technical guide provides a comprehensive overview of the core principles of phosphoramidite chemistry for RNA synthesis, detailed experimental protocols, and a summary of key quantitative data.

The Core Principle: A Four-Step Synthetic Cycle

Solid-phase RNA synthesis via phosphoramidite chemistry is a cyclical process that sequentially adds ribonucleoside phosphoramidite monomers to a growing RNA chain attached to a solid support, typically controlled pore glass (CPG).[1][][3][4] The synthesis proceeds in the 3' to 5' direction.[1][5] Each cycle of nucleotide addition consists of four key chemical reactions: deblocking (detritylation), coupling, capping, and oxidation.[1][][4][5]

Step 1: Deblocking (Detritylation)

The cycle begins with the removal of the acid-labile 5'-hydroxyl protecting group, most commonly a dimethoxytrityl (DMT) group, from the nucleotide bound to the solid support.[1][6][7] This is achieved by treating the support-bound oligonucleotide with a mild acid, such as a solution of trichloroacetic acid (TCA) or dichloroacetic acid (DCA) in an inert solvent like dichloromethane.[8] This step exposes the 5'-hydroxyl group, making it available for the subsequent coupling reaction.

Step 2: Coupling

In the coupling step, the activated phosphoramidite monomer is added to the deprotected 5'-hydroxyl group of the growing RNA chain.[9][] The phosphoramidite monomer itself consists of a ribonucleoside with a protected 5'-hydroxyl (DMT), a protected 2'-hydroxyl, a protected exocyclic amine on the nucleobase, and a reactive phosphoramidite group at the 3'-position.[] The phosphoramidite is activated by a weak acid, such as tetrazole or its derivatives, which protonates the nitrogen of the diisopropylamino group, making the phosphorus atom highly electrophilic and susceptible to nucleophilic attack by the free 5'-hydroxyl group.[8][9][] This reaction forms a phosphite (B83602) triester linkage.

Step 3: Capping

To prevent the elongation of unreacted chains (failure sequences) in subsequent cycles, a capping step is introduced.[1][][4] Any unreacted 5'-hydroxyl groups are acetylated using a capping reagent, typically a mixture of acetic anhydride (B1165640) and N-methylimidazole or, for RNA synthesis, tert-butylphenoxyacetic anhydride to avoid acyl exchange at the protected amino groups of the bases.[12] This renders the unreacted chains inert to further coupling reactions.

Step 4: Oxidation

The newly formed phosphite triester linkage is unstable and is therefore oxidized to a more stable pentavalent phosphate (B84403) triester.[1][5] This is typically achieved using a solution of iodine in the presence of water and a weak base like pyridine (B92270) or lutidine.[1] This step completes the addition of one nucleotide, and the cycle can be repeated to extend the RNA chain to the desired length.

Protecting Groups: The Key to Specificity

The success of RNA synthesis hinges on the strategic use of protecting groups to prevent unwanted side reactions at various functional groups of the ribonucleoside.[6][13] These groups must be stable during the synthesis cycle but readily removable under specific conditions during the final deprotection steps.[12]

Functional Group	Common Protecting Groups	Deprotection Conditions
5'-Hydroxyl	Dimethoxytrityl (DMT)	Mild acid (e.g., TCA, DCA)
2'-Hydroxyl	tert-Butyldimethylsilyl (TBDMS)	Fluoride (B91410) ions (e.g., TBAF, TEA·3HF)
Triisopropylsilyloxymethyl (TOM)	Fluoride ions (e.g., TBAF)
2'-bis(2-Acetoxyethoxy)methyl (ACE)	Weakly acidic conditions (pH 3) after base deprotection
Thiomorpholine-4-carbothioate (TC)	Base-labile, removed with nucleobase protecting groups
Nucleobase Exocyclic Amines (A, C, G)	Benzoyl (Bz), Isobutyryl (iBu), Acetyl (Ac), Phenoxyacetyl (Pac), tert-Butylphenoxyacetyl	Ammonolytic conditions (e.g., aqueous ammonia (B1221849), AMA)
Phosphate	β-Cyanoethyl (CE)	Base-labile, removed with nucleobase protecting groups

Table 1: Common Protecting Groups in RNA Phosphoramidite Synthesis and their Deprotection Conditions.[1][7][][12]

The choice of the 2'-hydroxyl protecting group is particularly critical in RNA synthesis to prevent side reactions and chain cleavage.[6][13][14] The bulky nature of these groups can also influence coupling efficiency.[12]

Solid-Phase Synthesis Workflow and Experimental Protocols

The entire synthesis is typically performed on an automated DNA/RNA synthesizer.[3]

Materials and Reagents

• Solid Support: Controlled Pore Glass (CPG) or polystyrene functionalized with the first nucleoside.

• Phosphoramidite Monomers: 5'-DMT, 2'-O-protected, N-protected ribonucleoside-3'-((2-cyanoethyl)-(N,N-diisopropyl)) phosphoramidites for A, C, G, and U.

• Activator: 5-Ethylthio-1H-tetrazole (ETT) or other tetrazole derivatives.

• Deblocking Solution: 3% Trichloroacetic acid (TCA) in dichloromethane.

• Capping Reagents: Cap A (Acetic anhydride/Lutidine/THF) and Cap B (N-Methylimidazole/THF). For RNA, tert-butylphenoxyacetic anhydride is often used.[12]

• Oxidizer: Iodine solution (e.g., 0.02 M I2 in THF/Pyridine/Water).

• Washing Solvent: Anhydrous acetonitrile (B52724).

• Cleavage and Deprotection Reagents:

  • Aqueous ammonia/methylamine (B109427) (AMA) or concentrated aqueous ammonia.

  • Triethylamine trihydrofluoride (TEA·3HF) or tetrabutylammonium (B224687) fluoride (TBAF) in a solvent like N-methylpyrrolidinone (NMP) or DMSO for 2'-O-silyl group removal.[15]

Automated Synthesis Protocol

• Column Installation: A synthesis column containing the first nucleoside attached to the solid support is installed on the synthesizer.

• Sequence Programming: The desired RNA sequence is programmed into the synthesizer's software.

• Synthesis Cycle: The synthesizer automatically performs the four-step cycle for each nucleotide addition:

  • Deblocking: The DMT group is removed by flushing the column with the deblocking solution. The amount of released DMT cation is measured by its absorbance to determine the coupling efficiency of the previous cycle.

  • Coupling: The appropriate phosphoramidite monomer and activator are delivered to the column to react with the free 5'-hydroxyl group. Coupling times for RNA synthesis are generally longer than for DNA, typically around 3-6 minutes, due to the steric hindrance of the 2'-protecting group.[12][16]

  • Capping: The capping reagents are passed through the column to block any unreacted 5'-hydroxyls.

  • Oxidation: The oxidizer solution is delivered to the column to stabilize the newly formed phosphite triester linkage.

  • Washing: The column is washed with anhydrous acetonitrile between each step to remove excess reagents and byproducts.

• Final Deblocking: After the final cycle, the terminal 5'-DMT group can be either removed (DMT-off) or left on (DMT-on) for purification purposes.

Cleavage and Deprotection Protocol

• Cleavage from Support and Base/Phosphate Deprotection: The solid support is treated with a basic solution, such as a mixture of aqueous ammonia and methylamine (AMA), at an elevated temperature (e.g., 65°C).[4][15] This cleaves the oligonucleotide from the support and removes the protecting groups from the nucleobases and the phosphate backbone (cyanoethyl groups).

• 2'-Hydroxyl Deprotection: After removal of the basic solution, the oligonucleotide is treated with a fluoride-containing reagent, such as TEA·3HF in NMP or DMSO, and heated (e.g., at 65°C for 2.5 hours) to remove the 2'-TBDMS protecting groups.[15]

Purification

Purification of the synthesized RNA is crucial to remove failure sequences and byproducts.[17][18] Common methods include:

• High-Performance Liquid Chromatography (HPLC): Ion-exchange or reversed-phase HPLC can provide high-purity full-length oligonucleotides.[19]

• Polyacrylamide Gel Electrophoresis (PAGE): Denaturing PAGE is effective for purifying longer RNA strands.[4]

• Solid-Phase Extraction (SPE): Cartridge-based purification can be used for desalting and removing some impurities.[18]

Quantitative Data in RNA Synthesis

The efficiency of each step in the synthesis cycle is critical for obtaining a high yield of the full-length product.

Parameter	Typical Value/Range	Notes
Coupling Efficiency	>98%	Monitored by trityl cation assay. Crucial for the synthesis of long oligonucleotides.
Coupling Time	3 - 12 minutes	Longer than DNA synthesis due to the steric bulk of the 2'-protecting group.[12][20]
Deprotection Time (Base/Phosphate)	10 minutes - 1.5 hours	Dependent on the specific protecting groups and reagents used (e.g., UltraFAST deprotection).[15]
Deprotection Time (2'-OH)	1.5 - 2.5 hours	Dependent on the silyl (B83357) group and fluoride reagent.
Overall Yield	Decreases with increasing length	The overall yield is approximately (coupling efficiency)^(number of couplings).

Table 2: Key Quantitative Parameters in Phosphoramidite RNA Synthesis.

Visualizing the Process

The following diagrams illustrate the key workflows and chemical transformations in phosphoramidite RNA synthesis.

References

• 1. encyclopedia.pub [encyclopedia.pub]
• 3. Protocol for the Solid-phase Synthesis of Oligomers of RNA Containing a 2'-O-thiophenylmethyl Modification and Characterization via Circular Dichroism - PMC [pmc.ncbi.nlm.nih.gov]
• 4. alfachemic.com [alfachemic.com]
• 5. mdpi.com [mdpi.com]
• 6. Protecting groups for RNA synthesis: an increasing need for selective preparative methods - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 7. Cleavage / Deprotection Reagents | Nucleic Acid Chemistry | [Synthesis & Materials] | Laboratory Chemicals-FUJIFILM Wako Pure Chemical Corporation [labchem-wako.fujifilm.com]
• 8. Synthesis of DNA/RNA and Their Analogs via Phosphoramidite and H-Phosphonate Chemistries - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Exploring Phosphoramidites: Essential Building Blocks in Modern Chemistry and Biotechnology - Amerigo Scientific [amerigoscientific.com]
• 12. atdbio.com [atdbio.com]
• 13. Protecting groups for RNA synthesis: an increasing need for selective preparative methods - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 14. glenresearch.com [glenresearch.com]
• 15. glenresearch.com [glenresearch.com]
• 16. sigmaaldrich.com [sigmaaldrich.com]
• 17. Can we improve the purification of synthetic DNA and RNA sequences? [researchfeatures.com]
• 18. Oligonucleotide Purification: Phenomenex [phenomenex.com]
• 19. Bio-Synthesis RNA Synthesis Therapeutic [biosyn.com]
• 20. Solid-Phase Synthesis of RNA Analogs Containing Phosphorodithioate Linkages - PMC [pmc.ncbi.nlm.nih.gov]

The Anatomy of a Workhorse Molecule: Deconstructing the rA Phosphoramidite

An In-Depth Technical Guide to 2'-O-TBDMS Protected Phosphoramidites in Oligonucleotide Synthesis

For researchers, scientists, and drug development professionals venturing into RNA synthesis, a foundational understanding of the key chemical building blocks is paramount. Among the most crucial of these is the protected adenosine (B11128) phosphoramidite (B1245037), a cornerstone for constructing synthetic RNA molecules for applications ranging from basic research to therapeutic modalities like siRNA, antisense oligonucleotides, and mRNA-based therapies.

This guide provides a detailed examination of N6-Benzoyl-5'-O-DMT-2'-O-TBDMS-rA-3'-O-(β-cyanoethyl)-N,N-diisopropyl-phosphoramidite, the standard adenosine building block for 3'→5' oligonucleotide synthesis. We will dissect its structure, the strategic role of its protecting groups, and the chemical cycles of synthesis and deprotection, supplemented with quantitative data and detailed protocols.

The successful chemical synthesis of RNA relies on the precise, stepwise addition of nucleoside phosphoramidites. This process necessitates the use of protecting groups to prevent unwanted side reactions on the reactive functional groups of the nucleoside. The standard adenosine phosphoramidite for RNA synthesis is meticulously designed with four key protecting groups.

• 5'-O-Dimethoxytrityl (DMT): This bulky, acid-labile group protects the 5'-hydroxyl. Its removal (detritylation) at the start of each coupling cycle frees the 5'-hydroxyl to react with the incoming phosphoramidite. The DMT cation released is bright orange, providing a real-time spectrophotometric measure of coupling efficiency.[1]

• 2'-O-tert-Butyldimethylsilyl (TBDMS): Protecting the 2'-hydroxyl group is unique and critical to RNA synthesis. The TBDMS group is a robust silyl (B83357) ether that provides steric hindrance to prevent phosphoramidite activation at this position and protects the adjacent phosphodiester linkage from cleavage under synthesis conditions.[2] It is stable throughout the synthesis cycle and is typically removed post-synthesis using a fluoride (B91410) source.[3][4]

• N6-Benzoyl (Bz): The exocyclic amine on the adenine (B156593) base is protected with a base-labile benzoyl group. This prevents the amine from participating in unwanted side reactions during synthesis. It is removed during the final basic deprotection step.[3]

• 3'-O-(β-cyanoethyl)-N,N-diisopropyl-phosphoramidite: This is the reactive moiety that enables the formation of the internucleotide phosphodiester bond. The diisopropylamino group is protonated by an activator (like tetrazole or its derivatives), creating a highly reactive intermediate. The β-cyanoethyl group protects the phosphate (B84403) and is removed by β-elimination under basic conditions during the final deprotection.[5]

A Note on Nomenclature: 2'-TBDMS vs. 3'-TBDMS

While this guide focuses on the conventional phosphoramidite used for 3'→5' synthesis (with the TBDMS group at the 2'-position and the phosphoramidite at the 3'-position), the term "3'-TBDMS" can also refer to a reverse phosphoramidite.[6] In a reverse amidite, the protecting groups are rearranged to facilitate synthesis in the 5'→3' direction, which is useful for certain modifications at the 3'-end of the oligonucleotide.[7] For the purpose of this guide for beginners, all discussion pertains to the standard 2'-O-TBDMS protected phosphoramidite for 3'→5' synthesis.

The relationship between these protecting groups and their removal agents is a cornerstone of oligonucleotide synthesis strategy.

Diagram 1: Protecting groups on the rA phosphoramidite and their respective removal agents.

The Solid-Phase Synthesis Cycle

Automated oligonucleotide synthesis is a cyclical process performed on a solid support, typically controlled pore glass (CPG). Each cycle, which adds one nucleotide to the growing chain, consists of four key steps.[7][8]

• Deblocking (Detritylation): The cycle begins with the removal of the acid-labile 5'-DMT group from the support-bound nucleoside (or the growing oligonucleotide chain) using an acid like dichloroacetic acid (DCA). This exposes the 5'-hydroxyl group for the subsequent reaction.

• Coupling: The 2'-O-TBDMS-rA phosphoramidite is activated by a weak acid, such as 5-ethylthio-1H-tetrazole (ETT) or 4,5-dicyanoimidazole (B129182) (DCI).[9][10] The activated phosphoramidite then couples with the free 5'-hydroxyl of the support-bound chain, forming a phosphite (B83602) triester linkage. This is the most critical step for the overall yield.[8]

• Capping: To prevent unreacted 5'-hydroxyl groups (from incomplete coupling) from participating in subsequent cycles, they are permanently blocked or "capped". This is typically achieved by acetylation using a mixture of acetic anhydride (B1165640) and N-methylimidazole. Capping minimizes the formation of deletion-mutant sequences.[11]

• Oxidation: The newly formed phosphite triester linkage is unstable and must be oxidized to the more stable phosphotriester. This is accomplished using an oxidizing agent, typically an iodine solution in the presence of water and a weak base like pyridine.

This four-step cycle is repeated for each nucleotide in the desired sequence.

Diagram 2: The four-step cycle of solid-phase oligonucleotide synthesis.

Quantitative Performance Data

The efficiency of each step, particularly coupling, is critical for the final yield and purity of the full-length oligonucleotide.

Table 1: Typical Synthesis Parameters for 2'-O-TBDMS Phosphoramidites

Parameter	Typical Value / Reagent	Purpose	Reference(s)
Coupling Activator	0.25M 5-Ethylthio-1H-tetrazole (ETT)	Activates the phosphoramidite for coupling	[2]
Coupling Time	6 - 10 minutes	Time allowed for the coupling reaction	[2][9]
Stepwise Coupling Efficiency	>98%	Percentage of chains that successfully couple in a single cycle	[7][9]
Deblocking Agent	Dichloroacetic Acid (DCA) in Dichloromethane	Removes the 5'-DMT protecting group	[2]
Oxidizing Agent	Iodine/Water/Pyridine	Oxidizes the phosphite triester to a phosphate triester	[11]
Capping Agent	Acetic Anhydride / N-Methylimidazole	Blocks unreacted 5'-hydroxyls

Even small differences in stepwise coupling efficiency have a dramatic impact on the final purity of the desired product, especially for longer RNA sequences.

Table 2: Calculated Crude Purity Based on Coupling Efficiency

Oligonucleotide Length	98.5% Coupling Efficiency	99.0% Coupling Efficiency	99.5% Coupling Efficiency
20mer	76.0%	82.6%	89.8%
50mer	52.5%	60.5%	77.8%
100mer	27.6%	36.6%	60.5%
(Calculated as: Purity = (Coupling Efficiency)^(N-1), where N is the length of the oligonucleotide)

Experimental Protocols

Protocol 1: Automated Solid-Phase Synthesis (Conceptual Workflow)

This protocol outlines the general steps performed by an automated DNA/RNA synthesizer for a single coupling cycle.

• Priming and Setup:

  • Ensure all reagent bottles (phosphoramidites, activator, deblocking, capping, oxidation solutions, and wash solvent) are filled and properly connected to the synthesizer.

  • Install the synthesis column containing the solid support (e.g., CPG) with the initial nucleoside attached.

  • Program the desired RNA sequence and synthesis scale (e.g., 1.0 µmol).

• Cycle N (Addition of one rA nucleotide):

  • Deblocking: The synthesizer delivers DCA solution to the column to remove the 5'-DMT group from the support-bound chain. The column is then washed thoroughly with acetonitrile (B52724). The orange DMT cation effluent is directed past a UV-VIS spectrophotometer to quantify the yield of the previous step.

  • Coupling: A mixture of the 3'-TBDMS-Bz-rA phosphoramidite solution and the ETT activator solution is delivered to the column. The solution is allowed to react for the programmed coupling time (e.g., 6 minutes).[2]

  • Capping: The column is flushed, and capping reagents (Cap A: acetic anhydride/lutidine/acetonitrile and Cap B: N-methylimidazole/acetonitrile) are delivered to acetylate any unreacted 5'-hydroxyl groups.

  • Oxidation: After washing, the oxidizer solution (iodine) is delivered to the column to convert the phosphite triester linkage to a stable phosphotriester.

  • Washing: The column is thoroughly washed with acetonitrile to remove all residual reagents, preparing it for the next cycle.

• Completion:

  • The cycle is repeated until all nucleotides of the sequence have been added.

  • The final cycle typically leaves the 5'-DMT group on (DMT-on) to facilitate purification by reversed-phase HPLC.

Protocol 2: Post-Synthesis Cleavage and Deprotection

After synthesis, the oligonucleotide must be cleaved from the solid support and all protecting groups must be removed. This is a critical multi-step process.[4]

• Cleavage and Base/Phosphate Deprotection:

  • Transfer the solid support from the synthesis column to a 2 mL screw-cap vial.

  • Add 1.0 mL of AMA (a 1:1 mixture of aqueous Ammonium Hydroxide and aqueous Methylamine) to the vial.[4]

  • Seal the vial tightly and heat at 65°C for 10 minutes. This step cleaves the oligonucleotide from the CPG support, removes the cyanoethyl groups from the phosphates, and removes the benzoyl (Bz) protecting group from the adenine base.

  • Cool the vial, centrifuge, and carefully transfer the supernatant containing the oligonucleotide to a new tube. Dry the oligonucleotide completely in a vacuum centrifuge.

• 2'-O-TBDMS Group Removal (Desilylation):

  • To the dried oligonucleotide pellet, add 115 µL of anhydrous DMSO. Warm briefly at 65°C to fully dissolve the pellet.

  • Add 60 µL of triethylamine (B128534) (TEA) and mix gently.

  • Add 75 µL of triethylamine trihydrofluoride (TEA·3HF). Caution: TEA·3HF is corrosive and toxic. Handle with extreme care in a fume hood.

  • Heat the mixture at 65°C for 2.5 hours to remove all TBDMS groups.[4]

• Quenching and Purification:

  • After desilylation, the reaction must be quenched. For subsequent purification by HPLC or cartridge, add 1.75 mL of a suitable quenching buffer (e.g., Glen-Pak RNA Quenching Buffer).[4]

  • The crude, fully deprotected RNA can now be purified using methods such as reversed-phase HPLC, anion-exchange HPLC, or gel electrophoresis to isolate the full-length product from failure sequences.

Diagram 3: The multi-step workflow for post-synthesis deprotection of RNA.

Applications in Research and Drug Development

The ability to reliably synthesize high-purity RNA using phosphoramidites like 3'-TBDMS-Bz-rA is the enabling technology behind numerous applications:

• RNA Interference (RNAi): Synthetic small interfering RNAs (siRNAs) are widely used as tools to study gene function by silencing specific target genes.[5]

• Antisense Oligonucleotides: These are short, synthetic nucleic acid strands that bind to a target mRNA and modulate its activity, often leading to its degradation.

• mRNA Therapeutics: The development of mRNA vaccines and therapies relies on the ability to produce large quantities of highly pure, synthetic messenger RNA.

• Aptamers and Ribozymes: These are functional RNA molecules with specific binding or catalytic activities, respectively, which are developed through synthetic chemistry for diagnostic and therapeutic purposes.[5]

By mastering the fundamentals of phosphoramidite chemistry, researchers and drug developers are well-equipped to advance these and other exciting frontiers in biotechnology.

References

• 1. journals.indexcopernicus.com [journals.indexcopernicus.com]
• 2. glenresearch.com [glenresearch.com]
• 3. 3′-TBDMS-Bz-rA Phosphoramidite | AxisPharm [axispharm.com]
• 4. glenresearch.com [glenresearch.com]
• 5. kulturkaufhaus.de [kulturkaufhaus.de]
• 6. libpubmedia.co.uk [libpubmedia.co.uk]
• 7. Synthesis of Nucleobase-Modified RNA Oligonucleotides by Post-Synthetic Approach [mdpi.com]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. Design, synthesis and properties of phosphoramidate 2′,5′-linked branched RNA: Towards the rational design of inhibitors of the RNA Lariat Debranching Enzyme - PMC [pmc.ncbi.nlm.nih.gov]
• 11. eu.idtdna.com [eu.idtdna.com]

Unveiling the Core Components of 3'-TBDMS-Bz-rA Phosphoramidite: A Technical Guide

For researchers, scientists, and professionals in drug development, the precise chemical architecture of nucleotide building blocks is paramount for the successful synthesis of RNA oligonucleotides. This guide provides an in-depth technical overview of 3'-TBDMS-Bz-rA phosphoramidite (B1245037), a key reagent in RNA synthesis, detailing its components, their functions, and the experimental protocols for its use.

Molecular Architecture and Key Components

3'-TBDMS-Bz-rA phosphoramidite is a chemically modified adenosine (B11128) ribonucleoside, engineered for efficient and controlled incorporation into a growing RNA chain during solid-phase synthesis. Its structure is characterized by several critical protecting groups, each serving a specific purpose. The systematic name for this compound is 5'-O-(4,4'-Dimethoxytrityl)-N6-benzoyl-2'-O-tert-butyldimethylsilyl-adenosine-3'-O-(2-cyanoethyl-N,N-diisopropyl)phosphoramidite.

The core components are:

• Adenosine (rA): The fundamental ribonucleoside base.

• 3'-TBDMS Group (tert-butyldimethylsilyl): A bulky silyl (B83357) ether protecting group attached to the 3'-hydroxyl of the ribose sugar. This group is crucial for preventing unwanted side reactions and ensuring the correct 3'-5' phosphodiester linkage formation.[1] Its stability under the conditions of oligonucleotide synthesis and its selective removal are key features.

• N6-Benzoyl (Bz) Group: This acyl group protects the exocyclic amine of the adenine (B156593) base.[2] The benzoyl group prevents the amine from participating in undesirable side reactions during the phosphoramidite coupling steps.[2]

• 5'-DMT Group (4,4'-Dimethoxytrityl): An acid-labile protecting group on the 5'-hydroxyl of the ribose. The DMT group is removed at the beginning of each coupling cycle to allow the addition of the next phosphoramidite to the growing oligonucleotide chain. Its cleavage releases a colored cation, which allows for the real-time monitoring of synthesis efficiency.

• 2'-Cyanoethyl-N,N-diisopropylphosphoramidite: This moiety at the 2'-position is the reactive group that enables the formation of the phosphodiester bond with the free 5'-hydroxyl of the preceding nucleotide on the solid support. The diisopropylamino group is displaced by the hydroxyl group, and the cyanoethyl group protects the resulting phosphite (B83602) triester, which is subsequently oxidized to a stable phosphate (B84403) triester.

Below is a diagram illustrating the molecular structure of 3'-TBDMS-Bz-rA phosphoramidite.

References

• 1. atdbio.com [atdbio.com]
• 2. chem.libretexts.org [chem.libretexts.org]

Technical Guide: 3'-TBDMS-Bz-rA Phosphoramidite in Oligonucleotide Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides an in-depth overview of 3'-TBDMS-Bz-rA phosphoramidite (B1245037), a key building block in the chemical synthesis of RNA. This document details its chemical properties, provides comprehensive experimental protocols for its use in solid-phase oligonucleotide synthesis, and presents relevant quantitative data to inform research and development. The information is intended for professionals in the fields of chemical biology, drug discovery, and diagnostics who are engaged in the synthesis of RNA oligonucleotides for therapeutic or research purposes, such as siRNA, mRNA, and antisense oligonucleotides.[1]

The CAS number for 3'-TBDMS-Bz-rA phosphoramidite is 129451-75-8 .[2]

Chemical Properties and Structure

3'-TBDMS-Bz-rA phosphoramidite is a benzoyl-protected adenosine (B11128) phosphoramidite featuring a tert-butyldimethylsilyl (TBDMS) protecting group at the 2'-hydroxyl position of the ribose sugar.[1] The TBDMS group provides steric hindrance that is crucial for preventing unwanted side reactions at the 2'-OH during the phosphoramidite coupling step of RNA synthesis.[3][4] The benzoyl (Bz) group protects the exocyclic amine of the adenine (B156593) base.[1]

Property	Value
CAS Number	129451-75-8[2]
Molecular Formula	C₅₃H₆₆N₇O₈PSi[2]
Molecular Weight	988.19 g/mol [2]
Purity	Typically ≥97%[2]
Storage Conditions	4°C, under nitrogen atmosphere[2]

Solid-Phase RNA Synthesis Workflow

The synthesis of RNA oligonucleotides using 3'-TBDMS-Bz-rA phosphoramidite follows the well-established phosphoramidite chemistry on a solid support. The process is cyclical, with each cycle extending the oligonucleotide chain by one nucleotide.

Caption: Automated Solid-Phase RNA Synthesis Workflow.

Experimental Protocols

The following protocols are generalized from standard procedures for RNA synthesis using TBDMS-protected phosphoramidites. Optimization may be required based on the specific oligonucleotide sequence and synthesis scale.

Solid-Phase Synthesis Cycle

This cycle is typically performed on an automated DNA/RNA synthesizer.

• Step 1: Detritylation: The 5'-dimethoxytrityl (DMT) protecting group is removed from the support-bound nucleoside using a solution of a weak acid, such as 3% trichloroacetic acid (TCA) or dichloroacetic acid (DCA) in an anhydrous solvent like dichloromethane.

• Step 2: Coupling: The 3'-TBDMS-Bz-rA phosphoramidite is activated by a weak acid, such as 5-ethylthio-1H-tetrazole (ETT) or 5-benzylmercapto-1H-tetrazole, and then coupled to the free 5'-hydroxyl group of the growing oligonucleotide chain.[3][5] A coupling time of up to 6 minutes is often used to accommodate the steric bulk of the TBDMS group.[4]

• Step 3: Capping: Any unreacted 5'-hydroxyl groups are acetylated to prevent the formation of deletion mutants. This is typically achieved using a mixture of acetic anhydride (B1165640) and N-methylimidazole.

• Step 4: Oxidation: The unstable phosphite triester linkage is oxidized to a stable phosphate (B84403) triester using a solution of iodine in a mixture of tetrahydrofuran, pyridine, and water.

Cleavage and Base Deprotection

Following the completion of the synthesis, the oligonucleotide is cleaved from the solid support, and the protecting groups on the nucleobases are removed.

UltraFast Deprotection (with AMA):

• Transfer the solid support to a sealable vial.

• Add 1 mL of a 1:1 (v/v) solution of aqueous ammonium (B1175870) hydroxide (B78521) and methylamine (B109427) (AMA).

• Seal the vial and heat at 65°C for 10 minutes.[6]

• Cool the vial to room temperature and transfer the supernatant containing the oligonucleotide to a new tube.

• Dry the oligonucleotide using a vacuum concentrator.[6]

UltraMild Deprotection (with Ethanolic Ammonium Hydroxide):

• Transfer the solid support to a sealable vial.

• Add 1.5 mL of ethanolic ammonium hydroxide.

• Seal the vial and incubate at room temperature for 4-17 hours.[7]

• Cool the vial before opening.

2'-TBDMS Group Removal (Desilylation)

The TBDMS protecting groups are removed from the 2'-hydroxyl positions.

• Dissolve the dried oligonucleotide pellet in 115 µL of anhydrous dimethyl sulfoxide (B87167) (DMSO). Gentle heating at 65°C for 5 minutes may be necessary.[6]

• Add 60 µL of triethylamine (B128534) (TEA) to the solution and mix.[6]

• Add 75 µL of triethylamine trihydrofluoride (TEA·3HF) and heat the mixture at 65°C for 2.5 hours.[6]

• Cool the reaction mixture on ice.

Caption: Post-Synthesis Cleavage and Deprotection Workflow.

Quantitative Data

The coupling efficiency of phosphoramidites is a critical factor in determining the yield and purity of the final oligonucleotide product. While specific data for 3'-TBDMS-Bz-rA phosphoramidite is not extensively published in comparative studies, the performance of TBDMS-protected phosphoramidites, in general, is well-documented.

Parameter	TBDMS-Protected Monomers	TOM-Protected Monomers	Notes
Average Coupling Efficiency	~98.5%	Slightly higher than TBDMS	The difference becomes more significant with increasing oligonucleotide length.[3]
Calculated Purity for a 100-mer	~27%	~33%	This is an extrapolated value and represents the theoretical purity of the crude product.[3]
Recommended Coupling Time	Up to 6 minutes	-	Longer coupling times are generally required for TBDMS-protected monomers due to steric hindrance.[4]

Activators for Enhanced Coupling:

The choice of activator can significantly impact coupling efficiency. While 1H-tetrazole is a traditional activator, more potent activators are often recommended for RNA synthesis.[8]

Activator	Concentration	Coupling Time
5-Ethylthio-1H-tetrazole (ETT)	0.25 M	6 minutes[3]
5-Benzylmercapto-1H-tetrazole	0.25 M	3 minutes[8]

Applications

3'-TBDMS-Bz-rA phosphoramidite is a fundamental reagent for the synthesis of various RNA molecules for a wide range of applications in research and drug development, including:

• Antisense oligonucleotides [1]

• Small interfering RNAs (siRNAs) [1]

• Messenger RNAs (mRNAs) [1]

• RNA probes for diagnostics [1]

• Functional genomics studies [1]

• Structural biology of RNA [1]

Conclusion

3'-TBDMS-Bz-rA phosphoramidite is a reliable and widely used reagent for the automated solid-phase synthesis of RNA. Understanding the nuances of its chemistry, particularly the protocols for synthesis and deprotection, is essential for achieving high-yield and high-purity RNA oligonucleotides. While the TBDMS protecting group is an industry standard, careful optimization of coupling times and activator choice, along with meticulous execution of the deprotection steps, will ensure successful outcomes for a variety of research and therapeutic applications.

References

• 1. 3′-TBDMS-Bz-rA Phosphoramidite | AxisPharm [axispharm.com]
• 2. chemscene.com [chemscene.com]
• 3. glenresearch.com [glenresearch.com]
• 4. atdbio.com [atdbio.com]
• 5. RNA Synthesis Using 2′-O-(Tert-Butyldimethylsilyl) Protection | Springer Nature Experiments [experiments.springernature.com]
• 6. benchchem.com [benchchem.com]
• 7. glenresearch.com [glenresearch.com]
• 8. researchgate.net [researchgate.net]

solubility and stability of 3'-TBDMS-Bz-rA phosphoramidite

An In-depth Technical Guide to the Solubility and Stability of 3'-TBDMS-Bz-rA Phosphoramidite (B1245037)

For Researchers, Scientists, and Drug Development Professionals

Introduction

3'-TBDMS-Bz-rA phosphoramidite is a critical building block in the chemical synthesis of RNA oligonucleotides, finding widespread application in the development of therapeutics such as antisense oligonucleotides, siRNAs, and mRNA.[1] Its structure incorporates key protecting groups: a benzoyl (Bz) group on the exocyclic amine of the adenine (B156593) base, a tert-butyldimethylsilyl (TBDMS) group on the 2'-hydroxyl of the ribose sugar, and a phosphoramidite group at the 3'-hydroxyl. These modifications ensure the efficiency and fidelity of RNA synthesis.[1] This technical guide provides a comprehensive overview of the , presenting quantitative data, detailed experimental protocols, and visual workflows to aid researchers in its effective use.

Data Presentation

Solubility

Solvent	Solubility	Concentration	Notes
Acetonitrile (B52724) (anhydrous)	Soluble	0.05 M - 0.1 M	The most common solvent for oligonucleotide synthesis. The higher the concentration, the better.[2] Water content should be < 30 ppm, preferably < 10 ppm.[2]
Dichloromethane (B109758)	Soluble	Not specified	Recommended for more lipophilic phosphoramidites.[2]
Dimethyl sulfoxide (B87167) (DMSO)	≥ 100 mg/mL (101.20 mM)	Not specified	Hygroscopic nature of DMSO can impact solubility; use newly opened solvent.[3] Saturation unknown.[3]

Note: The solubility of nucleoside phosphoramidites can be poor in many organic solvents, which can necessitate the use of solvents like dichloromethane (DCM), dimethylformamide (DMF), or pyridine.[4]

Stability

The stability of 3'-TBDMS-Bz-rA phosphoramidite is paramount for achieving high-quality oligonucleotide products. Degradation can occur through hydrolysis and oxidation.[5]

Condition	Stability Data	Recommendations
Storage (Solid)	Store at –20 °C under an inert atmosphere, protected from moisture and light.[1] Can also be stored at 2-8°C, sealed and dry.[6]	Proper storage is critical to prevent degradation.
Storage (In Solution)	In solvent at -80°C for 6 months; -20°C for 1 month (stored under nitrogen).[3][7]	Aliquot solutions to prevent multiple freeze-thaw cycles.[7]
In Solution (at room temp)	Susceptible to degradation in the presence of water.[8]	Prepare solutions fresh prior to use.[9] Use anhydrous solvents.
Thermal Stability	Phosphoramidites, in general, can exhibit significant variations in thermal stability, with some showing noticeable degradation at elevated temperatures.[10]	Understanding the thermal profile is crucial for manufacturing safety to prevent exothermic events.[10]

Experimental Protocols

Protocol 1: Determination of Solubility

This protocol outlines a general method for determining the solubility of 3'-TBDMS-Bz-rA phosphoramidite in a given solvent.

Materials:

• 3'-TBDMS-Bz-rA phosphoramidite

• Anhydrous solvent of interest (e.g., acetonitrile, dichloromethane)

• Vortex mixer

• Analytical balance

• Microcentrifuge

Methodology:

• Accurately weigh a small amount of the phosphoramidite (e.g., 5 mg) into a pre-weighed vial.

• Add a small, precise volume of the anhydrous solvent (e.g., 100 µL) to the vial.

• Vortex the mixture vigorously for 2-3 minutes.

• Visually inspect for complete dissolution.

• If the solid is fully dissolved, add another known weight of the phosphoramidite and repeat the process until a saturated solution is achieved (i.e., solid material remains undissolved).

• If the initial amount does not dissolve, incrementally add more solvent until complete dissolution is observed.

• Calculate the solubility in mg/mL or mol/L.

Protocol 2: Assessment of Stability by HPLC-MS

This protocol describes a method to assess the stability of 3'-TBDMS-Bz-rA phosphoramidite in solution over time.

Materials:

• Solution of 3'-TBDMS-Bz-rA phosphoramidite in anhydrous acetonitrile (e.g., 0.1 mg/mL).[5][9]

• High-Performance Liquid Chromatography (HPLC) system with a UV detector and coupled to a Mass Spectrometer (MS).

• C18 reversed-phase HPLC column.[11]

• Mobile Phase A: 0.1 M Triethylammonium acetate (B1210297) (TEAA) in water.[11]

• Mobile Phase B: Acetonitrile.[11]

Methodology:

• Prepare a fresh solution of the phosphoramidite in anhydrous acetonitrile.

• Immediately inject a sample onto the HPLC-MS system to obtain a baseline (t=0) chromatogram and mass spectrum.

• Store the phosphoramidite solution under the desired test conditions (e.g., room temperature, 4°C, -20°C).

• At specified time intervals (e.g., 1, 4, 8, 24, 48 hours), inject an aliquot of the solution onto the HPLC-MS.

• Monitor for the appearance of degradation products, which may include the corresponding H-phosphonate or oxidized species.[5][8] The mass of the oxidation peak is expected to be the mass of the parent compound +16 Da.[5]

• Quantify the percentage of the parent phosphoramidite peak area relative to the total peak area of all components to determine the rate of degradation.

Protocol 3: Purity Assessment by ³¹P NMR

Phosphorus-31 Nuclear Magnetic Resonance (³¹P NMR) spectroscopy is a powerful tool for assessing the purity of phosphoramidites by detecting the trivalent phosphorus (P(III)) species.

Materials:

• 3'-TBDMS-Bz-rA phosphoramidite

• Deuterated chloroform (B151607) (CDCl₃) with 1% triethylamine (B128534) (v/v)

• NMR spectrometer

Methodology:

• Prepare a sample by dissolving approximately 0.3 g of the phosphoramidite in 1 mL of 1% TEA (v/v) in CDCl₃.[11]

• Acquire the ³¹P NMR spectrum. The phosphoramidite typically exhibits a pair of diastereomeric peaks around 150 ppm.[11]

• Impurities containing pentavalent phosphorus (P(V)), such as the H-phosphonate and phosphate (B84403) byproducts of hydrolysis and oxidation, will appear in a different region of the spectrum (typically -25 to 99 ppm).[11]

• Integrate the peaks to determine the relative percentage of P(III) and P(V) species, providing a quantitative measure of purity.

Visualizations

Caption: Workflow of the solid-phase oligonucleotide synthesis cycle.

Caption: Experimental workflow for assessing phosphoramidite stability.

Caption: Relationship between analytical methods for purity assessment.

References

• 1. 3′-TBDMS-Bz-rA Phosphoramidite | AxisPharm [axispharm.com]
• 2. trilinkbiotech.com [trilinkbiotech.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Investigations into the synthesis of a nucleotide dimer via mechanochemical phosphoramidite chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. lcms.cz [lcms.cz]
• 6. 3'-TBDMS-Bz-rA Phosphoramidite [myskinrecipes.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. researchgate.net [researchgate.net]
• 9. waters.com [waters.com]
• 10. blog.entegris.com [blog.entegris.com]
• 11. usp.org [usp.org]

storage conditions for 3'-TBDMS-Bz-rA phosphoramidite

An In-depth Technical Guide on the Storage and Handling of 3'-TBDMS-Bz-rA Phosphoramidite (B1245037)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the critical storage conditions and handling procedures for 3'-TBDMS-Bz-rA phosphoramidite, a key reagent in RNA oligonucleotide synthesis. Adherence to these guidelines is essential to ensure the reagent's stability and performance, thereby safeguarding the integrity of synthesized RNA molecules for research, diagnostics, and therapeutic development.

Core Principles of Phosphoramidite Stability

3'-TBDMS-Bz-rA phosphoramidite is a sensitive chemical compound susceptible to degradation through two primary pathways: hydrolysis and oxidation. The trivalent phosphorus center is readily attacked by water and oxidized by air. The silyl (B83357) protecting groups, while robust, can also be compromised under improper conditions. Therefore, maintaining an anhydrous and anoxic environment is paramount.

Recommended Storage Conditions

Proper storage is the most critical factor in maximizing the shelf-life of 3'-TBDMS-Bz-rA phosphoramidite. The following conditions are recommended for the solid phosphoramidite and its solutions.

Solid-State Storage

For long-term storage, 3'-TBDMS-Bz-rA phosphoramidite should be stored as a dry powder under an inert atmosphere, such as argon or nitrogen, and protected from light.

Storage Temperature	Recommended Duration	Atmosphere
-80°C	Up to 6 months	Inert (Nitrogen or Argon)
-20°C	Up to 1 month	Inert (Nitrogen or Argon)
2-8°C	Short-term (e.g., during transport)	Inert (Nitrogen or Argon)

Note: The data in this table is compiled from manufacturer recommendations and represents typical stability. Actual stability may vary between lots and manufacturers. It is crucial to refer to the certificate of analysis provided with the specific product.

Storage in Solution

Once dissolved in an anhydrous solvent, typically acetonitrile (B52724), the stability of the phosphoramidite decreases. Solutions should be prepared fresh whenever possible.

Storage Temperature	Recommended Duration	Atmosphere
-20°C	Up to 1 month (in anhydrous acetonitrile under nitrogen)[1]	Inert (Nitrogen or Argon)
On Synthesizer	Up to 3 days (in anhydrous acetonitrile)	Inert (Nitrogen or Argon)

Factors Influencing Stability

Several environmental factors can adversely affect the stability of 3'-TBDMS-Bz-rA phosphoramidite. The logical relationship between these factors and the degradation of the phosphoramidite is illustrated in the diagram below.

Caption: Factors leading to the degradation of 3'-TBDMS-Bz-rA phosphoramidite.

Experimental Protocols for Stability Assessment

To ensure the quality of 3'-TBDMS-Bz-rA phosphoramidite, particularly for GMP applications, a formal stability testing program is recommended. The following protocols outline the key experiments for assessing the stability of this reagent.

Experimental Workflow for Stability Testing

The overall workflow for a stability study of 3'-TBDMS-Bz-rA phosphoramidite is depicted below.

Caption: Workflow for a stability study of 3'-TBDMS-Bz-rA phosphoramidite.

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) for Purity Assessment

This method is used to determine the purity of the phosphoramidite and to detect the formation of non-phosphorus containing degradation products.

• Instrumentation: A standard HPLC system with a UV detector.

• Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase A: 0.1 M Triethylammonium acetate (B1210297) (TEAA) in water.

• Mobile Phase B: Acetonitrile.

• Gradient: A linear gradient from 5% to 95% B over 30 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 260 nm.

• Sample Preparation: Dissolve approximately 1 mg of the phosphoramidite in 1 mL of anhydrous acetonitrile.

• Analysis: The phosphoramidite typically elutes as a pair of diastereomers. Purity is calculated as the area of the main peaks relative to the total peak area.

³¹P Nuclear Magnetic Resonance (NMR) Spectroscopy for Impurity Profiling

³¹P NMR is a powerful technique to identify and quantify phosphorus-containing impurities, particularly the P(V) oxidation product.

• Instrumentation: A high-field NMR spectrometer.

• Solvent: Anhydrous acetonitrile-d3 (B32919) or chloroform-d.

• Sample Preparation: Dissolve 5-10 mg of the phosphoramidite in 0.5 mL of the deuterated solvent in an NMR tube under an inert atmosphere.

• Acquisition: Acquire a proton-decoupled ³¹P NMR spectrum.

• Analysis: The phosphoramidite will appear as two signals for the diastereomers in the range of 148-152 ppm. The primary oxidation product, a phosphonate, will appear around 7-10 ppm. Other P(III) impurities may be observed between 130-145 ppm. The percentage of impurities can be determined by integration of the respective signals.

Quantitative Stability Data (Illustrative)

The following table provides an example of the type of quantitative data that would be generated during a stability study. This data is for illustrative purposes and does not represent a specific product lot.

Table 1: Illustrative Stability Data for 3'-TBDMS-Bz-rA Phosphoramidite

Time Point	Storage Condition	Purity by HPLC (%)	P(V) Impurity by ³¹P NMR (%)
0 months	-	99.5	0.2
1 month	-20°C	99.3	0.4
3 months	-20°C	98.8	0.8
6 months	-20°C	97.5	1.5
1 month	-80°C	99.5	0.2
3 months	-80°C	99.4	0.3
6 months	-80°C	99.2	0.4

Handling and Usage Recommendations

To minimize degradation during handling and use, the following practices are strongly recommended:

• Inert Atmosphere: Always handle the solid phosphoramidite and its solutions under a dry, inert atmosphere (argon or nitrogen). A glove box or a glove bag is ideal.

• Anhydrous Conditions: Use only anhydrous solvents and reagents. Ensure that all glassware is thoroughly dried.

• Temperature Control: Allow the vial of phosphoramidite to warm to room temperature before opening to prevent condensation of moisture from the air.

• Fresh Solutions: Prepare solutions of the phosphoramidite immediately before use on the synthesizer.

• Proper Dissolution: Dissolve the phosphoramidite in anhydrous acetonitrile. Gentle swirling or vortexing can aid dissolution. Avoid vigorous shaking which can introduce air.

• Minimize Exposure: Once on the synthesizer, the solution should be used within a few days. The instrument's inert gas system is crucial for maintaining stability during the synthesis run.

By carefully controlling the storage and handling conditions, researchers, scientists, and drug development professionals can ensure the high quality and reliability of 3'-TBDMS-Bz-rA phosphoramidite, leading to successful and reproducible RNA synthesis.

References

• 1. blog.entegris.com [blog.entegris.com]

Protocols & Analytical Methods

Application Notes and Protocols for Solid-Phase RNA Synthesis Utilizing 3'-TBDMS-Bz-rA Phosphoramidite

For Researchers, Scientists, and Drug Development Professionals

Introduction

Solid-phase synthesis is a cornerstone of modern biotechnology, enabling the automated and efficient production of custom RNA oligonucleotides for a wide range of applications, including therapeutics (siRNA, mRNA), diagnostics, and functional genomics. The phosphoramidite (B1245037) method, adapted for RNA synthesis, employs a four-step cycle of detritylation, coupling, capping, and oxidation to sequentially add ribonucleoside phosphoramidites to a growing chain on a solid support. The use of the tert-butyldimethylsilyl (TBDMS) group for the protection of the 2'-hydroxyl of the ribose is a well-established and widely used strategy.[1][2] This document provides a detailed protocol for the solid-phase synthesis of RNA oligonucleotides using 3'-TBDMS-Bz-rA phosphoramidite, a benzoyl-protected adenosine (B11128) phosphoramidite with a TBDMS-protected 2'-OH, designed for efficient RNA synthesis with high stability and fidelity.[3]

Principle of the Method

The synthesis of RNA oligonucleotides on a solid support follows a cyclical four-step process for each nucleotide addition. The key steps are:

• Detritylation: Removal of the acid-labile 5'-dimethoxytrityl (DMT) protecting group from the support-bound nucleoside (or the growing oligonucleotide chain) to expose the 5'-hydroxyl group for the subsequent coupling reaction.[1]

• Coupling: Activation of the 3'-TBDMS-Bz-rA phosphoramidite and its subsequent reaction with the free 5'-hydroxyl group of the support-bound chain, forming a phosphite (B83602) triester linkage.[1]

• Capping: Acetylation of any unreacted 5'-hydroxyl groups to prevent the formation of deletion mutants in the final product.[1]

• Oxidation: Conversion of the unstable phosphite triester linkage to a more stable pentavalent phosphotriester using an oxidizing agent.[1]

This cycle is repeated until the desired RNA sequence is assembled. Following synthesis, the oligonucleotide is cleaved from the solid support, and all protecting groups are removed.

Experimental Protocols

Reagent Preparation

Prepare the following solutions for use in an automated DNA/RNA synthesizer. Anhydrous acetonitrile (B52724) is critical for all phosphoramidite and activator solutions.

Reagent	Composition	Concentration	Solvent
3'-TBDMS-Bz-rA Phosphoramidite	5'-Dimethoxytrityl-N⁶-benzoyl-2'-O-tert-butyldimethylsilyl-Adenosine-3'-O-(β-cyanoethyl-N,N-diisopropyl)phosphoramidite	0.1 M - 0.15 M	Anhydrous Acetonitrile
Activator Solution	5-Ethylthio-1H-tetrazole (ETT) or 4,5-Dicyanoimidazole (DCI)	0.25 M	Anhydrous Acetonitrile
Deblocking Solution	3% Dichloroacetic Acid (DCA)	3% (v/v)	Toluene or Dichloromethane
Capping Solution A	Acetic Anhydride / Lutidine	1:1 (v/v)	Tetrahydrofuran (THF)
Capping Solution B	16% N-Methylimidazole	16% (v/v)	Tetrahydrofuran (THF)
Oxidizer Solution	0.02 M Iodine	0.02 M	THF/Water/Pyridine

Solid-Phase RNA Synthesis Cycle

The following protocol is a general guideline for a 1 µmol scale synthesis on a controlled-pore glass (CPG) solid support.[4]

Step	Reagent/Action	Time	Purpose
1. Detritylation	3% Dichloroacetic Acid (DCA) in Toluene	60-90 sec	Removal of the 5'-DMT protecting group.
Wash	Anhydrous Acetonitrile	30 sec	Removal of DCA and liberated trityl cation.
2. Coupling	3'-TBDMS-Bz-rA Phosphoramidite + Activator	6-12 min	Formation of the phosphite triester linkage.[2][5]
Wash	Anhydrous Acetonitrile	30 sec	Removal of excess phosphoramidite and activator.
3. Capping	Capping Solution A + Capping Solution B	30-60 sec	Acetylation of unreacted 5'-hydroxyl groups.
Wash	Anhydrous Acetonitrile	30 sec	Removal of capping reagents.
4. Oxidation	0.02 M Iodine Solution	30-60 sec	Oxidation of the phosphite triester to a phosphotriester.
Wash	Anhydrous Acetonitrile	30 sec	Removal of oxidizer solution.

This cycle is repeated for each subsequent nucleotide in the sequence.

Cleavage and Deprotection

A two-step deprotection process is required to remove the protecting groups from the nucleobases, the phosphate (B84403) backbone, and the 2'-hydroxyl groups.

Step 1: Cleavage from Support and Removal of Base/Phosphate Protecting Groups

• Reagent: A mixture of concentrated aqueous ammonia (B1221849) and 8M ethanolic methylamine (B109427) (AMA) (1:1, v/v).[6]

• Procedure:

  • Transfer the solid support to a sealed vial.

  • Add 1.5 mL of AMA solution.

  • Incubate at 65°C for 10-20 minutes.[7][8]

  • Cool the vial and carefully transfer the supernatant containing the oligonucleotide to a new tube.

  • Rinse the support with 0.5 mL of AMA and combine the solutions.[7]

  • Evaporate the solution to dryness.

Step 2: Removal of 2'-TBDMS Protecting Groups

• Reagent: Triethylamine trihydrofluoride (TEA·3HF).[7][9]

• Procedure (DMT-off):

  • Fully redissolve the dried oligonucleotide in 100 µL of anhydrous DMSO. Heating at 65°C for 5 minutes may be necessary.[7]

  • Add 125 µL of TEA·3HF, mix well, and heat to 65°C for 2.5 hours.[7]

  • Cool the reaction mixture.

Purification

The crude RNA oligonucleotide can be purified using various methods, including polyacrylamide gel electrophoresis (PAGE), anion-exchange HPLC, or reversed-phase HPLC.[5][9]

Quantitative Data Summary

Parameter	Typical Value	Notes
Coupling Efficiency	> 99%	Can be influenced by the choice of activator and coupling time. Use of activators like 5-(benzylmercapto)-1H-tetrazole or 5-ethylthio-1H-tetrazole is recommended for sterically hindered 2'-O-TBDMS phosphoramidites.[4][6]
Coupling Time	6 - 12 minutes	Longer coupling times may be required for modified or sterically hindered phosphoramidites.[2][5]
Deprotection Time (Base/Phosphate)	10 - 20 minutes	Using AMA at 65°C provides rapid deprotection.[7][8]
Deprotection Time (2'-TBDMS)	2.5 hours	Using TEA·3HF at 65°C.[7]

Visualizations

Solid-Phase RNA Synthesis Workflow

Caption: Workflow of solid-phase RNA synthesis using the phosphoramidite method.

Logical Relationship of Protecting Groups

Caption: Orthogonal protecting groups in RNA synthesis and their removal agents.

References

• 1. benchchem.com [benchchem.com]
• 2. atdbio.com [atdbio.com]
• 3. 3′-TBDMS-Bz-rA Phosphoramidite | AxisPharm [axispharm.com]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis of Nucleobase-Modified RNA Oligonucleotides by Post-Synthetic Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 6. kulturkaufhaus.de [kulturkaufhaus.de]
• 7. glenresearch.com [glenresearch.com]
• 8. glenresearch.com [glenresearch.com]
• 9. RNA Synthesis Using 2′-O-(Tert-Butyldimethylsilyl) Protection | Springer Nature Experiments [experiments.springernature.com]

Application Notes and Protocols for the Use of 3'-TBDMS-Bz-rA Phosphoramidite in Oligonucleotide Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive, step-by-step guide for the utilization of 3'-TBDMS-Bz-rA phosphoramidite (B1245037) in the solid-phase synthesis of RNA oligonucleotides. This document outlines the necessary protocols, from reagent preparation to the final analysis of the synthesized RNA, and includes key data for performance evaluation.

Introduction

3'-TBDMS-Bz-rA phosphoramidite is a key building block in the chemical synthesis of RNA. It is a protected adenosine (B11128) ribonucleoside derivative specifically designed for use in automated solid-phase oligonucleotide synthesis following the phosphoramidite method. The tert-butyldimethylsilyl (TBDMS) group at the 2'-hydroxyl position of the ribose sugar provides robust protection during the synthesis cycle, while the benzoyl (Bz) group protects the exocyclic amine of the adenine (B156593) base.[1] These protecting groups are crucial for preventing unwanted side reactions and ensuring the fidelity of the synthesized RNA sequence. Following synthesis, these protecting groups are removed during the deprotection steps. The use of 2'-O-TBDMS protected phosphoramidites is a well-established and widely used strategy in RNA synthesis.[1]

The applications for RNA oligonucleotides synthesized using this phosphoramidite are extensive and include therapeutics such as antisense oligonucleotides and small interfering RNAs (siRNAs), as well as research tools like RNA probes and aptamers.[1]

Data Presentation

The efficiency of RNA synthesis is dependent on various factors, including the choice of activator, coupling time, and the purity of the reagents. Below is a summary of typical performance data when using 3'-TBDMS-Bz-rA phosphoramidite.

Parameter	Typical Value	Notes
Coupling Efficiency	>99%	Per cycle, dependent on activator and coupling time.
Activator	5-Ethylthio-1H-tetrazole (ETT) or 5-Benzylthio-1H-tetrazole (BTT)	BTT can enable shorter coupling times.[2]
Coupling Time	3 - 6 minutes	Varies with the activator and the synthesizer used.[2]
Purity of crude product	Sequence-dependent	Higher for shorter oligonucleotides.
Final Purity (after HPLC)	>95%	Dependent on the efficiency of purification.

Experimental Protocols

The following protocols detail the step-by-step methodology for the use of 3'-TBDMS-Bz-rA phosphoramidite in automated solid-phase RNA synthesis.

Reagent Preparation

Accurate preparation of reagents is critical for successful RNA synthesis. All reagents should be anhydrous and handled under an inert atmosphere (e.g., argon or nitrogen).

Reagent	Composition
Phosphoramidite Solution	0.1 M solution of 3'-TBDMS-Bz-rA phosphoramidite in anhydrous acetonitrile (B52724).
Activator Solution	0.25 M solution of 5-Ethylthio-1H-tetrazole (ETT) in anhydrous acetonitrile.
Deblocking Solution	3% Trichloroacetic acid (TCA) in dichloromethane.
Capping Reagent A	Acetic anhydride/2,6-lutidine/THF (1:1:8 v/v/v).
Capping Reagent B	16% N-Methylimidazole in THF.
Oxidation Reagent	0.02 M Iodine in THF/Pyridine/Water (70:20:10 v/v/v).

Automated Solid-Phase RNA Synthesis Cycle

The synthesis of the RNA oligonucleotide is performed on a solid support (e.g., controlled pore glass - CPG) in a cyclical manner, with each cycle adding one nucleotide to the growing chain.

Step 1: Detritylation (Deblocking) The cycle begins with the removal of the 5'-dimethoxytrityl (DMT) protecting group from the support-bound nucleoside.

• Treat the solid support with the deblocking solution (3% TCA in dichloromethane) to remove the 5'-DMT group.

• Wash the support thoroughly with anhydrous acetonitrile to remove the detritylation reagent and the cleaved DMT cation.

Step 2: Coupling The 3'-TBDMS-Bz-rA phosphoramidite is activated and coupled to the free 5'-hydroxyl group of the support-bound chain.

• Deliver the activator solution (0.25 M ETT) and the phosphoramidite solution (0.1 M 3'-TBDMS-Bz-rA phosphoramidite) simultaneously to the synthesis column.

• Allow the coupling reaction to proceed for 3-6 minutes.[2]

Step 3: Capping Any unreacted 5'-hydroxyl groups are capped to prevent the formation of deletion mutations.

• Deliver Capping Reagent A followed by Capping Reagent B to the synthesis column.

• Allow the capping reaction to proceed for 1-2 minutes.

Step 4: Oxidation The newly formed phosphite (B83602) triester linkage is oxidized to a more stable phosphate (B84403) triester.

• Deliver the oxidation reagent (0.02 M Iodine solution) to the synthesis column.

• Allow the oxidation reaction to proceed for 1-2 minutes.

• Wash the support with anhydrous acetonitrile.

This four-step cycle is repeated for each nucleotide to be added to the sequence.

Cleavage and Deprotection

Following the completion of the synthesis, the oligonucleotide is cleaved from the solid support, and the protecting groups are removed.

Step 1: Cleavage from Solid Support and Removal of Base and Phosphate Protecting Groups

• Transfer the solid support to a screw-cap vial.

• Add a solution of concentrated aqueous ammonia (B1221849) and ethanol (B145695) (3:1, v/v).

• Incubate at 55°C for 8-12 hours. This step cleaves the oligonucleotide from the support and removes the benzoyl (Bz) protecting group from the adenine bases and the cyanoethyl groups from the phosphate backbone.

• Cool the vial and transfer the supernatant containing the oligonucleotide to a new tube.

• Evaporate the solution to dryness.

Step 2: Removal of the 2'-TBDMS Protecting Group

• To the dried oligonucleotide, add a solution of triethylamine (B128534) trihydrofluoride (TEA·3HF) in N-methyl-2-pyrrolidone (NMP) or dimethyl sulfoxide (B87167) (DMSO). A common formulation is a mixture of NMP, TEA, and TEA·3HF.[3]

• Incubate at 65°C for 2.5 hours.[4]

• Quench the reaction by adding a quenching buffer (e.g., 50 mM TEAB).

Purification and Analysis

The crude RNA is purified to isolate the full-length product.

• Purification: The deprotected oligonucleotide can be purified by high-performance liquid chromatography (HPLC), either by anion-exchange or reversed-phase methods.[5][6]

• Analysis: The purity and identity of the final product should be confirmed by methods such as capillary electrophoresis (CE) and mass spectrometry (MS).[7][8]

Visualizations

Solid-Phase RNA Synthesis Workflow

The following diagram illustrates the cyclical nature of solid-phase RNA synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. academic.oup.com [academic.oup.com]
• 4. glenresearch.com [glenresearch.com]
• 5. kulturkaufhaus.de [kulturkaufhaus.de]
• 6. RNA Synthesis Using 2′-O-(Tert-Butyldimethylsilyl) Protection | Springer Nature Experiments [experiments.springernature.com]
• 7. web.colby.edu [web.colby.edu]
• 8. idtdna.com [idtdna.com]

Application Notes and Protocols for 3'-TBDMS-Bz-rA Phosphoramidite Coupling

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the efficient coupling of 3'-TBDMS-Bz-rA phosphoramidite (B1245037) in automated oligonucleotide synthesis. The tert-butyldimethylsilyl (TBDMS) protecting group on the 2'-hydroxyl and the benzoyl (Bz) group on the exocyclic amine of adenosine (B11128) offer a stable building block for RNA synthesis, removable under specific deprotection conditions.[1][2] Due to the steric hindrance imposed by the 2'-O-TBDMS group, optimization of the coupling step is critical to achieve high stepwise coupling efficiency and ensure the synthesis of high-fidelity, full-length RNA oligonucleotides.[3][4]

Core Concepts in Phosphoramidite Coupling

The chemical synthesis of oligonucleotides is a cyclical process performed on a solid support, typically proceeding in the 3' to 5' direction.[5] Each cycle consists of four primary steps:

• Detritylation (Deblocking): Removal of the acid-labile 5'-dimethoxytrityl (DMT) group from the support-bound nucleoside to expose the 5'-hydroxyl group for the subsequent reaction.[6]

• Coupling: The activated phosphoramidite monomer reacts with the free 5'-hydroxyl group of the growing oligonucleotide chain to form a phosphite (B83602) triester linkage.[7] This step is the focus of these notes.

• Capping: Acetylation of any unreacted 5'-hydroxyl groups to prevent the formation of deletion mutations in subsequent cycles.[6][7]

• Oxidation: Conversion of the unstable phosphite triester linkage into a stable phosphate (B84403) triester using an oxidizing agent, typically an iodine solution.[7]

Optimizing the Coupling Reaction for 3'-TBDMS-Bz-rA Phosphoramidite

The key to a successful coupling reaction with sterically hindered phosphoramidites like 3'-TBDMS-Bz-rA lies in the choice of activator and the optimization of reaction times. Standard activators used for DNA synthesis, such as 1H-Tetrazole, are often suboptimal for RNA synthesis, leading to lower coupling efficiencies and requiring extended reaction times.[4][8]

Activator Selection

More potent activators are required to efficiently promote the reaction of 2'-O-TBDMS protected phosphoramidites.[3] The selection of an appropriate activator is crucial for maximizing yield and minimizing side reactions.

Table 1: Comparison of Common Activators for TBDMS-RNA Synthesis

Activator	Recommended Concentration	Key Advantages	Considerations
5-Benzylthio-1H-tetrazole (BTT)	0.25 M - 0.3 M	Significantly reduces coupling times compared to 1H-Tetrazole (e.g., ~3 minutes vs. 10-15 minutes).[4] Widely considered a highly effective activator for TBDMS-protected monomers.[3][4]	More acidic than 1H-Tetrazole, which can increase the risk of detritylation of the monomer in solution, potentially leading to (n+1) impurities.[4]
5-Ethylthio-1H-tetrazole (ETT)	0.25 M - 0.75 M	Became a popular choice for RNA synthesis due to its higher reactivity and better solubility in acetonitrile (B52724) compared to 1H-Tetrazole.[4][8]	Less acidic than BTT, offering a good balance of reactivity and stability.[4]
4,5-Dicyanoimidazole (DCI)	0.25 M (for small scale) - 1.2 M	Less acidic than tetrazole-based activators, reducing the risk of premature detritylation.[4] Highly soluble in acetonitrile. Shown to be very effective, especially for long oligos and larger scale synthesis.[4]	Functions as a more nucleophilic activator.[4]
1H-Tetrazole	0.45 M - 0.5 M	The traditional, standard activator for DNA synthesis.[4]	Not recommended for sterically hindered RNA monomers due to slow reaction rates and lower coupling efficiencies.[3][4] Limited solubility in acetonitrile.[4]

Stepwise coupling efficiencies for RNA synthesis using optimized conditions are typically very high, in the range of 98.5–99.5%.[3][9] Even a small decrease in efficiency per step can dramatically lower the overall yield of the full-length oligonucleotide.[10]

Experimental Workflow and Protocols

The following section details a standard protocol for the coupling step of 3'-TBDMS-Bz-rA phosphoramidite during automated solid-phase oligonucleotide synthesis.

Materials and Reagents

• 3'-TBDMS-Bz-rA Phosphoramidite: High purity, stored at –20 °C under an inert atmosphere.[2][11] Prepare as a 0.1 M solution in anhydrous acetonitrile.[12]

• Activator Solution: 0.25 M 5-Benzylthio-1H-tetrazole (BTT) or 0.25 M 4,5-Dicyanoimidazole (DCI) in anhydrous acetonitrile.[4]

• Solid Support: Controlled Pore Glass (CPG) or polystyrene support with the initial nucleoside attached.

• Anhydrous Acetonitrile: For washing steps. The use of anhydrous solvents is critical to prevent hydrolysis of the phosphoramidite.[]

• Automated DNA/RNA Synthesizer: Programmed with the appropriate synthesis cycle.

Workflow Diagram

Caption: Workflow for the phosphoramidite coupling step.

Detailed Protocol for the Coupling Step

This protocol assumes the synthesis is being performed on an automated synthesizer at a scale of 0.2 to 1.0 µmol. The previous step, detritylation of the 5'-DMT group, should be complete.

• Pre-Coupling Wash: Wash the solid support extensively with anhydrous acetonitrile to remove any residual moisture and reagents from the detritylation step. This is critical for achieving high coupling efficiency.[]

• Reagent Delivery: Simultaneously deliver the 3'-TBDMS-Bz-rA phosphoramidite solution (0.1 M) and the activator solution (e.g., 0.25 M BTT) to the synthesis column containing the solid support. A molar excess of phosphoramidite (e.g., 5- to 10-fold) over the support-bound nucleoside is typically used to drive the reaction to completion.[7]

• Coupling Reaction: Allow the reagents to react with the solid support for a predetermined coupling time.

  • Recommended Coupling Time: With a highly reactive activator like BTT or DCI, a coupling time of 3 to 5 minutes is generally sufficient.[4] This may be extended to 10 minutes to ensure maximum efficiency, particularly for difficult sequences.[12] Some protocols suggest that incomplete coupling can be addressed by performing a second coupling step (double coupling).[14]

• Post-Coupling Wash: Wash the solid support thoroughly with anhydrous acetonitrile to remove unreacted phosphoramidite and activator byproducts before proceeding to the capping step.

Post-Synthesis Deprotection

Following the completion of the oligonucleotide chain assembly, a multi-step deprotection process is required to remove all protecting groups.

• Cleavage and Base Deprotection: The oligonucleotide is cleaved from the solid support, and the cyanoethyl phosphate protecting groups and the N-benzoyl group are removed. A common reagent for this is a mixture of concentrated aqueous ammonia (B1221849) and ethanolic methylamine.[3] Using base-labile protecting groups can allow for milder deprotection conditions.[1]

• TBDMS Group Removal: The 2'-O-TBDMS groups are removed using a fluoride (B91410) reagent. Triethylamine trihydrofluoride (TEA·3HF) is often preferred over tetrabutylammonium (B224687) fluoride (TBAF) as it is considered more reliable.[3][15][16] This step is typically performed at an elevated temperature (e.g., 65 °C) for a few hours.[15]

By carefully selecting a potent activator and optimizing the coupling time, researchers can achieve high yields of full-length RNA oligonucleotides using 3'-TBDMS-Bz-rA phosphoramidite, enabling downstream applications in research and therapeutic development.

References

• 1. glenresearch.com [glenresearch.com]
• 2. 3′-TBDMS-Bz-rA Phosphoramidite | AxisPharm [axispharm.com]
• 3. kulturkaufhaus.de [kulturkaufhaus.de]
• 4. glenresearch.com [glenresearch.com]
• 5. utupub.fi [utupub.fi]
• 6. twistbioscience.com [twistbioscience.com]
• 7. Standard Protocol for Solid-Phase Oligonucleotide Synthesis using Unmodified Phosphoramidites | LGC, Biosearch Technologies [biosearchtech.com]
• 8. researchgate.net [researchgate.net]
• 9. patents.justia.com [patents.justia.com]
• 10. benchchem.com [benchchem.com]
• 11. medchemexpress.com [medchemexpress.com]
• 12. pubs.acs.org [pubs.acs.org]
• 14. US10072261B1 - Double coupling method for oligonucleotide synthesis - Google Patents [patents.google.com]
• 15. glenresearch.com [glenresearch.com]
• 16. Removal of t-butyldimethylsilyl protection in RNA-synthesis. Triethylamine trihydrofluoride (TEA, 3HF) is a more reliable alternative to tetrabutylammonium fluoride (TBAF) - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Purification of RNA Synthesized with 3'-TBDMS-Bz-rA Phosphoramidite

For Researchers, Scientists, and Drug Development Professionals

Introduction

The synthesis of RNA oligonucleotides using phosphoramidite (B1245037) chemistry is a cornerstone of modern molecular biology and therapeutic development. The use of 3'-TBDMS-Bz-rA phosphoramidite, along with other protected ribonucleoside phosphoramidites, allows for the controlled, stepwise assembly of RNA chains on a solid support. The tert-butyldimethylsilyl (TBDMS) group at the 2'-hydroxyl position provides robust protection during synthesis and is removable under specific fluoride-based conditions. The benzoyl (Bz) group protects the exocyclic amine of adenosine.

Following solid-phase synthesis, a multi-step deprotection and purification process is critical to isolate the full-length, biologically active RNA molecule from failure sequences, protecting groups, and other synthesis-related impurities. This document provides detailed protocols for the purification of RNA synthesized using 3'-TBDMS-Bz-rA phosphoramidite, covering cleavage and deprotection, and subsequent purification by High-Performance Liquid Chromatography (HPLC), Solid-Phase Extraction (SPE), and Polyacrylamide Gel Electrophoresis (PAGE).

I. Cleavage and Deprotection of Synthetic RNA

The initial step following synthesis is the cleavage of the RNA from the solid support and the removal of the various protecting groups from the phosphate (B84403) backbone (cyanoethyl groups) and the nucleobases. It is crucial to perform the deprotection of the base and phosphate protecting groups before the removal of the 2'-O-TBDMS groups to prevent degradation of the RNA.[1][2]

A. Reagents and Materials

• Ammonium (B1175870) hydroxide/Methylamine (B109427) (AMA) solution (1:1 mixture of concentrated aqueous ammonia (B1221849) and 8M ethanolic methylamine)[1] or a mixture of 33% methylamine in ethanol (B145695) and 41% methylamine in water (1:1) (EMAM).[3][4]

• Anhydrous Dimethylsulfoxide (DMSO)

• Triethylamine (B128534) trihydrofluoride (TEA·3HF)[3][4]

• Triethylamine (TEA)

• Glen-Pak™ RNA Quenching Buffer (or equivalent)

• RNase-free water

• RNase-free centrifuge tubes

B. Protocol for Cleavage and Base/Phosphate Deprotection

This protocol is suitable for standard RNA synthesis and is compatible with acetyl-protected cytosine (Ac-C).[2][3]

• Cleavage from Solid Support:

  • Transfer the solid support containing the synthesized RNA to a sealable vial.

  • Add 1.5 mL of AMA or EMAM solution to the support.[3]

  • Incubate at 65°C for 10-20 minutes.[3][4]

  • Allow the vial to cool to room temperature.

  • Carefully transfer the supernatant containing the cleaved and partially deprotected RNA to a new RNase-free tube.

  • Rinse the support with a small volume of RNase-free water and combine it with the supernatant.

• Evaporation:

  • Dry the combined solution completely using a vacuum concentrator (e.g., SpeedVac). If the 5'-DMT group is to be retained for purification, evaporate using a stream of nitrogen or compressed air to avoid its loss.[2]

C. Protocol for 2'-O-TBDMS Deprotection

The removal of the TBDMS protecting groups is typically achieved using a fluoride (B91410) reagent. TEA·3HF is often preferred over tetrabutylammonium (B224687) fluoride (TBAF) as it can be more reliable and compatible with downstream purification methods like DMT-on cartridge purification.[3]

• Resuspension:

  • Dissolve the dried RNA pellet in 115 µL of anhydrous DMSO. Gentle heating at 65°C for a few minutes may be necessary to fully dissolve the oligonucleotide.[3][4]

• Deprotection Reaction:

  • Add 60 µL of triethylamine (TEA) to the DMSO/RNA solution and mix gently.[3][4]

  • Add 75 µL of triethylamine trihydrofluoride (TEA·3HF) and mix well.[3][4]

  • Incubate the mixture at 65°C for 2.5 hours.[3][4]

• Quenching (for Cartridge Purification):

  • After incubation, cool the reaction mixture.

  • If proceeding with Glen-Pak™ or similar cartridge purification, add 1.75 mL of RNA Quenching Buffer to the deprotected RNA solution and mix well. The sample is now ready for loading onto the cartridge.[3]

II. Purification Methods

Following deprotection, the crude RNA mixture contains the full-length product, truncated sequences (failure sequences), and small molecules from the deprotection steps. Several methods can be employed to purify the desired full-length RNA.

A. Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

RP-HPLC is a powerful technique for purifying RNA, especially when the 5'-dimethoxytrityl (DMT) group is left on the full-length product (DMT-on purification). The lipophilic DMT group causes the desired product to be retained more strongly on the reversed-phase column than the DMT-off failure sequences.

• Sample Preparation: After the 2'-O-TBDMS deprotection, if not already quenched for cartridge purification, the sample can be diluted with an appropriate aqueous buffer for HPLC injection.

• HPLC System and Column: A standard HPLC system with a UV detector is used. A reversed-phase column (e.g., C18) is suitable for this separation.

• Mobile Phases:

  • Buffer A: 0.1 M Triethylammonium (B8662869) acetate (B1210297) (TEAA), pH 7.0

  • Buffer B: Acetonitrile (B52724)

• Gradient Elution: A typical gradient would be a linear increase in Buffer B concentration to elute the RNA. The DMT-on product will elute later than the DMT-off species.

• Fraction Collection: Collect the peak corresponding to the DMT-on RNA.

• DMT Removal (Detritylation):

  • Dry the collected fraction.

  • Resuspend the RNA in a solution of 80% acetic acid in water.

  • Incubate at room temperature for 15-30 minutes.

  • Quench the reaction by adding a buffer such as triethylammonium bicarbonate (TEAB).

• Desalting: The final purified RNA should be desalted, for example, by ethanol precipitation or using a desalting column.

B. Anion-Exchange High-Performance Liquid Chromatography (AEX-HPLC)

AEX-HPLC separates RNA molecules based on their net negative charge, which is proportional to their length. This method is effective for separating the full-length RNA from shorter failure sequences.

• Sample Preparation: The RNA sample must be fully deprotected (including DMT removal) and desalted before injection.

• HPLC System and Column: An HPLC system with a UV detector and a strong anion-exchange column (e.g., Dionex PA-200) is required.[3]

• Mobile Phases:

  • Buffer A: A low salt buffer, e.g., 20 mM Tris-HCl, pH 7.5.

  • Buffer B: A high salt buffer, e.g., 20 mM Tris-HCl, 1 M NaCl, pH 7.5.

• Gradient Elution: A linear gradient of increasing salt concentration (Buffer B) is used to elute the RNA. Longer RNA molecules will bind more tightly to the column and elute at higher salt concentrations.

• Fraction Collection and Desalting: Collect the major peak corresponding to the full-length RNA and desalt the collected fractions.

C. Solid-Phase Extraction (SPE) using Purification Cartridges

SPE provides a rapid and convenient method for purifying DMT-on RNA. Commercial cartridges, such as the Glen-Pak™ RNA cartridge, are designed for this purpose.[3]

• Sample Preparation: The RNA sample should be in the quenching buffer as described in the deprotection protocol.

• Cartridge Conditioning:

  • Condition the cartridge with acetonitrile followed by 2 M TEAA.[4]

• Sample Loading:

  • Load the quenched RNA solution onto the conditioned cartridge. The DMT-on RNA will bind to the sorbent.

• Washing:

  • Wash the cartridge with a low percentage of acetonitrile in a suitable buffer (e.g., 10% Acetonitrile in 2 M TEAA) to remove failure sequences and other impurities.[4]

  • Wash with RNase-free water.[4]

• DMT Removal (On-Cartridge):

  • Apply a solution of 2% trifluoroacetic acid (TFA) to the cartridge to cleave the DMT group.[4]

• Final Wash:

  • Wash the cartridge with RNase-free water to remove the cleaved DMT group and residual acid.[4]

• Elution:

  • Elute the purified, detritylated RNA from the cartridge using a solution such as 1 M ammonium bicarbonate/30% Acetonitrile.[4]

• Drying: Dry the eluted RNA in a vacuum concentrator.

D. Denaturing Polyacrylamide Gel Electrophoresis (PAGE)

PAGE is a high-resolution technique that can separate RNA molecules differing by a single nucleotide in length, making it an excellent method for obtaining highly pure RNA.[5]

• Gel Preparation: Prepare a denaturing polyacrylamide gel (containing urea) of an appropriate percentage for the size of the RNA oligonucleotide.

• Sample Preparation: Resuspend the fully deprotected and desalted RNA in a denaturing loading buffer (e.g., containing formamide).

• Electrophoresis: Load the sample onto the gel and run the electrophoresis until adequate separation is achieved.

• Visualization: Visualize the RNA bands using UV shadowing or a suitable stain like ethidium (B1194527) bromide or SYBR Green.[5]

• Excision: Carefully excise the band corresponding to the full-length RNA product.

• Elution from Gel: Elute the RNA from the gel slice using a method such as the "crush and soak" method or electroelution.[6]

  • Crush and Soak: Crush the gel slice and soak it in an elution buffer (e.g., 0.5 M ammonium acetate, 1 mM EDTA) overnight with agitation.

• Recovery: Separate the eluted RNA from the gel fragments by filtration or centrifugation.

• Precipitation: Precipitate the RNA from the elution buffer, typically with ethanol or isopropanol, to concentrate and desalt it.

III. Data Presentation

The purity of the synthesized and purified RNA should be assessed by analytical HPLC (anion-exchange or reversed-phase) or capillary electrophoresis. The yield can be determined by UV-Vis spectrophotometry at 260 nm.

Table 1: Comparison of RNA Purification Methods

Purification Method	Principle	Throughput	Purity	Yield	Key Advantages	Key Disadvantages
RP-HPLC (DMT-on)	Hydrophobicity	Low to Medium	High	Good	Excellent separation of full-length from failure sequences.	Requires post-purification detritylation and desalting.
AEX-HPLC	Charge (Length)	Low to Medium	High	Good	High resolution for different length oligonucleotides.	Requires complete deprotection before purification.
SPE Cartridge	Hydrophobicity	High	Good	Good	Rapid and convenient.	May have lower resolution than HPLC.
Denaturing PAGE	Size	Low	Very High	Moderate	Highest resolution, can resolve n-1 sequences.	Labor-intensive, potential for lower recovery.

IV. Visualizations

Experimental Workflow for RNA Purification

References

• 1. kulturkaufhaus.de [kulturkaufhaus.de]
• 2. glenresearch.com [glenresearch.com]
• 3. glenresearch.com [glenresearch.com]
• 4. glenresearch.com [glenresearch.com]
• 5. RNA purification by preparative polyacrylamide gel electrophoresis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. DNA/RNA Purification from PAGE Gels - National Diagnostics [nationaldiagnostics.com]

Application of 3'-TBDMS-Bz-rA Phosphoramidite in mRNA Synthesis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

The chemical synthesis of messenger RNA (mRNA) has become a cornerstone of modern molecular biology and therapeutic development. The phosphoramidite (B1245037) method, adapted for solid-phase RNA synthesis, is the predominant technology for the automated and efficient production of custom mRNA sequences. A critical component in this process is the use of protected ribonucleoside phosphoramidites. This document provides detailed application notes and protocols for the use of 3'-TBDMS-Bz-rA phosphoramidite, a key building block for the incorporation of adenosine (B11128) into synthetic mRNA.

The 3'-TBDMS-Bz-rA phosphoramidite is an adenosine monomer where the 2'-hydroxyl group of the ribose is protected by a tert-butyldimethylsilyl (TBDMS) group, and the exocyclic amine of the adenine (B156593) base is protected by a benzoyl (Bz) group.[1] The TBDMS group is crucial for preventing unwanted side reactions and chain degradation during the synthesis cycles.[2][3] The benzoyl group provides stable protection for the adenine base throughout the synthesis and can be efficiently removed during the final deprotection steps.[4] This phosphoramidite is designed for use in the standard 3' to 5' direction of oligonucleotide synthesis.[5]

Application Notes

The 3'-TBDMS-Bz-rA phosphoramidite is a high-quality reagent suitable for the synthesis of a wide range of RNA molecules, including mRNA for vaccines, therapeutics, and research applications. Its robust protecting group strategy ensures high fidelity and yield in automated solid-phase synthesis.

Key Features and Applications:

• High Coupling Efficiency: When used with an appropriate activator, this phosphoramidite typically achieves coupling efficiencies of over 97%, ensuring the synthesis of full-length mRNA with high purity.[6]

• Stability: The TBDMS and Bz protecting groups are stable under the conditions of the synthesis cycle, minimizing the formation of truncated or modified sequences.[2]

• Compatibility: It is fully compatible with standard automated RNA synthesizers and the widely used phosphoramidite chemistry.

• Versatility: Suitable for the synthesis of short RNA oligos to long mRNA molecules for various applications, including siRNA, antisense oligonucleotides, and guide RNAs for CRISPR technologies.

Quantitative Data Summary

The performance of 3'-TBDMS-Bz-rA phosphoramidite in mRNA synthesis is characterized by several key parameters. The following tables summarize typical quantitative data obtained during solid-phase RNA synthesis using 2'-O-TBDMS protected phosphoramidites.

Table 1: Synthesis Cycle Performance

Parameter	Typical Value	Conditions/Notes
Coupling Efficiency	>97% - 99%	Dependent on the activator used. Activators like 5-benzylmercapto-1H-tetrazole (BMT) or 4,5-dicyanoimidazole (B129182) (DCI) can yield >99% efficiency.[7]
Coupling Time	3 - 15 minutes	Shorter times (3 min) are achievable with more potent activators like BMT, while standard activators like 1H-tetrazole may require longer times (>10 min).[7][8]
Stepwise Yield	97% - 100%	Calculated based on the release of the dimethoxytrityl (DMT) cation during the detritylation step.[9]
Overall Yield (crude)	30% - 75%	Dependent on the length of the RNA sequence and the efficiency of each synthesis cycle.[9]

Table 2: Reagents for Solid-Phase RNA Synthesis

Reagent	Concentration	Purpose
3'-TBDMS-Bz-rA Phosphoramidite	0.1 M in anhydrous acetonitrile (B52724)	Monomer for adenosine incorporation
Activator (e.g., BMT, DCI)	0.25 - 0.5 M in anhydrous acetonitrile	Catalyzes the coupling reaction
Deblocking Agent (e.g., Dichloroacetic acid in dichloromethane)	3% (v/v)	Removes the 5'-DMT protecting group
Capping Reagent A (e.g., Acetic anhydride/Pyridine/THF)	10% / 10% / 80%	Acetylates unreacted 5'-hydroxyl groups
Capping Reagent B (e.g., N-Methylimidazole/THF)	16% / 84%	Activates the capping reagent A
Oxidizer (e.g., Iodine in THF/Pyridine/Water)	0.02 - 0.1 M	Oxidizes the phosphite (B83602) triester to a stable phosphate (B84403) triester

Experimental Protocols

The following protocols provide a general guideline for the solid-phase synthesis of mRNA using 3'-TBDMS-Bz-rA phosphoramidite on an automated synthesizer.

Protocol 1: Automated Solid-Phase mRNA Synthesis

This protocol outlines the four main steps of a single synthesis cycle. These steps are repeated for each nucleotide addition.

• Detritylation (Deblocking):

  • Reagent: 3% Dichloroacetic acid (DCA) in dichloromethane.

  • Procedure: The solid support-bound oligonucleotide is treated with the deblocking solution to remove the acid-labile 5'-dimethoxytrityl (DMT) group from the terminal nucleotide, exposing the 5'-hydroxyl group.

  • Monitoring: The release of the orange-colored trityl cation is monitored spectrophotometrically to determine the stepwise coupling efficiency.

• Coupling:

  • Reagents: 0.1 M 3'-TBDMS-Bz-rA phosphoramidite in anhydrous acetonitrile and 0.25 M 5-(benzylmercapto)-1H-tetrazole (BMT) activator in anhydrous acetonitrile.

  • Procedure: The phosphoramidite solution and the activator solution are simultaneously delivered to the synthesis column. The activator protonates the diisopropylamino group of the phosphoramidite, making it highly reactive towards the free 5'-hydroxyl group of the support-bound oligonucleotide. This reaction forms a phosphite triester linkage.

  • Time: 3-6 minutes.[10]

• Capping:

  • Reagents: Capping Reagent A (acetic anhydride/pyridine/THF) and Capping Reagent B (N-methylimidazole/THF).

  • Procedure: Any unreacted 5'-hydroxyl groups are acetylated by the capping reagents. This prevents the formation of deletion mutations in the final mRNA product.

• Oxidation:

  • Reagent: 0.02 M Iodine in a mixture of THF/pyridine/water.

  • Procedure: The unstable phosphite triester linkage is oxidized to a more stable pentavalent phosphate triester.

Protocol 2: Cleavage and Deprotection

Following the completion of the synthesis, the mRNA is cleaved from the solid support, and all protecting groups are removed.

• Cleavage from Solid Support and Removal of Base/Phosphate Protecting Groups:

  • Reagent: A mixture of concentrated ammonium (B1175870) hydroxide (B78521) and methylamine (B109427) (1:1, v/v) (AMA).[4]

  • Procedure:

    • The solid support is transferred to a sealed vial.

    • AMA solution is added to the vial.

    • The mixture is heated at 65°C for 10-20 minutes.

    • The supernatant containing the cleaved and partially deprotected RNA is collected.

• Removal of 2'-O-TBDMS Protecting Groups:

  • Reagent: Triethylamine trihydrofluoride (TEA·3HF) in N-methyl-2-pyrrolidone (NMP) or a mixture of triethylamine, N-methylpyrrolidinone, and triethylamine-trihydrofluoride.[4][11]

  • Procedure:

    • The dried, partially deprotected RNA is dissolved in the TEA·3HF solution.

    • The solution is heated at 60-65°C for 1.5 - 2.5 hours.[4][12]

    • The reaction is quenched, and the fully deprotected mRNA is precipitated using a suitable method (e.g., ethanol (B145695) precipitation).

Visualizations

mRNA Synthesis Workflow

Caption: Automated solid-phase mRNA synthesis workflow.

Chemical Reaction Pathway of the Coupling Step

Caption: Phosphoramidite coupling reaction pathway.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. glenresearch.com [glenresearch.com]
• 3. benchchem.com [benchchem.com]
• 4. Protocol for the Solid-phase Synthesis of Oligomers of RNA Containing a 2'-O-thiophenylmethyl Modification and Characterization via Circular Dichroism - PMC [pmc.ncbi.nlm.nih.gov]
• 5. libpubmedia.co.uk [libpubmedia.co.uk]
• 6. glenresearch.com [glenresearch.com]
• 7. researchgate.net [researchgate.net]
• 8. shigematsu-bio.com [shigematsu-bio.com]
• 9. Protocol for the Solid-phase Synthesis of Oligomers of RNA Containing a 2'-O-thiophenylmethyl Modification and Characterization via Circular Dichroism [jove.com]
• 10. blog.biolytic.com [blog.biolytic.com]
• 11. academic.oup.com [academic.oup.com]
• 12. glenresearch.com [glenresearch.com]

Application Notes and Protocols for 3'-TBDMS-Bz-rA Phosphoramidite in siRNA Construction

For Researchers, Scientists, and Drug Development Professionals

Introduction

Small interfering RNAs (siRNAs) have emerged as powerful tools for gene silencing, offering therapeutic potential for a wide range of diseases. The chemical synthesis of high-purity, biologically active siRNAs is crucial for their successful application. The phosphoramidite (B1245037) method is the gold standard for solid-phase synthesis of RNA, and the use of 2'-hydroxyl protecting groups is essential to prevent side reactions during synthesis. The tert-butyldimethylsilyl (TBDMS) group is a widely used and effective protecting group for the 2'-hydroxyl position of ribonucleoside phosphoramidites.[1][2]

This document provides detailed application notes and protocols for the use of 3'-TBDMS-Bz-rA phosphoramidite, a key building block for the incorporation of adenosine (B11128) into synthetic RNA strands.[3][4][5] The benzoyl (Bz) group provides protection for the exocyclic amine of adenosine. These protocols cover the entire workflow, from solid-phase synthesis and deprotection to purification and analysis of the final siRNA duplex.

Data Presentation

The efficiency of siRNA synthesis is paramount for obtaining sufficient yields of high-purity oligonucleotides for research and therapeutic development. The following tables summarize key quantitative data related to the performance of 3'-TBDMS-protected phosphoramidites in automated RNA synthesis.

Table 1: Coupling Efficiency of TBDMS-Protected Phosphoramidites

Phosphoramidite Monomer	Activator	Coupling Time (minutes)	Average Coupling Efficiency (%)	Reference
3'-TBDMS-Bz-rA	5-Benzylthio-1H-tetrazole (BTT)	3	>99	[6][7]
3'-TBDMS-Ac-rC	5-Benzylthio-1H-tetrazole (BTT)	3	>99	[6][7]
3'-TBDMS-iPr-Pac-rG	5-Benzylthio-1H-tetrazole (BTT)	3	>99	[6][7]
3'-TBDMS-rU	5-Benzylthio-1H-tetrazole (BTT)	3	>99	[6][7]
3'-TBDMS protected phosphoramidites	5-Ethylthio-1H-tetrazole (ETT)	6	~98.5-99	[6]

Table 2: Yield and Purity of a Representative siRNA Synthesis

Parameter	Value	Notes	Reference
Synthesis Scale	1 µmol	Solid-phase synthesis on CPG support.	[7]
Crude Yield (A260 Units/µmol)	125-135	For a specific G- and U-rich sequence.	[8]
Crude Purity (IEX-HPLC)	72-76%	Analysis of the crude product after deprotection.	[8]
Final Yield after Purification	Variable	Dependent on purification method and sequence.
Final Purity (HPLC)	>98%	After purification by anion-exchange HPLC.	[9]

Experimental Protocols

The following protocols provide a detailed methodology for the key steps in siRNA construction using 3'-TBDMS-Bz-rA phosphoramidite and other TBDMS-protected monomers.

Protocol 1: Automated Solid-Phase Synthesis of RNA Oligonucleotides

This protocol outlines the steps for the automated synthesis of a single RNA strand on a solid support using phosphoramidite chemistry.

Materials:

• 3'-TBDMS-Bz-rA Phosphoramidite

• Other 3'-TBDMS protected RNA phosphoramidites (Ac-rC, iPr-Pac-rG, rU)

• Controlled Pore Glass (CPG) solid support functionalized with the initial nucleoside

• Anhydrous acetonitrile (B52724)

• Activator solution (e.g., 0.25 M 5-Benzylthio-1H-tetrazole in acetonitrile)

• Capping solution A (e.g., acetic anhydride/lutidine/THF)

• Capping solution B (e.g., N-methylimidazole/THF)

• Oxidizing solution (e.g., iodine in THF/water/pyridine)

• Deblocking solution (e.g., 3% trichloroacetic acid in dichloromethane)

• Automated DNA/RNA synthesizer

Procedure:

• Synthesizer Setup: Program the DNA/RNA synthesizer with the desired RNA sequence and synthesis cycle parameters.

• Phosphoramidite Preparation: Dissolve the 3'-TBDMS-Bz-rA phosphoramidite and other RNA phosphoramidites in anhydrous acetonitrile to the recommended concentration.

• Synthesis Cycle: The synthesis proceeds through a series of automated steps for each nucleotide addition:

  • Deblocking (Detritylation): The 5'-dimethoxytrityl (DMT) protecting group is removed from the support-bound nucleoside by treatment with the deblocking solution. The amount of released DMT cation is measured to determine the coupling efficiency of the previous cycle.

  • Coupling: The activated 3'-TBDMS-Bz-rA phosphoramidite (or other phosphoramidite) is coupled to the free 5'-hydroxyl group of the growing oligonucleotide chain. A coupling time of approximately 3 minutes is used with BTT as the activator.[6]

  • Capping: Any unreacted 5'-hydroxyl groups are acetylated using the capping solutions to prevent the formation of deletion mutants.

  • Oxidation: The newly formed phosphite (B83602) triester linkage is oxidized to a more stable phosphate (B84403) triester linkage using the oxidizing solution.

• Final Deblocking: After the final coupling cycle, the terminal 5'-DMT group can be either removed (DMT-off) or left on (DMT-on) for purification purposes.

Protocol 2: Cleavage and Deprotection of the Synthesized RNA

This protocol describes the two-stage deprotection process to remove the protecting groups from the nucleobases, the phosphate backbone, and the 2'-hydroxyl groups.

Materials:

• Ammonium (B1175870) hydroxide (B78521)/methylamine (AMA) solution (1:1 v/v) or Ethanolic ammonium hydroxide (3:1 v/v)

• Triethylamine (B128534) trihydrofluoride (TEA·3HF)

• Anhydrous Dimethyl sulfoxide (B87167) (DMSO)

• Triethylamine (TEA)

• RNase-free water

• Speed-vac or vacuum concentrator

Procedure:

Step 1: Base and Phosphate Deprotection (Cleavage from Support)

• Transfer the CPG support with the synthesized RNA to a screw-cap vial.

• Add 1 mL of AMA solution to the vial.

• Incubate at 65°C for 10-20 minutes.[10] This step cleaves the oligonucleotide from the solid support, removes the cyanoethyl phosphate protecting groups, and the base protecting groups (including the Benzoyl group from Adenosine).

• Carefully transfer the supernatant to a new RNase-free microcentrifuge tube.

• Rinse the CPG support with RNase-free water and combine the rinse with the supernatant.

• Evaporate the solution to dryness using a speed-vac.

Step 2: 2'-O-TBDMS Group Removal

• Dissolve the dried oligonucleotide pellet in 115 µL of anhydrous DMSO. Gently heat at 65°C for 5 minutes if necessary to fully dissolve.[6][10]

• Add 60 µL of triethylamine (TEA) to the solution and mix gently.[10]

• Add 75 µL of triethylamine trihydrofluoride (TEA·3HF) and incubate the mixture at 65°C for 2.5 hours.[6][10] This step removes the TBDMS protecting groups from the 2'-hydroxyl positions.

• The deprotected RNA is now ready for purification.

Protocol 3: Purification of siRNA by HPLC

High-performance liquid chromatography (HPLC) is a common method for purifying synthetic siRNA to achieve the high purity required for biological experiments.

Materials:

• Deprotected single-stranded RNA oligonucleotides

• Annealing buffer (e.g., 100 mM potassium acetate, 30 mM HEPES-KOH pH 7.4, 2 mM magnesium acetate)

• RNase-free water

• HPLC system with an anion-exchange or reverse-phase column suitable for oligonucleotide purification.

• Mobile phases for HPLC (e.g., buffers with varying salt concentrations for anion-exchange or acetonitrile gradients for reverse-phase).

Procedure:

• Single-Strand Purification (Optional but Recommended):

  • Purify each of the deprotected single RNA strands (sense and antisense) separately by anion-exchange HPLC.

  • Collect the fractions containing the full-length product.

  • Desalt the purified single strands.

• Quantification and Annealing:

  • Quantify the concentration of the purified sense and antisense strands by measuring the absorbance at 260 nm (A260).

  • Mix equimolar amounts of the complementary sense and antisense strands in the annealing buffer.

  • Heat the mixture to 90-95°C for 2-5 minutes.

  • Slowly cool the mixture to room temperature to allow for proper annealing of the duplex.

• Duplex Analysis:

  • Analyze the annealed siRNA duplex by native polyacrylamide gel electrophoresis (PAGE) or HPLC to confirm duplex formation and purity.

Mandatory Visualization

The following diagrams illustrate the key processes involved in siRNA construction and its mechanism of action.

Caption: Workflow for siRNA construction using phosphoramidite chemistry.

Caption: RNAi pathway and its effect on the MAPK signaling cascade.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. SignalSilence® Pool p38 MAPK siRNA | Cell Signaling Technology [cellsignal.com]
• 4. 3′-TBDMS-Bz-rA Phosphoramidite | AxisPharm [axispharm.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. Small-interfering RNA-mediated silencing of the MAPK p42 gene induces dual effects in HeLa cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. cdn.cytivalifesciences.com [cdn.cytivalifesciences.com]
• 9. Molecular Engineering of Functional SiRNA Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 10. A Trisbenzimidazole Phosphoramidite Building Block Enables High-Yielding Syntheses of RNA-Cleaving Oligonucleotide Conjugates - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Incorporation of 3'-TBDMS-Bz-rA Phosphoramidite in Aptamer Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide for the successful incorporation of 3'-TBDMS-Bz-rA phosphoramidite (B1245037) in the solid-phase synthesis of RNA aptamers. The protocols outlined below cover the entire workflow from synthesis to purification, ensuring high-quality oligonucleotides for research, diagnostics, and therapeutic applications.

Introduction

The chemical synthesis of RNA aptamers is a cornerstone of modern biotechnology and drug development.[1][2] Aptamers, which are short, single-stranded nucleic acid molecules, can fold into complex three-dimensional structures, allowing them to bind to a wide range of targets with high affinity and specificity.[2][3] The solid-phase phosphoramidite method is the standard for synthesizing these molecules.[4] A critical component in this process is the use of protected nucleoside phosphoramidites.

This document focuses on the use of 3'-O-(tert-butyldimethylsilyl)-N6-benzoyl-2'-deoxyadenosine-5'-CE phosphoramidite (3'-TBDMS-Bz-rA phosphoramidite), a key building block for RNA synthesis.[5][6] The tert-butyldimethylsilyl (TBDMS) group protects the 2'-hydroxyl of the ribose, while the benzoyl (Bz) group protects the exocyclic amine of adenine (B156593).[6] These protecting groups are crucial for preventing unwanted side reactions during the synthesis cycles and are removed during the final deprotection steps.[4][7]

Chemical Structure of 3'-TBDMS-Bz-rA Phosphoramidite

The structure of 3'-TBDMS-Bz-rA phosphoramidite is optimized for stability during solid-phase synthesis and efficient removal during deprotection.[6]

Caption: Structure of 3'-TBDMS-Bz-rA Phosphoramidite.

Application Notes

The use of TBDMS for 2'-hydroxyl protection is a well-established and reliable method in RNA synthesis.[8] It offers a good balance between stability during the synthesis cycles and ease of removal under specific conditions.[9] The benzoyl protecting group on adenine is also standard and is readily removed during the basic deprotection step.[6]

Advantages of using 3'-TBDMS-Bz-rA Phosphoramidite:

• High Coupling Efficiency: When used with an appropriate activator, this phosphoramidite achieves high coupling efficiencies, which is crucial for the synthesis of long RNA aptamers.[4][10]

• Stability: The TBDMS group is stable to the acidic conditions of detritylation, preventing chain cleavage.[8]

• Compatibility: It is fully compatible with standard automated DNA/RNA synthesizers and other commercially available RNA phosphoramidites.[6]

Quantitative Data Summary

The following table summarizes typical parameters and expected outcomes when using 3'-TBDMS-Bz-rA phosphoramidite in aptamer synthesis.

Parameter	Typical Value/Range	Notes
Coupling Efficiency	>98.5%	Per step, dependent on activator and coupling time.[11][12]
Coupling Time	3 - 6 minutes	With activators like ETT or BTT.[13]
Overall Yield (crude)	40 - 70%	For a 20-40mer oligonucleotide.
Purity (crude)	50 - 80%	Full-length product, dependent on synthesis length.
Final Yield (purified)	10 - 30%	After HPLC or PAGE purification.

Experimental Protocols

I. Solid-Phase Synthesis of RNA Aptamers

This protocol is designed for an automated DNA/RNA synthesizer. All reagents should be anhydrous and of synthesis grade.

Workflow for Automated RNA Aptamer Synthesis

Caption: Automated RNA Aptamer Synthesis Cycle.

Reagents and Solutions:

• 3'-TBDMS-Bz-rA Phosphoramidite: 0.1 M in anhydrous acetonitrile.

• Activator: 0.25 M 5-Ethylthio-1H-tetrazole (ETT) or 0.25 M 5-Benzylthio-1H-tetrazole (BTT) in anhydrous acetonitrile.[13]

• Deblocking Solution: 3% Trichloroacetic acid (TCA) in dichloromethane (B109758) (DCM).

• Capping Reagents: Cap A (acetic anhydride/pyridine/THF) and Cap B (N-methylimidazole/THF).

• Oxidizer: 0.02 M Iodine in THF/water/pyridine.

Synthesis Protocol:

• Setup: Program the RNA synthesizer with the desired aptamer sequence. Install the 3'-TBDMS-Bz-rA phosphoramidite vial and other necessary reagents.

• Automated Synthesis Cycle:

  • Detritylation: The 5'-DMT protecting group is removed from the solid support-bound nucleoside by treatment with the deblocking solution.

  • Coupling: The 3'-TBDMS-Bz-rA phosphoramidite is activated by the activator and coupled to the free 5'-hydroxyl group of the growing chain. A coupling time of 3-6 minutes is recommended.[13]

  • Capping: Unreacted 5'-hydroxyl groups are acetylated to prevent the formation of deletion mutants.

  • Oxidation: The phosphite (B83602) triester linkage is oxidized to the more stable phosphate (B84403) triester.

• Chain Elongation: The cycle is repeated until the full-length aptamer is synthesized.

• Final Detritylation: The 5'-DMT group on the final nucleotide can be left on for purification ("DMT-on") or removed on the synthesizer ("DMT-off").

II. Cleavage and Deprotection

This two-step process removes the base and phosphate protecting groups, cleaves the aptamer from the solid support, and finally removes the 2'-TBDMS groups.

Deprotection Workflow

Caption: Post-Synthesis Deprotection Workflow.

Protocol:

• Cleavage and Base/Phosphate Deprotection:

  • Transfer the solid support to a screw-cap vial.

  • Add 1.5 mL of a 1:1 mixture of concentrated aqueous ammonia (B1221849) and 40% aqueous methylamine (B109427) (AMA).[14]

  • Seal the vial and heat at 65°C for 10 minutes.[13]

  • Cool the vial, and transfer the supernatant containing the cleaved aptamer to a new tube.

  • Rinse the support with RNase-free water and combine with the supernatant.

  • Evaporate the solution to dryness.

• 2'-O-TBDMS Deprotection (Desilylation):

  • To the dried aptamer, add 115 µL of anhydrous DMSO and heat at 65°C for 5 minutes to dissolve.[13]

  • Add 60 µL of triethylamine (B128534) (TEA).[13]

  • Add 75 µL of triethylamine trihydrofluoride (TEA·3HF).[13]

  • Heat the mixture at 65°C for 2.5 hours.[13]

  • Cool the solution and add 1.75 mL of a quenching buffer (e.g., Glen-Pak RNA Quenching Buffer) for cartridge purification or prepare for HPLC or PAGE.[13]

Deprotection Conditions Summary

Step	Reagent	Temperature	Duration	Purpose
Cleavage & Base Deprotection	AMA (Ammonia/Methylamine)	65°C	10 min	Cleavage from support, removal of Bz and cyanoethyl groups.[13]
Desilylation	TEA·3HF in DMSO/TEA	65°C	2.5 hours	Removal of 2'-TBDMS groups.[13]

III. Purification

Purification of the deprotected aptamer is essential to remove truncated sequences and other impurities. High-performance liquid chromatography (HPLC) is a common method.[10][15]

Purification Parameters

Method	Column Type	Typical Mobile Phases	Gradient	Detection
Anion-Exchange HPLC	Dionex PA-200 or similar	A: Buffer (e.g., Tris-HCl), B: Buffer with high salt (e.g., NaClO4)	Linear gradient of B	UV at 260 nm
Reversed-Phase HPLC (DMT-on)	C18	A: TEAA buffer, B: Acetonitrile	Linear gradient of B	UV at 260 nm

Troubleshooting

Problem	Potential Cause(s)	Suggested Solution(s)
Low Coupling Efficiency	- Inactive phosphoramidite or activator- Insufficient coupling time- Moisture in reagents	- Use fresh reagents- Increase coupling time[13]- Ensure anhydrous conditions
Incomplete Deprotection	- Incomplete TBDMS removal- Insufficient deprotection time/temperature	- Ensure proper reagent volumes and temperatures[13]- Extend deprotection time if necessary
Aptamer Degradation	- Premature loss of TBDMS groups during base deprotection- RNase contamination	- Use appropriate deprotection conditions (e.g., AMA)[1]- Maintain RNase-free environment
Broad or Multiple Peaks in HPLC	- Inefficient capping- Side reactions during synthesis or deprotection	- Check capping reagents- Optimize synthesis and deprotection protocols

Conclusion

The successful synthesis of high-quality RNA aptamers relies on robust and optimized protocols. 3'-TBDMS-Bz-rA phosphoramidite is a reliable building block that, when used with the appropriate synthesis, deprotection, and purification procedures, enables the production of aptamers for a wide range of applications. The detailed protocols and guidelines in this document provide a comprehensive framework for researchers to achieve consistent and high-yield aptamer synthesis.

References

• 1. kulturkaufhaus.de [kulturkaufhaus.de]
• 2. Therapeutic Applications of DNA and RNA Aptamers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A Novel RNA Aptamer as Synthetic Inducer of DasR Controlled Transcription - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. medchemexpress.com [medchemexpress.com]
• 6. 3′-TBDMS-Bz-rA Phosphoramidite | AxisPharm [axispharm.com]
• 7. Synthesis of Nucleobase-Modified RNA Oligonucleotides by Post-Synthetic Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 8. glenresearch.com [glenresearch.com]
• 9. phenomenex.com [phenomenex.com]
• 10. RNA Synthesis Using 2′-O-(Tert-Butyldimethylsilyl) Protection | Springer Nature Experiments [experiments.springernature.com]
• 11. patents.justia.com [patents.justia.com]
• 12. US8933214B2 - RNA synthesis—phosphoramidites for synthetic RNA in the reverse direction, and application in convenient introduction of ligands, chromophores and modifications of synthetic RNA at the 3′-end - Google Patents [patents.google.com]
• 13. glenresearch.com [glenresearch.com]
• 14. glenresearch.com [glenresearch.com]
• 15. RNA synthesis using 2'-O-(tert-butyldimethylsilyl) protection - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: A Comparative Analysis of Manual and Automated RNA Synthesis Utilizing 3'-TBDMS-Bz-rA Phosphoramidite

For Researchers, Scientists, and Drug Development Professionals

Introduction

The chemical synthesis of ribonucleic acid (RNA) is a cornerstone of modern molecular biology, enabling advancements in therapeutics, diagnostics, and fundamental research. The phosphoramidite (B1245037) method, adapted for solid-phase synthesis, is the universally adopted strategy for creating custom RNA oligonucleotides. A critical component of this methodology is the protection of the 2'-hydroxyl group of the ribose sugar to prevent undesired side reactions during synthesis. The tert-butyldimethylsilyl (TBDMS) group is a widely used protecting group for this purpose.

This document provides a detailed comparison of manual and automated solid-phase synthesis of RNA, with a focus on the use of 3'-TBDMS-Bz-rA phosphoramidite. It includes comprehensive protocols for both methods, a comparative analysis of key performance metrics, and troubleshooting guidance.

The Chemistry of RNA Synthesis with 3'-TBDMS-Bz-rA Phosphoramidite

The synthesis of RNA oligonucleotides using the phosphoramidite method is a cyclical process involving four key steps for each nucleotide addition: deblocking, coupling, capping, and oxidation.[1] The 3'-TBDMS-Bz-rA phosphoramidite is a building block for the incorporation of adenosine (B11128) into the growing RNA chain. The TBDMS group protects the 2'-hydroxyl, while the benzoyl (Bz) group protects the exocyclic amine of the adenine (B156593) base.

The overall workflow of solid-phase RNA synthesis is depicted below.

Caption: General workflow of solid-phase RNA synthesis.

Manual vs. Automated Synthesis: A Comparative Overview

The choice between manual and automated synthesis depends on various factors, including the desired scale, throughput, available resources, and the specific application. While automated synthesizers offer high throughput and reproducibility, manual synthesis can be a cost-effective option for small-scale or infrequent syntheses.

Parameter	Manual Synthesis	Automated Synthesis
Throughput	Low; suitable for a few sequences at a time.	High; capable of synthesizing multiple oligonucleotides simultaneously (e.g., 96-well plates).[2]
Hands-on Time	High; requires constant operator attention for each step of the synthesis cycle.[3][4]	Low; unattended operation after initial setup.[3][4]
Reproducibility	Operator-dependent; can have higher variability between syntheses.[3]	High; standardized protocols and fluidics minimize variability.[3]
Reagent Consumption	Generally higher per synthesis due to manual handling and larger dead volumes.	Optimized for minimal reagent usage, especially in microarray-based systems.[5]
Cost	Lower initial investment (no expensive hardware). Can be more cost-effective for very small-scale or infrequent synthesis.[3][6]	High initial investment for the synthesizer. Lower cost per base for high-throughput synthesis due to reduced reagent consumption and labor.[5]
Flexibility	High; easy to modify protocols and use non-standard chemistries.	Can be limited by the instrument's software and hardware configurations.
Error Rate	Higher potential for human error, leading to failed syntheses or lower purity.[3]	Lower error rates due to automation and controlled reaction conditions.

Experimental Protocols

Materials and Reagents

• 3'-TBDMS-Bz-rA Phosphoramidite and other protected RNA phosphoramidites (rC(Ac), rG(Ac), rU)

• Controlled Pore Glass (CPG) solid support pre-loaded with the initial nucleoside

• Activator solution (e.g., 0.25 M 5-Ethylthio-1H-tetrazole (ETT) in acetonitrile)[7]

• Deblocking solution (e.g., 3% Trichloroacetic acid (TCA) in dichloromethane (B109758) (DCM))

• Capping solutions (Cap A: Acetic Anhydride/Pyridine/THF; Cap B: N-Methylimidazole/THF)

• Oxidizing solution (e.g., Iodine in THF/Water/Pyridine)

• Anhydrous acetonitrile (B52724)

• Cleavage and deprotection solution (e.g., Ammonium hydroxide/Methylamine (B109427) (AMA) mixture)[7]

• 2'-Hydroxyl deprotection solution (e.g., Triethylamine trihydrofluoride (TEA·3HF) in DMSO)[7]

• Quenching buffer

• RNase-free water, tubes, and pipette tips

Protocol for Manual RNA Synthesis (Syringe-Based Method)

This protocol is adapted for the synthesis of a single RNA oligonucleotide on a CPG solid support in a syringe-based reaction vessel.

Synthesis Cycle:

• Deblocking:

  • Wash the CPG support with dry acetonitrile.

  • Add the deblocking solution to the syringe and agitate for 2-3 minutes.

  • Expel the solution and wash the CPG thoroughly with acetonitrile to remove the acid.

• Coupling:

  • In a separate syringe, mix the 3'-TBDMS-Bz-rA phosphoramidite solution (0.1 M in acetonitrile) and an equal volume of activator solution.

  • Immediately add the mixture to the CPG support and agitate for at least 6 minutes for TBDMS-protected monomers.[7]

  • Expel the solution.

• Capping:

  • Add the capping solutions (A and B) to the CPG support and agitate for 1-2 minutes to block any unreacted 5'-hydroxyl groups.

  • Expel the capping solutions and wash the CPG with acetonitrile.

• Oxidation:

  • Add the oxidizing solution to the CPG support and agitate for 1-2 minutes to convert the phosphite (B83602) triester to a stable phosphate (B84403) triester.

  • Expel the oxidizing solution and wash the CPG with acetonitrile.

• Repeat: Repeat steps 1-4 for each subsequent nucleotide in the sequence.

Caption: Workflow for manual RNA synthesis cycle.

Protocol for Automated RNA Synthesis

This protocol outlines the general steps for automated RNA synthesis on a commercial synthesizer. Specific parameters will vary depending on the instrument manufacturer and software.

• Preparation:

  • Dissolve the 3'-TBDMS-Bz-rA phosphoramidite and other RNA phosphoramidites in anhydrous acetonitrile to the recommended concentration (typically 0.1 M).

  • Install the phosphoramidite vials and all other necessary reagent bottles (deblocking, capping, oxidizing, and washing solutions) on the synthesizer.

  • Place the CPG column with the initial nucleoside on the synthesizer.

• Synthesis:

  • Enter the desired RNA sequence into the synthesizer's software.

  • Select the appropriate synthesis protocol for TBDMS-protected RNA phosphoramidites, ensuring a coupling time of at least 6 minutes with ETT activator.[7]

  • Start the synthesis run. The instrument will automatically perform all the steps of the synthesis cycle for each nucleotide addition.

• Post-Synthesis:

  • Once the synthesis is complete, the instrument will flush the column with an inert gas.

  • Remove the column from the synthesizer for subsequent cleavage and deprotection.

Caption: Workflow for automated RNA synthesis.

Cleavage, Deprotection, and Purification

The following steps are common to both manual and automated synthesis and should be performed in an RNase-free environment.

• Cleavage and Base Deprotection:

  • Transfer the CPG support to a screw-cap vial.

  • Add 1 mL of AMA solution (ammonium hydroxide/40% aqueous methylamine 1:1 v/v).

  • Heat the vial at 65°C for 15 minutes.[8]

  • Cool the vial and transfer the supernatant containing the cleaved and partially deprotected RNA to a new tube.

• 2'-OH Deprotection (Desilylation):

  • Evaporate the AMA solution to dryness.

  • Redissolve the pellet in 115 µL of DMSO.

  • Add 75 µL of TEA·3HF and heat at 65°C for 2.5 hours.[7]

• Quenching and Purification:

  • Quench the desilylation reaction by adding an appropriate quenching buffer.

  • Purify the crude RNA oligonucleotide using methods such as HPLC or gel electrophoresis to obtain the final, high-purity product.

Data Presentation and Performance Metrics

Table 1: Coupling Efficiency

Method	Typical Per-Step Coupling Efficiency	Factors Influencing Efficiency
Manual	95-98%	Operator skill, reagent quality, reaction times, moisture control.
Automated	>98%[9]	Phosphoramidite quality, activator type, coupling time, instrument maintenance. The steric hindrance of the TBDMS group can slightly lower efficiency compared to less bulky protecting groups.[10]

Table 2: Expected Yield and Purity of a 20-mer RNA Oligonucleotide

Method	Expected Crude Yield (OD260)	Expected Purity of Full-Length Product (Crude)
Manual	Variable, typically lower than automated	50-70%
Automated	Higher and more consistent	70-85%

Note: Yield and purity are highly dependent on the sequence, synthesis scale, and purification method.

Table 3: Time and Cost Comparison for a Single 20-mer Synthesis

Method	Estimated Hands-on Time	Estimated Total Time	Estimated Relative Cost per Synthesis
Manual	4-6 hours	1-2 days (including deprotection and purification)	Lower (for a single synthesis, excluding labor)
Automated	< 1 hour	1-2 days (including deprotection and purification)	Higher (for a single synthesis, factoring in instrument amortization)

Troubleshooting

Problem	Possible Cause	Suggested Solution
Low Coupling Efficiency	- Inactive phosphoramidite or activator- Moisture in reagents or lines- Insufficient coupling time	- Use fresh, high-quality reagents- Ensure anhydrous conditions- Increase coupling time (up to 10-15 minutes for difficult couplings)
Low Final Yield	- Poor coupling efficiency at one or more steps- Incomplete cleavage from the support- Degradation during deprotection	- Optimize synthesis cycle parameters- Ensure complete reaction during cleavage- Use fresh deprotection reagents and adhere to recommended times and temperatures
Presence of n-1 sequences	- Incomplete capping	- Ensure capping reagents are fresh and delivery is efficient
Modification of bases	- Incomplete deprotection	- Increase deprotection time or temperature as recommended for the specific protecting groups

Conclusion

Both manual and automated methods can be successfully employed for the synthesis of RNA oligonucleotides using 3'-TBDMS-Bz-rA phosphoramidite. Automated synthesis is the method of choice for high-throughput, reproducible production of high-quality RNA, making it ideal for drug development and large-scale research applications. Manual synthesis, while more labor-intensive and operator-dependent, provides a flexible and cost-effective alternative for small-scale synthesis, custom modifications, and laboratories with limited access to automated synthesizers. The selection of the appropriate method should be based on a careful consideration of the specific research needs, scale, and available resources.

References

• 1. Solid-Phase Chemical Synthesis of Stable Isotope-Labeled RNA to Aid Structure and Dynamics Studies by NMR Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Comparison of Manual and Automated Nucleic Acid (RNA) Extraction Methods for the Detection of SARS-CoV-2 by qRT-PCR - PMC [pmc.ncbi.nlm.nih.gov]
• 4. youtube.com [youtube.com]
• 5. Synthetic DNA Synthesis and Assembly: Putting the Synthetic in Synthetic Biology - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Cost-Effective Method of Gene Synthesis by Sequencing from Microchip-Derived Oligos for Droplet Cloning [scirp.org]
• 7. glenresearch.com [glenresearch.com]
• 8. chemrxiv.org [chemrxiv.org]
• 9. researchgate.net [researchgate.net]
• 10. glenresearch.com [glenresearch.com]

Technical Notes & Optimization

troubleshooting low coupling efficiency with 3'-TBDMS-Bz-rA phosphoramidite

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during oligonucleotide synthesis using 3'-TBDMS-Bz-rA phosphoramidite (B1245037). The information is tailored for researchers, scientists, and professionals in drug development to help resolve challenges related to low coupling efficiency and other synthesis problems.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: What are the primary causes of low coupling efficiency when using 3'-TBDMS-Bz-rA phosphoramidite?

Low coupling efficiency with 3'-TBDMS-Bz-rA phosphoramidite can stem from several factors, often related to reagent quality, reaction conditions, or the inherent steric hindrance of the phosphoramidite itself. The most common culprits include:

• Moisture Contamination: Phosphoramidites are extremely sensitive to moisture. Any water present in the acetonitrile (B52724), activator solution, or on the synthesis support will react with the activated phosphoramidite, leading to a significant drop in coupling efficiency.[1]

• Degraded Phosphoramidite: Improper storage or handling can lead to the degradation of the phosphoramidite. Exposure to air and moisture can cause oxidation and hydrolysis.[2] It is crucial to store the phosphoramidite at –20 °C under an inert atmosphere and protect it from light.[2]

• Suboptimal Activator: The choice and quality of the activator are critical. An inappropriate or degraded activator will not efficiently protonate the phosphoramidite for the coupling reaction.

• Insufficient Coupling Time: Due to the steric bulk of the 2'-TBDMS protecting group, longer coupling times are often required for RNA phosphoramidites compared to their DNA counterparts.[3]

• Secondary Structure Formation: The growing RNA chain can form secondary structures like hairpins, which can block the 5'-hydroxyl group and hinder the coupling reaction.

Q2: How can I troubleshoot low coupling efficiency?

A systematic approach is essential for identifying and resolving the root cause of low coupling efficiency. The following flowchart outlines a recommended troubleshooting workflow:

Troubleshooting workflow for low coupling efficiency.

Q3: What are the recommended storage and handling procedures for 3'-TBDMS-Bz-rA phosphoramidite?

Proper storage and handling are critical to maintain the integrity of the phosphoramidite.

Parameter	Recommendation	Rationale
Storage Temperature	-20°C[2]	Minimizes thermal degradation.
Atmosphere	Inert gas (e.g., Argon or Nitrogen)[2]	Prevents oxidation and hydrolysis from air exposure.
Light	Protected from light[2]	Avoids photodegradation.
Handling	Use anhydrous acetonitrile for dissolution.[2]	Prevents hydrolysis of the phosphoramidite.
Aliquoting	Aliquot into smaller, single-use vials.	Minimizes repeat freeze-thaw cycles and exposure of the stock solution to ambient conditions.

Q4: Which activator should I use for 3'-TBDMS-Bz-rA phosphoramidite, and at what concentration and coupling time?

The choice of activator significantly impacts coupling efficiency, especially for sterically hindered RNA phosphoramidites. While 1H-Tetrazole can be used, more potent activators are generally recommended.

Activator	Recommended Concentration	Recommended Coupling Time	Notes
5-Ethylthio-1H-tetrazole (ETT)	0.25 M[4]	6 minutes[5]	A popular choice for RNA synthesis, offering a good balance of reactivity and stability.
5-Benzylthio-1H-tetrazole (BTT)	0.25 M[6]	3 minutes[5][7]	More acidic than ETT, allowing for shorter coupling times.[7]
4,5-Dicyanoimidazole (DCI)	0.25 M - 1.0 M[7]	10 minutes (for near-stoichiometric conditions)[8]	Less acidic than tetrazole-based activators, which can reduce the risk of detritylation of the monomer in solution.[7] Highly soluble in acetonitrile.[7]

The following diagram illustrates the activation and coupling pathway:

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 3′-TBDMS-Bz-rA Phosphoramidite | AxisPharm [axispharm.com]
• 3. glenresearch.com [glenresearch.com]
• 4. Design, synthesis and properties of phosphoramidate 2′,5′-linked branched RNA: Towards the rational design of inhibitors of the RNA Lariat Debranching Enzyme - PMC [pmc.ncbi.nlm.nih.gov]
• 5. glenresearch.com [glenresearch.com]
• 6. glenresearch.com [glenresearch.com]
• 7. glenresearch.com [glenresearch.com]
• 8. academic.oup.com [academic.oup.com]

Technical Support Center: RNA Synthesis with TBDMS Phosphoramidites

Welcome to our technical support center for RNA synthesis utilizing tert-butyldimethylsilyl (TBDMS) protected phosphoramidites. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common side reactions and challenges encountered during solid-phase RNA oligonucleotide synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions during RNA synthesis with TBDMS phosphoramidites?

A1: The most prevalent side reactions include:

• Incomplete Coupling: Resulting in the formation of n-1 shortmer sequences.

• Depurination: Loss of adenine (B156593) (A) and guanine (B1146940) (G) bases due to acid exposure during the detritylation step.[]

• Chain Cleavage: Breakage of the RNA backbone, often initiated by the premature removal of the 2'-O-TBDMS protecting group.[2][3]

• 3' to 2' Phosphate (B84403) Migration: Isomerization of the natural 3'-5' phosphodiester bond to an unnatural 2'-5' linkage.[2]

• Formation of 2'-5' Linkages: This can occur if the TBDMS group migrates from the 2' to the 3' position during phosphitylation, leading to the incorporation of a 2'-phosphoramidite.[4]

Q2: Why is RNA synthesis generally less efficient than DNA synthesis?

A2: The primary reason for lower efficiency in RNA synthesis is the presence of the 2'-hydroxyl group on the ribose sugar.[][5] This necessitates a bulky protecting group, such as TBDMS, which creates steric hindrance around the 3'-phosphoramidite, thereby slowing down the coupling reaction.[5] Additionally, RNA is more susceptible to degradation and secondary structure formation, which can further impede synthesis.[][]

Q3: What is the significance of the n-1 peak observed during product analysis?

A3: The "n-1" peak represents truncated sequences that are one nucleotide shorter than the desired full-length product. This is a direct consequence of incomplete coupling at one of the synthesis cycles. The unreacted 5'-hydroxyl group is subsequently capped, preventing further elongation.

Q4: How can I minimize the formation of secondary structures during synthesis?

A4: Secondary structures like hairpins can hinder coupling efficiency.[] To mitigate this, consider using optimized solvent systems and controlling the temperature during synthesis. For particularly difficult sequences, alternative phosphoramidite (B1245037) chemistries with less bulky 2'-protecting groups, such as TOM (triisopropylsilyloxymethyl), may offer an advantage.[5]

Troubleshooting Guides

Issue 1: Low Coupling Efficiency & High n-1 Impurities

Symptoms:

• Prominent n-1 peak in HPLC or Mass Spectrometry analysis.

• Low overall yield of the full-length RNA oligonucleotide.

Possible Causes & Solutions:

Cause	Recommended Action
Steric Hindrance: The bulky 2'-O-TBDMS group impedes the coupling reaction.[5]	1. Extend Coupling Time: Increase the coupling time to allow for more complete reaction. A common starting point is 6 minutes.[5][7] 2. Use a More Potent Activator: Standard activators like 1H-tetrazole may not be sufficient. Consider using more powerful activators such as 5-ethylthio-1H-tetrazole (ETT), 5-benzylthio-1H-tetrazole (BTT), or 4,5-dicyanoimidazole (B129182) (DCI).[8][9]
Poor Quality Reagents: Degradation of phosphoramidites or activator.	1. Use High-Purity Reagents: Ensure that phosphoramidites and activators are fresh and of high purity to reduce side reactions.[] 2. Anhydrous Conditions: Maintain strictly anhydrous conditions, as moisture will deactivate the phosphoramidites.
Secondary Structure Formation: The RNA sequence is forming secondary structures on the solid support.[]	1. Elevated Temperature Synthesis: If your synthesizer allows, perform the synthesis at a slightly elevated temperature to disrupt secondary structures. 2. Modified Solvents: Use optimized solvent systems that can help to minimize structural interference.[]

Issue 2: Depurination

Symptoms:

• Presence of shorter fragments in the final product analysis, corresponding to cleavage at purine (B94841) (A or G) residues.

• Overall reduced yield of the full-length product.

Possible Causes & Solutions:

Cause	Recommended Action
Prolonged Acid Exposure: The 5'-O-DMT group is removed with an acid (e.g., trichloroacetic acid or dichloroacetic acid), which can also lead to the cleavage of the glycosidic bond of purine nucleobases.[]	1. Use Milder Deprotection Conditions: Employ milder acids for detritylation or reduce the deblocking time.[] 2. Alternative Protecting Groups: For sensitive sequences, consider using base protecting groups that are more labile and can be removed under milder conditions, such as the tert-butylphenoxyacetyl group.[2][8]

Issue 3: Chain Cleavage and Phosphate Migration

Symptoms:

• Significant degradation of the RNA product observed in gel electrophoresis or HPLC.

• Presence of isomers with 2'-5' phosphodiester linkages.

Possible Causes & Solutions:

Cause	Recommended Action
Premature Loss of 2'-O-TBDMS Group: The TBDMS group is not completely stable under the basic conditions used for removing the base and phosphate protecting groups.[2][3] This exposes the 2'-hydroxyl, which can then attack the adjacent phosphodiester linkage.	1. Optimized Deprotection: Use a carefully controlled deprotection scheme. For example, a mixture of concentrated aqueous ammonia (B1221849) and ethanol (B145695) (3:1) at 55°C is often used to remove base protecting groups while minimizing TBDMS loss.[2][3] 2. Alternative Protecting Groups: Consider RNA phosphoramidites with more robust 2'-protecting groups if chain cleavage is a persistent issue.
Inappropriate 2'-Desilylation Conditions: The final removal of the TBDMS group can cause issues if not performed correctly.	1. Use Appropriate Fluoride (B91410) Reagent: Tetrabutylammonium fluoride (TBAF) in THF or triethylamine (B128534) tris-hydrofluoride (TEA·3HF) are commonly used for desilylation.[2][7] Ensure the reagent is of high quality and anhydrous. 2. Controlled Reaction Conditions: Follow the recommended temperature and time for the desilylation reaction to avoid side reactions. For example, heating with TEA·3HF at 65°C for 2.5 hours is a common protocol.[7]

Experimental Protocols & Visualizations

Standard RNA Synthesis Cycle

This workflow illustrates the four main steps in each cycle of solid-phase RNA synthesis.

References

• 2. atdbio.com [atdbio.com]
• 3. glenresearch.com [glenresearch.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. glenresearch.com [glenresearch.com]
• 7. glenresearch.com [glenresearch.com]
• 8. researchgate.net [researchgate.net]
• 9. Design, synthesis and properties of phosphoramidate 2′,5′-linked branched RNA: Towards the rational design of inhibitors of the RNA Lariat Debranching Enzyme - PMC [pmc.ncbi.nlm.nih.gov]

preventing premature TBDMS group removal during RNA synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address the premature removal of the tert-butyldimethylsilyl (TBDMS) protecting group during RNA synthesis.

Troubleshooting Guides

Issue: Significant loss of TBDMS group during nucleobase deprotection.

Q1: I am observing a significant amount of RNA degradation and chain cleavage after the basic deprotection step. How can I prevent premature removal of the 2'-O-TBDMS group?

A1: Premature removal of the TBDMS group during the basic deprotection of nucleobases is a common issue that exposes the 2'-hydroxyl group, leading to phosphodiester bond cleavage. The primary cause is the harshness of traditional deprotection reagents like concentrated ammonium (B1175870) hydroxide (B78521), especially at elevated temperatures.[1][2] To mitigate this, consider the following solutions:

• Use a Milder Base: A mixture of ammonium hydroxide and methylamine (B109427) (AMA) or aqueous methylamine alone is less aggressive and can significantly reduce premature deprotection of the TBDMS group.[2][3][4]

• Optimize Reaction Conditions: Reducing the temperature and duration of the deprotection step can also help preserve the TBDMS group.

• Employ Ultra-Mild Protecting Groups: For sensitive sequences, using phosphoramidites with ultra-mild exocyclic amine protecting groups (e.g., Pac-A, Ac-C, iPr-Pac-G) allows for deprotection under much milder basic conditions.[4][5]

Illustrative Comparison of Deprotection Reagents:

Reagent	Temperature (°C)	Time	TBDMS Group Stability	Notes
Ammonium Hydroxide	55-65	4-17 hours	Lower	Can cause significant premature TBDMS removal and subsequent chain cleavage.[1]
Ammonium Hydroxide/Ethanol (B145695) (3:1)	55	17 hours	Moderate	Reduces TBDMS loss to less than 1% compared to aqueous ammonia (B1221849) alone.[1]
Ammonium Hydroxide/Methylamine (AMA) (1:1)	65	10 minutes	High	Significantly reduces premature TBDMS removal and is compatible with most standard protecting groups.[2][4]
Aqueous Methylamine	65	10 minutes	Very High	Offers rapid and clean deprotection with minimal TBDMS loss.[3]

Q2: My final RNA product is showing heterogeneity upon analysis, suggesting partial TBDMS group removal. What are the likely causes and how can I troubleshoot this?

A2: Heterogeneity in the final product can stem from inconsistent deprotection. This can be due to several factors throughout the synthesis and workup process.

• Inconsistent Deprotection Conditions: Ensure uniform heating and mixing during the basic deprotection step.

• Moisture Contamination: Water in your reagents, especially in the final fluoride-mediated deprotection step, can affect the efficiency of TBDMS removal.[6] Using anhydrous solvents and fresh reagents is critical.

• Reagent Quality: The quality of your deprotection reagents, such as tetrabutylammonium (B224687) fluoride (B91410) (TBAF), can vary. It is advisable to use high-quality, anhydrous grade reagents.

Below is a troubleshooting workflow to diagnose and address product heterogeneity:

A troubleshooting workflow for heterogeneous RNA products.

Frequently Asked Questions (FAQs)

Q3: What is 2'- to 3'-silyl migration and how can it be prevented?

A3: During the synthesis of the TBDMS-protected phosphoramidite (B1245037) monomers, the TBDMS group can migrate from the 2'-hydroxyl to the 3'-hydroxyl position. This leads to the formation of isomeric impurities that can be incorporated into the growing RNA chain, resulting in non-biologically active 2'-5' phosphodiester linkages.[7][8] While this is primarily a concern during monomer synthesis, using high-quality, purified phosphoramidites is crucial for avoiding this issue in your experiments. Alternative protecting groups like TOM have been designed to prevent this migration.[7][8]

Q4: Are there alternatives to the TBDMS protecting group that are less prone to premature removal?

A4: Yes, several alternative 2'-hydroxyl protecting groups have been developed to address the limitations of TBDMS. Two common alternatives are:

• 2'-O-Triisopropylsilyloxymethyl (TOM): This group offers greater stability under basic conditions and is less sterically hindered, leading to higher coupling efficiencies.[7][8][9] It is also designed to prevent the 2'- to 3'-silyl migration.[7][8]

• 2'-bis(2-Acetoxyethoxy)methyl (ACE): This orthoester-based protecting group is stable during synthesis but can be removed under mild acidic conditions (pH 3.8), avoiding the need for harsh basic deprotection of the nucleobases in the presence of the 2'-protecting group.[10][11]

Comparison of 2'-Hydroxyl Protecting Groups:

Protecting Group	Key Advantages	Deprotection Conditions
TBDMS	Cost-effective and widely used.	Basic deprotection of nucleobases, followed by fluoride treatment.
TOM	Higher coupling efficiency, prevents silyl (B83357) migration, more stable to basic conditions.[7][8][9]	Basic deprotection of nucleobases, followed by fluoride treatment.
2'-ACE	High coupling yields, removed under mild acidic conditions, avoiding harsh basic steps.[10][11]	Mild acidic deprotection (pH 3.8).[11]

Q5: How does the choice of phosphoramidite activator impact TBDMS group stability?

A5: The phosphoramidite activator, such as 5-ethylthio-1H-tetrazole (ETT) or 5-benzylmercapto-1H-tetrazole (BMT), is not directly responsible for TBDMS group removal. However, a more efficient activator can lead to shorter coupling times.[12][13] Shorter overall synthesis time can indirectly contribute to better preservation of the TBDMS group by minimizing its exposure to trace amounts of moisture and other potentially detrimental conditions over the course of the synthesis.

Experimental Protocols

Protocol 1: Mild Nucleobase Deprotection using Ammonium Hydroxide/Methylamine (AMA)

This protocol is designed to minimize premature TBDMS group removal during the cleavage and deprotection of nucleobases.

Materials:

• CPG solid support with synthesized RNA

• Ammonium hydroxide (30%) / 40% Methylamine (aqueous) (1:1 v/v) (AMA)

• Anhydrous ethanol

• Anhydrous acetonitrile

• RNase-free water

• Screw-cap vials

Procedure:

• Transfer the CPG solid support from the synthesis column to a 2 mL screw-cap vial.

• Add 1 mL of the AMA solution to the vial.

• Seal the vial tightly and incubate at 65°C for 10-15 minutes.[5]

• Cool the vial to room temperature.

• Carefully transfer the supernatant to a new RNase-free microcentrifuge tube.

• Wash the CPG beads with 500 µL of a 3:1:1 (v/v/v) mixture of ethanol, acetonitrile, and water.

• Combine the wash with the supernatant from step 5.

• Dry the combined solution in a vacuum concentrator.

• The dried pellet is now ready for the final TBDMS deprotection step.

Protocol 2: Final TBDMS Deprotection using Triethylamine Trihydrofluoride (TEA·3HF)

This protocol is an alternative to TBAF for the final removal of the TBDMS group and is less sensitive to moisture.

Materials:

• Dried RNA pellet from Protocol 1

• Triethylamine trihydrofluoride (TEA·3HF)

• N-Methyl-2-pyrrolidone (NMP), anhydrous

• Triethylamine (TEA), anhydrous

• 3 M Sodium Acetate (NaOAc), pH 5.2

• n-Butanol

Procedure:

• To the dried RNA pellet, add 100 µL of a solution prepared by mixing 750 µL of NMP, 375 µL of TEA, and 500 µL of TEA·3HF.

• Vortex thoroughly to dissolve the pellet.

• Incubate the solution at 65°C for 2.5 hours.

• Cool the reaction mixture on ice.

• Add 10 µL of 3 M NaOAc (pH 5.2).

• Add 500 µL of n-butanol to precipitate the RNA.

• Incubate at -20°C for at least 30 minutes.

• Centrifuge at high speed to pellet the RNA.

• Carefully decant the supernatant.

• Wash the pellet with 70% ethanol and dry.

• Resuspend the purified RNA in an appropriate RNase-free buffer.

Visualizations

A simplified workflow for solid-phase RNA synthesis.

The logical sequence of deprotection in RNA synthesis.

References

• 1. glenresearch.com [glenresearch.com]
• 2. glenresearch.com [glenresearch.com]
• 3. academic.oup.com [academic.oup.com]
• 4. glenresearch.com [glenresearch.com]
• 5. glenresearch.com [glenresearch.com]
• 6. researchgate.net [researchgate.net]
• 7. atdbio.com [atdbio.com]
• 8. massbio.org [massbio.org]
• 9. glenresearch.com [glenresearch.com]
• 10. horizondiscovery.com [horizondiscovery.com]
• 11. cdn.technologynetworks.com [cdn.technologynetworks.com]
• 12. RNA Synthesis Using 2′-O-(Tert-Butyldimethylsilyl) Protection | Springer Nature Experiments [experiments.springernature.com]
• 13. kulturkaufhaus.de [kulturkaufhaus.de]

Technical Support Center: Optimizing Coupling Time for 3'-TBDMS-Bz-rA Phosphoramidite

This technical support center provides troubleshooting guidance and frequently asked questions to help researchers, scientists, and drug development professionals optimize the coupling time and efficiency of 3'-TBDMS-Bz-rA phosphoramidite (B1245037) in RNA synthesis.

Troubleshooting Guide

This guide addresses common issues encountered during the coupling step of RNA synthesis using 3'-TBDMS-Bz-rA phosphoramidite.

Issue 1: Low Coupling Efficiency (<98%)

• Question: My coupling efficiency for 3'-TBDMS-Bz-rA phosphoramidite is consistently below 98%. What are the potential causes and how can I improve it?

• Answer: Low coupling efficiency with sterically hindered phosphoramidites like 2'-O-TBDMS-protected monomers is a common challenge. Several factors can contribute to this issue.

  • Sub-optimal Activator: The choice of activator significantly impacts coupling kinetics. Standard activators like 1H-Tetrazole may not be potent enough for bulky RNA monomers.

  • Inadequate Coupling Time: The steric hindrance from the TBDMS group slows down the coupling reaction compared to DNA synthesis.

  • Reagent Quality: The purity and dryness of the phosphoramidite, activator, and acetonitrile (B52724) are critical. Moisture can lead to phosphoramidite hydrolysis, reducing the amount of active reagent available for coupling.

  • Secondary Structures: The growing RNA chain can form secondary structures, hindering the accessibility of the 5'-hydroxyl group for the incoming phosphoramidite.

  Troubleshooting Steps:

  • Activator Selection: Switch to a more potent activator. 5-Ethylthio-1H-tetrazole (ETT) and 5-Benzylthio-1H-tetrazole (BTT) are highly recommended for 2'-O-TBDMS chemistry.[1][2][3] 4,5-Dicyanoimidazole (DCI) is another effective, less acidic alternative.[1][2]

  • Optimize Coupling Time: Increase the coupling time. With standard activators, more than 10 minutes may be required to achieve efficiencies greater than 98%.[1] With more potent activators like BTT, this can be reduced to as little as 3 minutes.[2][3]

  • Ensure Anhydrous Conditions: Use high-quality, anhydrous acetonitrile. Ensure that the phosphoramidite and activator solutions are properly prepared and stored to prevent moisture contamination. Treating reagents with molecular sieves can help remove residual water.[4]

  • Consider Modified Monomers: For sequences prone to strong secondary structures, consider using monomers with modifications that can disrupt these structures.

Issue 2: Presence of Truncated Sequences (n-1)

• Question: I am observing a significant amount of n-1 and other truncated sequences in my final product. How can I minimize these impurities?

• Answer: The presence of truncated sequences is often a direct result of incomplete coupling at one or more steps during the synthesis.

  Troubleshooting Steps:

  • Improve Coupling Efficiency: Follow the steps outlined in "Issue 1" to ensure that the coupling efficiency at each step is maximized. Even a small drop in efficiency at each cycle can lead to a significant accumulation of truncated products, especially for longer oligonucleotides.[5]

  • Effective Capping: Ensure that the capping step is efficient. Any 5'-hydroxyl groups that fail to couple must be permanently blocked by capping to prevent them from reacting in subsequent cycles, which would lead to deletion mutations.[5]

  • Re-evaluate Reagent Concentrations: Verify the concentration of your phosphoramidite and activator solutions. Using a sufficient excess of phosphoramidite can help drive the coupling reaction to completion.[]

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting coupling time for 3'-TBDMS-Bz-rA phosphoramidite?

A1: The recommended coupling time depends heavily on the activator used. For standard activators like 1H-tetrazole, a coupling time of 10-15 minutes is often necessary.[2] However, with more potent activators, the time can be significantly reduced.

Q2: How does the choice of activator affect the coupling time?

A2: The activator plays a crucial role in protonating the phosphoramidite, making it susceptible to nucleophilic attack by the 5'-hydroxyl group of the growing oligonucleotide chain.[][8] More acidic and nucleophilic activators can accelerate this activation step, leading to faster coupling kinetics.

Q3: Are there any disadvantages to using more acidic activators?

A3: Yes, highly acidic activators can cause premature removal of the 5'-O-DMTr protecting group from the phosphoramidite monomer in solution.[2] This can lead to the formation of dimers (n+1 sequences) and other side products. It is important to find a balance between activation efficiency and the stability of the protecting groups.

Q4: Can I use the same coupling time for all 2'-O-TBDMS RNA phosphoramidites?

A4: While a single optimized coupling time can often be used for all standard 2'-O-TBDMS RNA phosphoramidites, purines (A and G) are bulkier and may sometimes require slightly longer coupling times than pyrimidines (C and U) to achieve the same high efficiency.[] It is advisable to validate the coupling efficiency for each monomer if you are experiencing issues.

Q5: How can I monitor the coupling efficiency during synthesis?

A5: Most modern DNA/RNA synthesizers monitor the release of the dimethoxytrityl (DMT) cation during the deblocking step. The intensity of the orange color is proportional to the amount of full-length product from the previous cycle and provides a real-time, qualitative measure of the coupling efficiency. For a more quantitative assessment, analysis of the final product by HPLC or mass spectrometry is required.

Data Presentation

Table 1: Recommended Coupling Times for 2'-O-TBDMS RNA Phosphoramidites with Various Activators

Activator	Concentration	Recommended Coupling Time	Expected Coupling Efficiency
1H-Tetrazole	0.45 M	10 - 15 minutes	>98%
5-Ethylthio-1H-tetrazole (ETT)	0.25 M	6 minutes	>99%
5-Benzylthio-1H-tetrazole (BTT)	0.25 M	3 minutes	>99%
4,5-Dicyanoimidazole (DCI)	1.0 M	4 - 6 minutes	>99%

Data compiled from multiple sources.[1][2][3][9]

Experimental Protocols

Protocol 1: Standard Phosphoramidite Coupling Cycle for RNA Synthesis

This protocol outlines the four main steps in a single cycle of solid-phase RNA synthesis.

• Deblocking (Detritylation):

  • Reagent: 3% Trichloroacetic acid (TCA) or Dichloroacetic acid (DCA) in Dichloromethane (DCM).

  • Procedure: The solid support-bound oligonucleotide is treated with the deblocking solution to remove the 5'-O-Dimethoxytrityl (DMT) protecting group, yielding a free 5'-hydroxyl group.

  • Duration: 1-2 minutes.

• Coupling:

  • Reagents:

    • 0.1 M solution of 3'-TBDMS-Bz-rA phosphoramidite in anhydrous acetonitrile.

    • Activator solution (e.g., 0.25 M BTT in anhydrous acetonitrile).

  • Procedure: The phosphoramidite and activator solutions are simultaneously delivered to the synthesis column. The activator protonates the phosphoramidite, which then reacts with the free 5'-hydroxyl group of the growing RNA chain.

  • Duration: 3 - 15 minutes (refer to Table 1).

• Capping:

  • Reagents:

    • Cap A: Acetic anhydride (B1165640) in Tetrahydrofuran (THF) and Lutidine.

    • Cap B: N-Methylimidazole in THF.

  • Procedure: Any unreacted 5'-hydroxyl groups are acetylated to prevent them from participating in subsequent coupling steps.

  • Duration: 1-2 minutes.

• Oxidation:

  • Reagent: 0.02 M Iodine in THF/Water/Pyridine.

  • Procedure: The newly formed phosphite (B83602) triester linkage is oxidized to a more stable phosphate (B84403) triester linkage.

  • Duration: 1-2 minutes.

Mandatory Visualizations

Caption: Automated solid-phase RNA synthesis cycle.

Caption: Troubleshooting workflow for low coupling efficiency.

References

• 1. researchgate.net [researchgate.net]
• 2. glenresearch.com [glenresearch.com]
• 3. glenresearch.com [glenresearch.com]
• 4. trilinkbiotech.com [trilinkbiotech.com]
• 5. idtdna.com [idtdna.com]
• 8. Mechanistic studies on the phosphoramidite coupling reaction in oligonucleotide synthesis. I. Evidence for nucleophilic catalysis by tetrazole and rate variations with the phosphorus substituents - PMC [pmc.ncbi.nlm.nih.gov]
• 9. glenresearch.com [glenresearch.com]

strategies to improve yield in TBDMS-based RNA synthesis

This technical support center provides troubleshooting guidance and answers to frequently asked questions to help researchers, scientists, and drug development professionals improve yields in TBDMS-based RNA synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the most critical factors affecting yield in TBDMS-based RNA synthesis?

A1: The overall yield and purity of synthetic RNA are primarily influenced by coupling efficiency, the success of the deprotection steps, and the purification method. Low coupling efficiency at each cycle leads to an accumulation of failure sequences, significantly reducing the yield of the full-length product. Incomplete removal of protecting groups during deprotection can result in modified or unstable RNA, while harsh deprotection conditions can cause chain degradation.

Q2: How can I improve the coupling efficiency during synthesis?

A2: To enhance coupling efficiency, consider the following strategies:

• Activator Choice: Utilize more potent activators than the standard 1H-tetrazole. 5-Benzylmercapto-1H-tetrazole (BMT) or 5-Ethylthio-1H-tetrazole (ETT) are strongly recommended for the sterically hindered 2'-O-TBDMS protected phosphoramidites, as they lead to faster and more efficient coupling.[1][2][3][4]

• Coupling Time: Increase the coupling time to ensure the reaction goes to completion, especially for longer RNA sequences. A coupling time of 6 minutes with ETT or 3 minutes with BTT is a good starting point.[5]

• Phosphoramidite (B1245037) Concentration: Using an appropriate excess of phosphoramidite and activator is crucial. A 6.5-fold excess of phosphoramidite and a 24-fold excess of activator relative to the solid support have been used effectively.[6]

• Reagent Quality: Ensure all reagents, especially the phosphoramidites and acetonitrile (B52724), are anhydrous. Moisture can significantly reduce coupling efficiency.

Q3: I am observing a high level of n-1 shortmers in my crude product. What is the likely cause and how can I fix it?

A3: A significant presence of n-1 sequences is a classic sign of incomplete coupling at one or more steps in the synthesis. This can be addressed by optimizing the coupling reaction as described in Q2. Additionally, ensure that the capping step, which blocks unreacted 5'-hydroxyl groups from further elongation, is highly efficient. Incomplete capping will lead to the formation of internal deletion sequences.

Q4: What are the best practices for the deprotection of TBDMS-protected RNA?

A4: A two-step deprotection process is standard.[1]

• Base and Phosphate (B84403) Deprotection: This step removes the protecting groups from the nucleobases and the phosphate backbone. A mixture of concentrated aqueous ammonia (B1221849) and 8M ethanolic methylamine (B109427) (1:1) is effective as it prevents premature loss of the TBDMS groups, which could lead to RNA degradation under basic conditions.[1] Alternatively, a mixture of aqueous methylamine at elevated temperatures (e.g., 65°C for 10-15 minutes) can significantly reduce deprotection time.[7][8]

• 2'-O-TBDMS Deprotection: The removal of the TBDMS group is typically achieved using a fluoride (B91410) reagent. Triethylamine (B128534) tris(hydrofluoride) (TEA·3HF) is often preferred over tetrabutylammonium (B224687) fluoride (TBAF) as it is less sensitive to moisture and can provide more reproducible results.[1][6][9] The reaction is typically performed at an elevated temperature (e.g., 65°C for 2.5 hours).[5]

Q5: My final RNA product appears to be degraded. What could be the cause?

A5: RNA degradation can occur at several stages:

• Premature TBDMS Removal: If the TBDMS group is removed while the nucleobase and phosphate protecting groups are still present and the conditions are basic, the exposed 2'-hydroxyl can lead to phosphodiester bond cleavage.

• Harsh Deprotection Conditions: Prolonged exposure to harsh basic or acidic conditions during deprotection can lead to degradation.

• Nuclease Contamination: Ensure all solutions and equipment are RNase-free.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low yield of full-length product	Inefficient coupling.	- Use a more effective activator like 5-benzylmercapto-1H-tetrazole or 5-ethylthio-1H-tetrazole.[1][2][3][4] - Increase coupling time.[5] - Ensure anhydrous conditions.
Incomplete deprotection.	- Optimize deprotection times and temperatures. - Use fresh deprotection reagents.
Loss of product during purification.	- For RNAs longer than 25 nucleotides, consider leaving the 5'-DMT group on for easier purification.[1]
Presence of (n+1) peaks in mass spectrometry	Inefficient oxidation.	- Ensure the oxidizing reagent is fresh and used in sufficient excess. Incomplete oxidation can lead to cleavage during the subsequent detritylation step.[1]
Incomplete removal of TBDMS groups	Inactive or wet fluoride reagent.	- Use anhydrous TEA·3HF.[6] - If using TBAF, ensure it is anhydrous, as water content can inhibit the reaction.[6][9]
Modification of cytosine bases	Transamination during methylamine deprotection.	- Use acetyl-protected cytosine phosphoramidite when using methylamine-based deprotection methods.[4][5]
Broad or tailing peaks during HPLC purification	Presence of residual protecting groups or salts.	- Ensure complete deprotection. - Perform desalting of the crude RNA before purification.
RNA secondary structure formation.	- Perform purification at an elevated temperature to disrupt secondary structures.

Experimental Protocols

Optimized Coupling Protocol

This protocol is intended for automated solid-phase RNA synthesis.

• Deblocking: Treat the solid support with 3% trichloroacetic acid (TCA) or dichloroacetic acid (DCA) in dichloromethane (B109758) to remove the 5'-dimethoxytrityl (DMT) group.

• Activation/Coupling: Deliver a solution of the 2'-O-TBDMS RNA phosphoramidite (0.1 M in acetonitrile) and an activator (0.25 M 5-ethylthio-1H-tetrazole in acetonitrile) to the synthesis column.[5][10] Allow a coupling time of 6 minutes.[5]

• Capping: Treat the support with a capping mixture (e.g., acetic anhydride (B1165640) and N-methylimidazole) to block any unreacted 5'-hydroxyl groups.

• Oxidation: Treat the support with an oxidizing solution (e.g., iodine in THF/water/pyridine) to convert the phosphite (B83602) triester linkage to a stable phosphate triester.

• Wash: Wash the support thoroughly with acetonitrile between each step.

• Repeat: Repeat steps 1-5 for each subsequent nucleotide in the sequence.

Two-Step Deprotection and Cleavage Protocol

• Step 1: Base and Phosphate Deprotection & Cleavage from Support

  • Transfer the solid support to a screw-cap vial.

  • Add a 1:1 (v/v) mixture of concentrated aqueous ammonia and 8M ethanolic methylamine.[1]

  • Incubate at 65°C for 15 minutes.

  • Cool the vial and transfer the supernatant containing the cleaved and partially deprotected RNA to a new tube.

  • Evaporate the solution to dryness.

• Step 2: 2'-O-TBDMS Group Removal

  • To the dried RNA pellet, add a solution of triethylamine tris(hydrofluoride) (TEA·3HF) in N-methylpyrrolidone (NMP) and triethylamine (TEA).[6] A common mixture is 1.5 mL NMP, 750 µL TEA, and 1.0 mL TEA·3HF.[6]

  • Incubate at 65°C for 2.5 hours.[5]

  • Quench the reaction by adding a suitable buffer, such as 1.5 M ammonium (B1175870) bicarbonate.[6]

  • The crude RNA is now ready for purification (e.g., by HPLC or solid-phase extraction).

Visual Guides

Caption: Workflow for TBDMS-based RNA synthesis.

Caption: Troubleshooting low yield in RNA synthesis.

References

• 1. kulturkaufhaus.de [kulturkaufhaus.de]
• 2. RNA Synthesis Using 2′-O-(Tert-Butyldimethylsilyl) Protection | Springer Nature Experiments [experiments.springernature.com]
• 3. RNA synthesis using 2'-O-(tert-butyldimethylsilyl) protection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. deepblue.lib.umich.edu [deepblue.lib.umich.edu]
• 5. glenresearch.com [glenresearch.com]
• 6. academic.oup.com [academic.oup.com]
• 7. deepblue.lib.umich.edu [deepblue.lib.umich.edu]
• 8. glenresearch.com [glenresearch.com]
• 9. academic.oup.com [academic.oup.com]
• 10. glenresearch.com [glenresearch.com]

Technical Support Center: Troubleshooting TBDMS Deprotection in RNA Synthesis

This technical support guide is designed for researchers, scientists, and drug development professionals encountering challenges with the incomplete removal of the tert-butyldimethylsilyl (TBDMS or TBS) protecting group from the 2'-hydroxyl of synthetic RNA. Below you will find frequently asked questions (FAQs) and troubleshooting advice to diagnose and resolve common issues.

Frequently Asked Questions (FAQs)

Q1: What are the common signs of incomplete TBDMS deprotection?

A1: Incomplete TBDMS deprotection is typically indicated by the final RNA product exhibiting lower purity than expected. When analyzed by methods such as HPLC or gel electrophoresis, you may observe multiple peaks or bands corresponding to partially protected RNA species, in addition to the peak or band for the fully deprotected RNA.[1] These partially protected oligonucleotides can lead to biologically inactive products.[1]

Q2: What are the primary causes of incomplete TBDMS deprotection?

A2: The most frequent cause is the degradation or improper preparation of the fluoride (B91410) reagent used for deprotection, particularly tetrabutylammonium (B224687) fluoride (TBAF). The water content in the TBAF solution is a critical factor; excess moisture can significantly reduce its efficacy.[1][2] Other factors include insufficient reaction time, suboptimal temperature, or issues with the deprotection cocktail composition.

Q3: Which fluoride reagents are recommended for TBDMS removal?

A3: The two most commonly used reagents are tetrabutylammonium fluoride (TBAF) in tetrahydrofuran (B95107) (THF) and triethylamine (B128534) trihydrofluoride (TEA·3HF).[2][3] While TBAF is effective, its performance is highly sensitive to water content.[1][2] TEA·3HF is often considered a more reliable and efficient alternative as it is less sensitive to moisture.[2][4][5]

Q4: How does water content affect TBAF-mediated deprotection?

A4: The presence of excess water in the TBAF/THF solution can lead to a dramatic decrease in the rate of desilylation, resulting in incomplete deprotection even after extended reaction times.[1][2] It has been shown that pyrimidine (B1678525) bases are particularly sensitive to the water content in TBAF.[1] For efficient deprotection, the water content in the TBAF solution should ideally not exceed 5%.[2]

Q5: Can incomplete deprotection be reversed or fixed?

A5: Yes, if you suspect incomplete deprotection based on analytical data, you can subject the RNA sample to the deprotection step again. It is crucial to use a fresh or properly prepared deprotection reagent and ensure optimal reaction conditions.

Troubleshooting Guide

This section provides a structured approach to troubleshooting common issues encountered during TBDMS deprotection.

Issue 1: Multiple Peaks/Bands Observed in HPLC/PAGE Analysis

This is a classic symptom of incomplete removal of the TBDMS groups.

Caption: The chemical reaction for TBDMS group removal by a fluoride ion.

References

• 1. trilinkbiotech.com [trilinkbiotech.com]
• 2. academic.oup.com [academic.oup.com]
• 3. deepblue.lib.umich.edu [deepblue.lib.umich.edu]
• 4. RNA Synthesis Using 2′-O-(Tert-Butyldimethylsilyl) Protection | Springer Nature Experiments [experiments.springernature.com]
• 5. Removal of t-butyldimethylsilyl protection in RNA-synthesis. Triethylamine trihydrofluoride (TEA, 3HF) is a more reliable alternative to tetrabutylammonium fluoride (TBAF) - PMC [pmc.ncbi.nlm.nih.gov]

identifying and minimizing byproducts with 3'-TBDMS-Bz-rA phosphoramidite

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers identify and minimize byproducts when using 3'-TBDMS-Bz-rA phosphoramidite (B1245037) in oligonucleotide synthesis.

Frequently Asked Questions (FAQs)

Q1: What is 3'-TBDMS-Bz-rA phosphoramidite and what is it used for?

3'-TBDMS-Bz-rA phosphoramidite is a key building block used in the chemical synthesis of RNA oligonucleotides. The tert-butyldimethylsilyl (TBDMS) group protects the 3'-hydroxyl group of the ribose sugar, while the benzoyl (Bz) group protects the exocyclic amine of the adenine (B156593) base. This protection scheme ensures the correct sequence is assembled during solid-phase synthesis.

Q2: What are the most common byproducts associated with the use of 3'-TBDMS-Bz-rA phosphoramidite?

The most frequently encountered byproducts include:

• N6-methyl-adenosine containing oligonucleotides: This byproduct arises from a transamination reaction when using methylamine-based deprotection reagents like AMA (a mixture of ammonium (B1175870) hydroxide (B78521) and methylamine).[1]

• Incompletely deprotected oligonucleotides: Residual benzoyl groups on the adenine base can lead to the formation of benzamide (B126) during workup, resulting in an incompletely deprotected oligonucleotide.[2]

• N-branched oligonucleotides: Premature loss of the benzoyl protecting group during synthesis can expose the exocyclic amine of adenine, which can then react with an incoming phosphoramidite, leading to a branched oligonucleotide.[3]

• Depurinated sequences: While not specific to this phosphoramidite, the adenosine (B11128) base is susceptible to depurination (loss of the base from the sugar-phosphate backbone) during the acidic detritylation step of synthesis.[4]

Q3: How can I detect these byproducts in my synthesized oligonucleotide?

Byproducts are typically identified using a combination of High-Performance Liquid Chromatography (HPLC) and Mass Spectrometry (MS).

• HPLC Analysis: Different byproducts will often have distinct retention times compared to the desired full-length product. For example, N-branched oligonucleotides, being larger, may elute earlier or later depending on the HPLC method used.

• Mass Spectrometry (MS): MS provides the molecular weight of the synthesized species. This allows for the unambiguous identification of byproducts. For instance, an N6-methyl-adenosine containing oligonucleotide will have a mass increase of 14 Da for each modified adenine residue compared to the expected product.

Troubleshooting Guides

Problem 1: An unexpected peak is observed in the HPLC chromatogram of my purified oligonucleotide.

This is a common issue that can arise from several different byproducts. The first step is to analyze the peak by mass spectrometry to determine its molecular weight.

Troubleshooting Workflow

Caption: Troubleshooting workflow for identifying byproducts.

Problem 2: Low yield of the desired full-length RNA oligonucleotide.

Low yields can be attributed to several factors, including the formation of byproducts that consume the starting materials and desired product.

Potential Cause	Recommended Action
Depurination	Use a weaker acid for detritylation (e.g., 3% dichloroacetic acid in dichloromethane (B109758) instead of trichloroacetic acid).[4] Reduce the detritylation time to the minimum required for complete removal of the DMT group.
N-branching	Ensure the 3'-TBDMS-Bz-rA phosphoramidite is of high quality and has not degraded during storage. Optimize coupling times and activator concentrations.
Incomplete Deprotection	Increase the deprotection time or temperature according to the recommendations for benzoyl group removal. Consider switching to a more labile protecting group for adenine if the issue persists.

Problem 3: Mass spectrometry reveals a mass addition of 14 Da on adenine-containing residues.

This is a strong indication of a transamination reaction, where the benzoyl protecting group has been displaced by methylamine, resulting in the formation of an N6-methyl-adenosine residue.[1]

Minimization Strategy:

• Avoid Methylamine-Based Deprotection: Do not use deprotection reagents containing methylamine, such as AMA.

• Alternative Deprotection: A recommended alternative is to use a mixture of concentrated ammonium hydroxide and ethanol (B145695) (3:1 v/v) for deprotection. This method is less prone to causing transamination of benzoyl-protected adenine.

Experimental Protocols

Protocol 1: Identification of Byproducts by HPLC-MS

This protocol outlines a general method for the analysis of crude and purified oligonucleotides to identify potential byproducts.

• Sample Preparation:

  • Dissolve the dried oligonucleotide in nuclease-free water to a final concentration of approximately 100 µM.

• HPLC Conditions:

  • Column: A reverse-phase C18 column suitable for oligonucleotide analysis (e.g., Agilent PLRP-S, Waters XBridge OST C18).

  • Mobile Phase A: 100 mM Triethylammonium acetate (B1210297) (TEAA) in water.

  • Mobile Phase B: 100 mM TEAA in 50% acetonitrile.

  • Gradient: A linear gradient from 5% to 65% B over 30 minutes.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV absorbance at 260 nm.

• Mass Spectrometry Conditions:

  • Couple the HPLC system to an electrospray ionization (ESI) mass spectrometer.

  • Operate the mass spectrometer in negative ion mode.

  • Scan a mass range appropriate for the expected molecular weight of the oligonucleotide and potential byproducts.

  • Deconvolute the resulting mass spectrum to determine the molecular weights of the observed species.

Protocol 2: Optimized Deprotection to Minimize Byproducts

This protocol is designed to minimize transamination and incomplete deprotection of the benzoyl group.

• Cleavage from Solid Support and Base Deprotection:

  • Transfer the solid support containing the synthesized oligonucleotide to a screw-cap vial.

  • Add a solution of concentrated ammonium hydroxide/ethanol (3:1 v/v).

  • Incubate at 55°C for 12-16 hours.

• Removal of 2'-O-TBDMS Protecting Group:

  • After the cleavage and base deprotection, evaporate the ammonium hydroxide/ethanol solution to dryness.

  • Resuspend the oligonucleotide pellet in anhydrous dimethyl sulfoxide (B87167) (DMSO).

  • Add triethylamine (B128534) trihydrofluoride (TEA·3HF) and incubate at 65°C for 2.5 hours.

• Quenching and Desalting:

  • Quench the reaction by adding an appropriate quenching buffer.

  • Desalt the oligonucleotide using a suitable method, such as ethanol precipitation or a desalting column.

Byproduct Structures

Caption: Formation of N6-methyl-adenosine byproduct.

References

• 1. glenresearch.com [glenresearch.com]
• 2. Advanced method for oligonucleotide deprotection - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. blog.biosearchtech.com [blog.biosearchtech.com]

Technical Support Center: Purifying Long RNA Synthesized with TBDMS Protection

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the purification of long RNA oligonucleotides synthesized using tert-butyldimethylsilyl (TBDMS) protecting groups.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges when purifying long RNA synthesized with TBDMS protection?

A1: The purification of long RNA oligonucleotides (>40 nucleotides) synthesized with TBDMS protection presents several key challenges:

• Accumulation of Failure Sequences: With each synthesis cycle, there is a possibility of incomplete coupling, leading to the accumulation of shorter RNA sequences (n-1, n-2, etc.).[1][] These failure sequences are chemically similar to the full-length product, making their separation difficult.

• Incomplete TBDMS Deprotection: The bulky nature of the TBDMS group can lead to incomplete removal during the deprotection step.[] This results in a heterogeneous mixture of RNA molecules with residual silyl (B83357) groups, which can interfere with downstream applications and complicate purification.

• RNA Degradation and Modification: The TBDMS group is not completely stable under the basic conditions required for removing base-protecting groups.[3][4] Premature loss of the TBDMS group can expose the 2'-hydroxyl group, leading to phosphodiester chain cleavage or 3' to 2' phosphate (B84403) migration, especially in long oligonucleotides.[3]

• Secondary Structure Formation: Long RNA molecules can fold into stable secondary structures, which can affect their mobility in gel electrophoresis and their retention behavior in chromatography, leading to broad peaks and poor separation.[5][6]

• Steric Hindrance During Synthesis: The TBDMS group is bulky and can cause steric hindrance during the phosphoramidite (B1245037) coupling step, leading to lower coupling efficiencies compared to DNA synthesis or RNA synthesis with alternative protecting groups like TOM.[7][8]

Q2: Why is my final yield of purified long RNA consistently low?

A2: Low yields of purified long RNA can stem from issues at various stages of the synthesis and purification process. Here are some common causes:

• Suboptimal Coupling Efficiency: Lower coupling efficiency during synthesis directly translates to a lower yield of the full-length product. For long RNA, even a small decrease in per-cycle efficiency has a significant cumulative effect.

• Loss During Deprotection and Precipitation: RNA can be lost during the multiple precipitation and washing steps required for deprotection and desalting.

• Incomplete Elution from Gels or Columns: The strong secondary structures of long RNA can lead to incomplete elution from polyacrylamide gels or chromatography columns.

• Degradation by RNases: RNA is highly susceptible to degradation by RNases. Contamination at any stage of the process can significantly reduce the yield of full-length RNA.

Q3: I see multiple peaks or bands after purification by HPLC or PAGE. What are they?

A3: The presence of multiple peaks in an HPLC chromatogram or multiple bands in a PAGE gel after purification indicates a heterogeneous sample. These can be attributed to:

• Failure Sequences (n-1, n-2, etc.): These are the most common impurities, representing oligonucleotides that are shorter than the desired full-length product.[]

• Incompletely Deprotected RNA: Molecules that still retain one or more TBDMS groups will have different chromatographic and electrophoretic properties compared to the fully deprotected RNA.[] These often appear as peaks eluting after the main product in reversed-phase HPLC.

• Isomers: 3' to 2' phosphate migration during deprotection can lead to the formation of isomers with 2'-5' phosphodiester linkages, which may be difficult to separate from the desired 3'-5' linked product.[3]

• Secondary Structures: Different conformers of the same RNA molecule can sometimes migrate or elute differently, leading to broadened peaks or multiple bands.

Troubleshooting Guides

Problem 1: Incomplete TBDMS Deprotection

Symptom	Possible Cause	Recommended Solution
Broad or multiple peaks in HPLC analysis, often post-eluting.	Insufficient deprotection time or temperature.	Increase the incubation time or temperature during the fluoride (B91410) treatment step. For example, extend the heating at 65°C with TEA·3HF.[9]
Water content in TBAF reagent is not optimal.	Use anhydrous TBAF or switch to a more reliable fluoride source like triethylamine (B128534) trihydrofluoride (TEA·3HF), which is less sensitive to water content.[9][10]
Precipitation of RNA before complete deprotection.	Ensure the RNA is fully dissolved in the deprotection solution. Heating the oligo in anhydrous DMSO at 65°C for about 5 minutes can help.[9]

Problem 2: RNA Degradation

Symptom	Possible Cause	Recommended Solution
Smear on a denaturing PAGE gel.	RNase contamination.	Use RNase-free water, solutions, and labware throughout the entire process. Wear gloves and work in a clean environment.
Harsh deprotection conditions.	Avoid prolonged exposure to strong basic conditions that can cause chain cleavage. Use milder base deprotection conditions when possible.
Premature loss of TBDMS group.	Use a deprotection strategy that minimizes the premature removal of the TBDMS group. For example, a mixture of concentrated aqueous ammonia (B1221849) and 8M ethanolic methylamine (B109427) can help prevent this.[11]

Problem 3: Poor Resolution in HPLC or PAGE

Symptom	Possible Cause	Recommended Solution
Broad peaks in HPLC or diffuse bands in PAGE.	RNA secondary structure.	For HPLC, perform purification at an elevated temperature (e.g., 60-70°C) to denature secondary structures.[5] For PAGE, use a denaturing gel containing urea (B33335).
Inappropriate purification method.	For long RNA, anion-exchange HPLC is often preferred for separating failure sequences.[6][11] Reversed-phase HPLC is useful for separating based on hydrophobicity, especially with the DMT group on.[11]
Column or gel overloading.	Reduce the amount of crude RNA loaded onto the column or gel to improve resolution.

Experimental Protocols

Protocol 1: TBDMS Deprotection of Long RNA

This protocol describes a common method for the removal of TBDMS protecting groups from synthetic RNA.

• Cleavage and Base Deprotection:

  • Treat the CPG-bound oligonucleotide with a 1:1 mixture of concentrated aqueous ammonia and 40% aqueous methylamine (AMA) at 65°C for 10-20 minutes.[1][9]

  • Alternatively, use a 1:1 mixture of 10M methylamine in ethanol (B145695)/water (EMAM) for longer oligos.[9]

  • After incubation, cool the vial, and transfer the supernatant containing the cleaved and base-deprotected RNA to a new tube.

  • Evaporate the solution to dryness using a speed vacuum concentrator.

• TBDMS Group Removal:

  • Dissolve the dried RNA pellet in anhydrous DMSO (e.g., 100 µL). If necessary, heat at 65°C for 5 minutes to ensure complete dissolution.[9]

  • Add triethylamine trihydrofluoride (TEA·3HF) (e.g., 125 µL).[9]

  • Incubate the mixture at 65°C for 2.5 hours.[9]

• RNA Precipitation:

  • Cool the reaction mixture to room temperature.

  • Add 3 M sodium acetate (B1210297) (e.g., 25 µL) and cold ethanol (e.g., 1 mL).[1]

  • Incubate at -20°C for at least 2 hours or overnight to precipitate the RNA.[1]

  • Centrifuge at high speed (e.g., 11,000 RCF) at 4°C for 15 minutes.[1]

  • Carefully decant the supernatant. Wash the pellet with 75% cold ethanol and centrifuge again.[1]

  • Remove the supernatant and dry the RNA pellet.

Protocol 2: Purification of Long RNA by Denaturing Polyacrylamide Gel Electrophoresis (PAGE)

• Gel Preparation:

  • Prepare a denaturing polyacrylamide gel (e.g., 10-15%) containing 7-8 M urea in 1X TBE buffer.

• Sample Preparation and Loading:

  • Resuspend the dried RNA pellet in a loading buffer containing formamide (B127407) and/or urea to denature the RNA.

  • Heat the sample at 95°C for 3-5 minutes and then place it on ice.

  • Load the sample onto the gel.

• Electrophoresis:

  • Run the gel at a constant power or voltage until the tracking dye has migrated to the desired position.

• Visualization and Excision:

  • Visualize the RNA bands using UV shadowing.

  • Carefully excise the band corresponding to the full-length RNA product.

• Elution and Recovery:

  • Crush the excised gel slice and elute the RNA overnight in an elution buffer (e.g., 0.3 M sodium acetate).

  • Separate the gel fragments by centrifugation and collect the supernatant.

  • Precipitate the RNA from the supernatant using ethanol or isopropanol.

  • Wash the pellet with 75% ethanol, dry, and resuspend in RNase-free water.

Visualizations

Caption: Workflow for the synthesis and purification of long RNA.

References

• 1. Non-Chromatographic Purification of Synthetic RNA Using Bio-orthogonal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. atdbio.com [atdbio.com]
• 4. glenresearch.com [glenresearch.com]
• 5. glenresearch.com [glenresearch.com]
• 6. HPLC purification of RNA for crystallography and NMR - PMC [pmc.ncbi.nlm.nih.gov]
• 7. glenresearch.com [glenresearch.com]
• 8. Chemical synthesis of a very long oligoribonucleotide with 2-cyanoethoxymethyl (CEM) as the 2′-O-protecting group: structural identification and biological activity of a synthetic 110mer precursor-microRNA candidate - PMC [pmc.ncbi.nlm.nih.gov]
• 9. glenresearch.com [glenresearch.com]
• 10. academic.oup.com [academic.oup.com]
• 11. kulturkaufhaus.de [kulturkaufhaus.de]

TBDMS protecting group migration and how to prevent it

Welcome to the technical support center for the tert-butyldimethylsilyl (TBDMS or TBS) protecting group. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome challenges related to TBDMS group migration and other common issues encountered during synthesis.

Frequently Asked Questions (FAQs)

Q1: What is TBDMS protecting group migration?

A1: TBDMS protecting group migration is an intramolecular or intermolecular transfer of the silyl (B83357) group from one heteroatom (typically oxygen) to another within the same molecule or between different molecules.[1] This phenomenon is a specific example of a Brook rearrangement, which involves the migration of a silicon-containing group from carbon to oxygen.[1][2] The primary driving force for this migration is the formation of a thermodynamically more stable silicon-oxygen bond.[3]

Q2: Under what conditions does TBDMS migration typically occur?

A2: TBDMS migration is most commonly observed under basic conditions.[1][4] The presence of a base facilitates the deprotonation of a hydroxyl group, forming an alkoxide. This alkoxide can then attack the silicon atom of a nearby TBDMS ether, leading to the transfer of the silyl group.[2] Factors such as the strength of the base, solvent polarity, temperature, and steric hindrance around the hydroxyl groups all influence the rate of migration.

Q3: How does the stability of TBDMS compare to other common silyl protecting groups?

A3: The stability of silyl ethers is largely dependent on the steric bulk of the substituents on the silicon atom.[4] Generally, TBDMS is significantly more stable than smaller silyl groups like trimethylsilyl (B98337) (TMS) and triethylsilyl (TES), but less stable than bulkier groups like triisopropylsilyl (TIPS) and tert-butyldiphenylsilyl (TBDPS).[5] This difference in stability can be exploited for selective protection and deprotection.[6][7]

Relative Stability of Common Silyl Ethers: [5][8]

• Under Acidic Conditions: TMS < TES < TBDMS < TIPS < TBDPS

• Under Basic Conditions: TMS < TES < TBDMS ≈ TBDPS < TIPS

Q4: Can TBDMS migration be prevented?

A4: Yes, several strategies can be employed to prevent or minimize TBDMS migration. These include:

• Lowering the reaction temperature: Silyl migration is often kinetically controlled, and reducing the temperature can significantly slow down the rate of migration.

• Using a non-nucleophilic, sterically hindered base: Bases like 2,6-lutidine or proton sponge are less likely to promote migration compared to smaller, more nucleophilic bases.

• Careful choice of solvent: The solvent can influence the equilibrium of the migration.[2] Aprotic, non-polar solvents are generally preferred.

• Using a bulkier silyl protecting group: If migration is a persistent issue, switching to a more sterically hindered protecting group like TIPS or TBDPS can be an effective solution.[4]

• Altering the order of synthetic steps: Sometimes, changing the sequence of reactions can avoid exposing the TBDMS-protected substrate to conditions that favor migration.

Troubleshooting Guides

Issue 1: TBDMS group has migrated to an unintended position.

• Possible Cause A: Basic Reaction Conditions.

  • Troubleshooting Steps:

    • Reduce Basicity: If possible, use a weaker or more sterically hindered base. For example, substitute sodium hydride with a tertiary amine like triethylamine (B128534) or diisopropylethylamine.

    • Lower Temperature: Perform the reaction at a lower temperature (e.g., 0 °C or -78 °C) to disfavor the migration kinetically.

    • Change Solvent: Switch to a less polar, aprotic solvent. Solvents like THF or dichloromethane (B109758) are often better choices than DMF, which can sometimes promote migration.[9]

• Possible Cause B: Presence of a Free Hydroxyl Group.

  • Troubleshooting Steps:

    • Protect All Hydroxyl Groups: If feasible, protect all hydroxyl groups before subjecting the molecule to conditions known to cause migration.

    • Use an Orthogonal Protecting Group Strategy: Employ a different protecting group for the hydroxyl group that you intend to deprotect or modify later in the synthesis.

• Possible Cause C: Inappropriate Silyl Group.

  • Troubleshooting Steps:

    • Switch to a Bulkier Silyl Group: For substrates prone to migration, such as 1,2- or 1,3-diols, consider using the more sterically demanding TIPS or TBDPS protecting groups, which are significantly less prone to migration.[4]

Issue 2: Unexpected cleavage of the TBDMS group.

• Possible Cause A: Acidic Conditions.

  • Troubleshooting Steps:

    • Neutralize Reaction Mixture: Ensure the reaction mixture and workup solutions are maintained at a neutral pH. Use buffered solutions (e.g., saturated sodium bicarbonate or ammonium (B1175870) chloride) for aqueous washes.[4]

    • Use Anhydrous Solvents: Protic solvents in the presence of trace acid can cause cleavage.[4] Ensure all solvents are properly dried.

    • Avoid Acidic Reagents: Be mindful of reagents that are Lewis acids or can generate acidic byproducts.

• Possible Cause B: Fluoride (B91410) Ion Source.

  • Troubleshooting Steps:

    • Check Reagents for Fluoride: Unintended sources of fluoride ions can lead to deprotection. Scrutinize all reagents used in the reaction.

    • Alternative Deprotection: If other functional groups are sensitive to fluoride, consider alternative deprotection methods that do not use fluoride, such as acidic conditions (e.g., acetic acid in THF/water) if the substrate is compatible.[6]

• Possible Cause C: Silica (B1680970) Gel Chromatography.

  • Troubleshooting Steps:

    • Neutralize Silica Gel: The inherent acidity of silica gel can cleave TBDMS ethers. Pre-treat the silica gel by washing with a solution of triethylamine in the eluent before packing the column.[4]

    • Use Alternative Stationary Phases: Consider using neutral alumina (B75360) or a less acidic stationary phase for chromatography.

Data Presentation

The following table summarizes the influence of various factors on TBDMS migration, compiled from qualitative descriptions in the literature. The "Migration Tendency" is a relative measure.

Factor	Condition A	Condition B	Condition C	General Trend/Observation
Base	Imidazole (Weak)	Triethylamine (Moderate)	Sodium Hydride (Strong)	Stronger bases significantly increase the rate of migration.[2]
Solvent	Dichloromethane (Non-polar, Aprotic)	Tetrahydrofuran (B95107) (Polar, Aprotic)	Dimethylformamide (Polar, Aprotic)	Polar aprotic solvents can sometimes facilitate migration.[9]
Temperature	-78 °C	0 °C	Room Temperature (25 °C)	Higher temperatures increase the rate of migration.[10]
Silyl Group	TBDMS	TIPS	TBDPS	Bulkier silyl groups exhibit a lower tendency to migrate due to increased steric hindrance.[4]
Substrate	1° vs. 3° OH	1,3-diol	1,2-diol	Proximity and favorable geometric arrangement of hydroxyl groups (e.g., in diols) increase the likelihood of intramolecular migration.[1]

Experimental Protocols

Protocol 1: Minimizing TBDMS Migration During Acylation of a Secondary Alcohol in the Presence of a Primary Alcohol

This protocol describes the selective acylation of a secondary alcohol in a molecule containing both primary and secondary TBDMS-protected alcohols, with steps taken to minimize silyl group migration.

• Materials:

  • Substrate with primary and secondary TBDMS ethers

  • Acylating agent (e.g., Acetic anhydride)

  • Sterically hindered, non-nucleophilic base (e.g., 2,6-lutidine)

  • Anhydrous dichloromethane (DCM)

  • Saturated aqueous sodium bicarbonate solution

  • Brine

  • Anhydrous sodium sulfate

• Procedure: a. Dissolve the TBDMS-protected substrate (1.0 eq) in anhydrous DCM under an inert atmosphere (e.g., nitrogen or argon). b. Cool the solution to -78 °C using a dry ice/acetone bath. c. Add 2,6-lutidine (1.5 eq) to the cooled solution. d. Add the acylating agent (1.1 eq) dropwise. e. Stir the reaction mixture at -78 °C and monitor its progress by thin-layer chromatography (TLC). f. Upon completion, quench the reaction by adding cold, saturated aqueous sodium bicarbonate solution. g. Allow the mixture to warm to room temperature and transfer it to a separatory funnel. h. Separate the layers and extract the aqueous layer with DCM (2x). i. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. j. Purify the product by flash column chromatography using silica gel that has been pre-treated with triethylamine.

Protocol 2: Selective Monosilylation of a Symmetric 1,3-Diol with TBDMSCl

This protocol aims to achieve selective mono-protection of a symmetric diol, a common scenario where migration can be problematic if bis-silylation occurs followed by migration upon deprotection.

• Materials:

  • Symmetric 1,3-diol

  • Sodium hydride (60% dispersion in mineral oil)

  • TBDMSCl

  • Anhydrous tetrahydrofuran (THF)

  • Saturated aqueous ammonium chloride solution

  • Ethyl acetate (B1210297)

  • Brine

  • Anhydrous sodium sulfate

• Procedure: a. To a solution of the 1,3-diol (1.0 eq) in anhydrous THF under an inert atmosphere, add sodium hydride (0.95 eq of a 60% dispersion) portion-wise at 0 °C. b. Allow the mixture to stir at 0 °C for 30 minutes. c. In a separate flask, dissolve TBDMSCl (1.0 eq) in anhydrous THF. d. Add the TBDMSCl solution dropwise to the alkoxide solution at 0 °C. e. Allow the reaction to slowly warm to room temperature and stir overnight. Monitor by TLC. f. Carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride solution at 0 °C. g. Extract the mixture with ethyl acetate (3x). h. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. i. Purify the product by flash column chromatography.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. tert-Butyldimethylsilyl Ethers [organic-chemistry.org]
• 7. Deprotection of Silyl Ethers - Gelest [technical.gelest.com]
• 8. Silyl ether - Wikipedia [en.wikipedia.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Stability of 3'-TBDMS-Bz-rA Phosphoramidite

This technical support center provides guidance for researchers, scientists, and drug development professionals on the impact of water content on the stability of 3'-TBDMS-Bz-rA phosphoramidite (B1245037). Below you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to ensure the integrity of your RNA synthesis experiments.

Impact of Water Content on Phosphoramidite Stability: A Quantitative Overview

The presence of water is a critical factor affecting the stability of 3'-TBDMS-Bz-rA phosphoramidite. Hydrolysis of the phosphoramidite linkage is the primary degradation pathway, leading to the formation of the corresponding H-phosphonate and a decrease in the active phosphoramidite concentration. This degradation directly impacts the coupling efficiency during oligonucleotide synthesis, resulting in lower yields of the full-length product.[1]

Table 1: Illustrative Purity of 3'-TBDMS-Bz-rA Phosphoramidite vs. Water Content in Acetonitrile (B52724) at Room Temperature

Water Content (ppm)	Purity after 1 day (%)	Purity after 3 days (%)	Purity after 7 days (%)
< 10	> 99.5	> 99.0	> 98.5
50	~ 99.0	~ 98.0	~ 96.0
100	~ 98.0	~ 96.0	~ 92.0
200	< 97.0	< 94.0	< 88.0

Note: The data in this table is illustrative and intended to demonstrate the trend of phosphoramidite degradation with increasing water content. Actual degradation rates may vary based on specific storage conditions, solvent purity, and batch-to-batch variability of the phosphoramidite.

Troubleshooting Guide

This guide addresses common issues encountered during oligonucleotide synthesis that may be related to the water content in your 3'-TBDMS-Bz-rA phosphoramidite.

Q1: I am observing low coupling efficiency for my RNA synthesis. What could be the cause?

A1: Low coupling efficiency is a common problem directly linked to the degradation of phosphoramidites by water.[1]

• Check Water Content: The primary suspect is excessive moisture in your phosphoramidite solution or in the acetonitrile (ACN) used for dilution and on the synthesizer. The water content in the ACN should be as low as possible, ideally 10-15 ppm or lower.[1]

• Phosphoramidite Age and Storage: Ensure that your 3'-TBDMS-Bz-rA phosphoramidite is fresh and has been stored under anhydrous conditions (e.g., under argon or nitrogen at -20°C). Once dissolved, phosphoramidites have a limited shelf life.

• Activator Solution: The activator solution can also absorb moisture. Use fresh, anhydrous activator.

Q2: My HPLC analysis of the crude oligonucleotide shows a significant peak corresponding to an n-1 deletion. Why is this happening?

A2: The presence of a prominent n-1 peak, representing a single nucleotide deletion, is a strong indicator of a failed coupling step. This is often due to the inactivation of the phosphoramidite by water. The hydrolyzed phosphoramidite (H-phosphonate) will not couple to the growing oligonucleotide chain, leading to a truncated sequence.

Q3: I see an unusual peak in the ³¹P NMR spectrum of my dissolved phosphoramidite. What does it signify?

A3: A peak in the P(V) region (around 0-10 ppm) of the ³¹P NMR spectrum indicates the presence of the H-phosphonate, the hydrolysis product of the phosphoramidite. The active phosphoramidite (P(III) species) typically appears as a diastereomeric pair of peaks in the range of 140-155 ppm.[2] The presence of a significant H-phosphonate peak confirms degradation due to moisture.

Frequently Asked Questions (FAQs)

Q1: What is the acceptable water content for 3'-TBDMS-Bz-rA phosphoramidite?

A1: For the solid phosphoramidite, the water content should be as low as possible, typically specified by manufacturers to be ≤ 0.3%.[3] For the diluent (acetonitrile), the water content should be significantly lower, ideally below 30 ppm, with recommendations for long oligonucleotide synthesis being as low as 10-15 ppm.[1]

Q2: How should I store my 3'-TBDMS-Bz-rA phosphoramidite?

A2: Solid phosphoramidites should be stored at -20°C under an inert atmosphere (argon or nitrogen) and protected from light. Once dissolved in anhydrous acetonitrile, the solution should be used as quickly as possible, ideally within a few days, and stored on the synthesizer under a dry inert gas blanket.

Q3: Can I use a phosphoramidite that has been exposed to air?

A3: It is strongly advised to minimize the exposure of phosphoramidites to ambient air, as they are hygroscopic and will readily absorb moisture. If exposure has occurred, the quality of the phosphoramidite should be checked by ³¹P NMR or by running a test synthesis with a short oligonucleotide to assess coupling efficiency.

Q4: How does water lead to the degradation of the phosphoramidite?

A4: Water acts as a nucleophile and attacks the phosphorus (III) center of the phosphoramidite. This hydrolysis reaction cleaves the P-N bond of the diisopropylamino group, resulting in the formation of a phosphonate (B1237965) diester, commonly referred to as an H-phosphonate. This H-phosphonate is not reactive in the coupling step of oligonucleotide synthesis.

Experimental Protocols

Protocol 1: Determination of Water Content by Karl Fischer Titration (Coulometric Method)

This protocol is suitable for determining trace amounts of water in solid 3'-TBDMS-Bz-rA phosphoramidite.

Principle: Karl Fischer titration is a redox titration that specifically reacts with water. In the coulometric method, iodine is generated electrochemically, and the amount of charge passed is directly proportional to the amount of water in the sample.

Materials:

• Coulometric Karl Fischer titrator

• Anode and cathode reagents (as recommended by the instrument manufacturer)

• Dry, gas-tight syringe

• Anhydrous methanol (B129727) or other suitable solvent for dissolving the phosphoramidite

• 3'-TBDMS-Bz-rA phosphoramidite sample

Procedure:

• Instrument Preparation: Set up the Karl Fischer titrator according to the manufacturer's instructions. The titration cell should be pre-titrated to a dry state.

• Sample Preparation: In a glove box or under a stream of dry inert gas, accurately weigh approximately 10-20 mg of the 3'-TBDMS-Bz-rA phosphoramidite into a dry vial.

• Dissolution: Add a precise volume of anhydrous methanol (or another suitable anhydrous solvent) to the vial to dissolve the sample.

• Injection: Using a dry, gas-tight syringe, quickly inject a known volume of the sample solution into the titration cell.

• Titration: The instrument will automatically start the titration. The endpoint is detected electrochemically.

• Calculation: The instrument's software will calculate the water content, typically in ppm or as a percentage.

Protocol 2: Purity Analysis by High-Performance Liquid Chromatography (HPLC)

This protocol outlines a reverse-phase HPLC method for assessing the purity of 3'-TBDMS-Bz-rA phosphoramidite.

Principle: Reverse-phase HPLC separates compounds based on their hydrophobicity. The phosphoramidite and its impurities will have different retention times on a C18 column.

Materials:

• HPLC system with a UV detector

• C18 reverse-phase column (e.g., 250 x 4.6 mm, 5 µm particle size)

• Mobile Phase A: 0.1 M Triethylammonium acetate (B1210297) (TEAA) in water, pH 7.0

• Mobile Phase B: Acetonitrile

• Anhydrous acetonitrile for sample preparation

• 3'-TBDMS-Bz-rA phosphoramidite sample

Procedure:

• Sample Preparation: Prepare a sample solution of the phosphoramidite in anhydrous acetonitrile at a concentration of approximately 1.0 mg/mL. Handle the sample under an inert atmosphere to prevent degradation.

• HPLC Conditions:

  • Column: C18, 250 x 4.6 mm, 5 µm

  • Flow Rate: 1.0 mL/min

  • Detection: UV at 260 nm

  • Gradient: A typical gradient would be to start with a high percentage of Mobile Phase A and gradually increase the percentage of Mobile Phase B to elute the compounds. An example gradient is:

    • 0-5 min: 20% B

    • 5-25 min: 20% to 80% B

    • 25-30 min: 80% B

    • 30-35 min: 80% to 20% B

    • 35-40 min: 20% B

• Injection: Inject 10-20 µL of the sample solution.

• Analysis: The 3'-TBDMS-Bz-rA phosphoramidite will typically appear as a pair of diastereomeric peaks.[4] Integrate the peak areas to determine the purity. Degradation products, such as the H-phosphonate, will have different retention times.

Visualizations

Caption: Hydrolysis pathway of 3'-TBDMS-Bz-rA phosphoramidite.

Caption: Troubleshooting workflow for low oligonucleotide synthesis yield.

References

• 1. glenresearch.com [glenresearch.com]
• 2. Phosphoramidite compound identification and impurity control by Benchtop NMR - Magritek [magritek.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. chromatographytoday.com [chromatographytoday.com]

Reference Data & Comparative Studies

A Head-to-Head Comparison: 3'-TBDMS-Bz-rA vs. TOM Phosphoramidites for RNA Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the precise world of synthetic RNA manufacturing for cutting-edge therapeutics, diagnostics, and fundamental research, the selection of phosphoramidite (B1245037) building blocks is a critical decision that profoundly impacts the yield, purity, and ultimate success of oligonucleotide synthesis. Two of the most prominent 2'-hydroxyl protecting groups utilized in RNA synthesis are the traditional tert-butyldimethylsilyl (TBDMS) group, as seen in 3'-TBDMS-Bz-rA phosphoramidite, and the more modern triisopropylsilyloxymethyl (TOM) group. This guide provides an in-depth, data-driven comparison of these two essential reagents to empower researchers in making informed decisions for their specific applications.

Executive Summary

TOM-protected phosphoramidites generally demonstrate superior performance in RNA synthesis when compared to their TBDMS-protected counterparts. The primary advantage of the TOM group is its reduced steric hindrance, which facilitates higher coupling efficiencies and allows for shorter coupling times.[1][2][3][4][5][6][7][8][9][10] This is especially significant in the synthesis of long RNA oligonucleotides, where the cumulative effect of high coupling efficiency is paramount for achieving a high yield of the full-length product.[1][2][3][4][6][8][10] Furthermore, the acetal (B89532) linkage of the TOM group inherently prevents the 2' to 3' migration that can occur with TBDMS monomers under basic conditions, thereby averting the formation of non-biological 2'-5' phosphodiester linkages.[1][2][6][7][8][10]

Performance Data: 3'-TBDMS-Bz-rA vs. TOM Phosphoramidites

The following tables summarize the key quantitative performance indicators for 3'-TBDMS-Bz-rA and TOM phosphoramidites based on available experimental data.

Performance Metric	3'-TBDMS-Bz-rA Phosphoramidite	TOM Phosphoramidites	References
Average Coupling Efficiency	~97-98%	>99%	[4][7]
Recommended Coupling Time	~10-15 minutes	~3-6 minutes	[6][11]
Suitability for Long RNA Synthesis (>50mers)	Moderate	High	[1][2][3][4][6][8][10]
Risk of 2'-5' Linkage Formation	Present under basic conditions	Negligible	[1][2][6][7][8][10]

Chemical Structures

Caption: Chemical structures of 3'-TBDMS-Bz-rA and TOM-rA phosphoramidites.

Experimental Protocols

Detailed methodologies for key experiments are crucial for reproducibility and accurate comparison.

Oligonucleotide Synthesis

The solid-phase synthesis of RNA oligonucleotides follows a cyclical four-step process for each nucleotide addition: deblocking, coupling, capping, and oxidation.

Caption: Standard oligonucleotide synthesis cycle.

Protocol for Synthesis using TBDMS-protected Monomers:

• Deblocking: The 5'-dimethoxytrityl (DMT) group is removed using a solution of 3% trichloroacetic acid (TCA) or dichloroacetic acid (DCA) in dichloromethane (B109758) (DCM).

• Coupling: The 3'-TBDMS-Bz-rA phosphoramidite (typically 0.1 M in anhydrous acetonitrile) is activated with an activator like 5-ethylthio-1H-tetrazole (ETT) or 5-benzylthio-1H-tetrazole (BTT) and coupled to the free 5'-hydroxyl group of the growing oligonucleotide chain for 10-15 minutes.[6][12]

• Capping: Unreacted 5'-hydroxyl groups are acetylated using a capping solution (e.g., acetic anhydride (B1165640) and N-methylimidazole) to prevent the formation of deletion mutants.

• Oxidation: The unstable phosphite triester linkage is oxidized to a stable phosphate (B84403) triester using a solution of iodine in a mixture of tetrahydrofuran, pyridine, and water.

Protocol for Synthesis using TOM-protected Monomers:

The synthesis cycle is identical to that of TBDMS, with the key difference being the coupling step.

• Coupling: TOM phosphoramidites (0.1 M in anhydrous acetonitrile) are activated with ETT or BTT. Due to lower steric hindrance, the coupling time is significantly shorter, typically 3 minutes with BTT or 6 minutes with ETT.[6]

Deprotection of RNA Oligonucleotides

A two-step deprotection process is required to remove the protecting groups from the synthesized RNA.

References

• 1. massbio.org [massbio.org]
• 2. glenresearch.com [glenresearch.com]
• 3. benchchem.com [benchchem.com]
• 4. glenresearch.com [glenresearch.com]
• 5. glenresearch.com [glenresearch.com]
• 6. glenresearch.com [glenresearch.com]
• 7. glenresearch.com [glenresearch.com]
• 8. glenresearch.com [glenresearch.com]
• 9. researchgate.net [researchgate.net]
• 10. glenresearch.com [glenresearch.com]
• 11. patents.justia.com [patents.justia.com]
• 12. kulturkaufhaus.de [kulturkaufhaus.de]

A Head-to-Head Battle of Protecting Groups: TBDMS vs. ACE in RNA Synthesis

For researchers, scientists, and drug development professionals navigating the complexities of RNA synthesis, the choice of protecting groups is a critical determinant of efficiency, yield, and the ultimate purity of the final oligonucleotide. This guide provides an objective comparison of two prominent 2'-hydroxyl protecting group strategies: the traditional tert-butyldimethylsilyl (TBDMS) and the more recent bis(2-acetoxyethoxy)methyl orthoester (ACE), supported by experimental data and detailed methodologies.

The synthesis of RNA is inherently more challenging than that of DNA due to the reactive 2'-hydroxyl group on the ribose sugar, which must be protected during the phosphoramidite (B1245037) coupling reaction and then efficiently removed. The selection of the 2'-protecting group profoundly impacts several key aspects of the synthesis process, including coupling kinetics, deprotection conditions, and the ability to synthesize long or modified RNA sequences.

At a Glance: TBDMS vs. ACE

Feature	TBDMS Protecting Group	ACE Protecting Group
Chemistry	Silyl ether-based protection of the 2'-hydroxyl.	Orthoester-based protection of the 2'-hydroxyl, used in an orthogonal scheme with 5'-silyl ethers.
Coupling Efficiency	Generally high, but can be sterically hindered, leading to longer coupling times.[1]	Consistently high, with faster coupling rates.[2][3]
Deprotection	Requires a fluoride (B91410) source (e.g., TBAF or TEA·3HF) which can be harsh.[1]	Mild, two-stage deprotection under acidic conditions (pH 3.8).[2][4]
Suitability for Long RNA	Can be challenging for sequences longer than 40 nucleotides.[2]	Well-suited for the synthesis of long RNA sequences, exceeding 100 bases.[2][4]
Purification	Typically performed after full deprotection.	Can be purified with the 2'-ACE protecting groups intact, enhancing stability.[1]

Performance Data: A Quantitative Comparison

The efficiency of RNA synthesis is often measured by the average stepwise coupling efficiency and the percentage of full-length product obtained. The following table summarizes a comparison of these metrics for TBDMS and ACE chemistries.

Protecting Group Strategy	Average Stepwise Coupling Efficiency (ASCE)	Approx. % Full-Length Product (21-mer)	Approx. % Full-Length Product (50-mer)
ACE	>99%[5]	81%[5]	61%[5]
TBDMS	>98%[5]	65%[5]	36%[5]

These data highlight the higher coupling efficiency of ACE chemistry, which translates to a significantly greater yield of the desired full-length RNA, especially for longer oligonucleotides.

Experimental Workflows and Chemical Pathways

To visualize the distinct processes of RNA synthesis using TBDMS and ACE protecting groups, the following diagrams illustrate the respective chemical workflows.

Caption: TBDMS-based RNA synthesis workflow.

Caption: ACE-based RNA synthesis workflow.

Detailed Experimental Protocols

TBDMS-Protected RNA Synthesis Protocol

This protocol outlines the solid-phase synthesis of RNA using β-cyanoethyl phosphoramidite chemistry with tert-butyldimethylsilyl (TBDMS) protection of the 2'-hydroxyl group.[6][7]

1. Solid-Phase Synthesis Cycle: The synthesis is performed on a solid support (e.g., controlled pore glass) in an automated synthesizer. Each cycle for the addition of a single nucleotide consists of the following steps:

• Detritylation: Removal of the 5'-dimethoxytrityl (DMT) group using a solution of a weak acid, such as trichloroacetic acid in dichloromethane, to expose the 5'-hydroxyl group.

• Coupling: The 5'-hydroxyl group of the growing RNA chain reacts with the 3'-phosphoramidite of the incoming 2'-O-TBDMS protected ribonucleoside. This step is mediated by an activator, such as 5-(benzylmercapto)-1H-tetrazole, which allows for fast and efficient coupling.[6][7] The coupling time is typically longer than in DNA synthesis (up to 6 minutes) to account for the steric bulk of the TBDMS group.[1]

• Capping: Any unreacted 5'-hydroxyl groups are acetylated using a capping reagent, commonly acetic anhydride (B1165640) and N-methylimidazole, to prevent the formation of deletion sequences.

• Oxidation: The phosphite (B83602) triester linkage is oxidized to a more stable phosphate triester using a solution of iodine in tetrahydrofuran/water/pyridine.

This cycle is repeated until the desired RNA sequence is assembled.

2. Deprotection:

• Cleavage and Base Deprotection: The synthesized oligonucleotide is cleaved from the solid support, and the protecting groups on the nucleobases and the phosphate backbone (cyanoethyl groups) are removed. This is typically achieved by treatment with a mixture of concentrated aqueous ammonia (B1221849) and ethanolic methylamine.[8]

• 2'-O-TBDMS Group Removal: The TBDMS groups are removed by treatment with a fluoride reagent. Triethylamine tris(hydrofluoride) (TEA·3HF) in N-methyl-2-pyrrolidinone (NMP) or dimethyl sulfoxide (B87167) (DMSO) is a common choice.[9] Alternatively, tetrabutylammonium (B224687) fluoride (TBAF) in THF can be used.[1] The reaction is typically carried out at an elevated temperature (e.g., 65°C) for a specific duration.

3. Purification: The fully deprotected RNA is purified using methods such as denaturing polyacrylamide gel electrophoresis (PAGE) or high-performance liquid chromatography (HPLC).

ACE-Protected RNA Synthesis Protocol

This protocol describes an alternative strategy for RNA synthesis that employs a 5'-silyl protecting group and a 2'-bis(2-acetoxyethoxy)methyl (ACE) orthoester protecting group.[3][4]

1. Solid-Phase Synthesis Cycle: This method utilizes an orthogonal protection scheme where the 5'- and 2'-hydroxyl groups have distinct chemical labilities.

• 5'-Desilylation: The 5'-silyl ether protecting group is removed using a fluoride source under neutral conditions that are compatible with the acid-labile 2'-O-ACE group.[1]

• Coupling: The coupling of the 2'-O-ACE-protected phosphoramidite is rapid, often completed in less than 90 seconds, and is activated by reagents like 5-ethylthio-1H-tetrazole.[3]

• Capping: Similar to the TBDMS protocol, unreacted 5'-hydroxyls are capped.

• Oxidation: The phosphite triester is oxidized to a phosphate triester.

2. Deprotection:

• Cleavage, Phosphate, and Exocyclic Amine Deprotection: The oligonucleotide is cleaved from the support, and the phosphate and base protecting groups are removed using aqueous methylamine.[4] During this step, the acetyl groups on the 2'-ACE orthoester are also removed, which makes the orthoester more labile to acid.

• 2'-O-ACE Group Removal: The modified 2'-orthoester is hydrolyzed under mild acidic conditions (e.g., an acetate (B1210297) buffer at pH 3.8) at 60°C for approximately 30 minutes.[2][3]

3. Purification: A significant advantage of the ACE chemistry is that the RNA can be purified with the 2'-ACE protecting groups still attached.[1] This 2'-protected RNA is more resistant to RNase degradation.[1] The final deprotection of the 2'-hydroxyls can be performed after purification.

Conclusion

The choice between TBDMS and ACE protecting groups for RNA synthesis depends on the specific requirements of the application. TBDMS chemistry is a well-established and widely used method. However, for applications demanding high yields of long or modified RNA oligonucleotides, ACE chemistry presents a compelling alternative. Its faster coupling kinetics, higher stepwise efficiency, and milder deprotection conditions contribute to superior purity and yield of the final RNA product. The ability to purify the RNA with the 2'-ACE groups intact also offers enhanced stability and handling advantages. As the demand for synthetic RNA in research and therapeutics continues to grow, the advancements offered by chemistries like ACE are pivotal in enabling the production of high-quality, complex RNA molecules.

References

• 1. atdbio.com [atdbio.com]
• 2. cdn.technologynetworks.com [cdn.technologynetworks.com]
• 3. researchgate.net [researchgate.net]
• 4. horizondiscovery.com [horizondiscovery.com]
• 5. horizondiscovery.com [horizondiscovery.com]
• 6. RNA Synthesis Using 2′-O-(Tert-Butyldimethylsilyl) Protection | Springer Nature Experiments [experiments.springernature.com]
• 7. RNA synthesis using 2'-O-(tert-butyldimethylsilyl) protection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. glenresearch.com [glenresearch.com]

A Comparative Analysis of Adenosine Phosphoramidites: Yield, Purity, and Performance in Oligonucleotide Synthesis

For researchers, scientists, and drug development professionals, the selection of high-quality nucleotide building blocks is a critical determinant of success in oligonucleotide synthesis. This guide provides an objective comparison of different adenosine (B11128) phosphoramidites, focusing on the impact of various N6-protecting groups on synthesis yield, purity, and subsequent coupling efficiency. The information presented herein is supported by a review of publicly available experimental data and analytical protocols.

Data Presentation: A Comparative Overview

The following table summarizes the typical performance characteristics of adenosine phosphoramidites with different N6-protecting groups. It is important to note that purity and yield can vary between manufacturers and even between batches.[1]

Feature	N6-Benzoyl-dA (Bz-dA)	N6-Isobutyryl-dA (iBu-dA)	N6-Acetyl-dA (Ac-dA)
Typical Purity (RP-HPLC)	≥ 99.0%[1]	≥ 99.0%	≥ 98.0%
Typical Purity (³¹P NMR)	≥ 99.0%[1]	≥ 99.0%	≥ 98.0%
Phosphoramidite (B1245037) Synthesis Yield	Generally high	Generally high	Moderate to high
Coupling Efficiency	High (>99%)[2]	High (>99%)	High (>98%)
Deprotection Conditions	Standard (e.g., aqueous ammonia)[3]	Milder than Bz (e.g., aqueous ammonia)	Mildest (e.g., aqueous ammonia)
Stability in Solution	Good	Good	Moderate
Key Considerations	Widely used standard, robust.	Faster deprotection than Bz.	Suitable for sensitive oligonucleotides.

Experimental Protocols

Accurate assessment of phosphoramidite quality is crucial. The following are detailed methodologies for key experiments used to determine the purity of adenosine phosphoramidites.

Purity Determination by Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC)

This method is used to separate the phosphoramidite from any impurities.[1]

• Column: C18, 250 x 4.6 mm, 5 µm particle size[1]

• Mobile Phase A: 0.1 M Triethylammonium acetate (B1210297) (TEAA) in water, pH 7.0 ± 0.1[1]

• Mobile Phase B: Acetonitrile[1]

• Gradient: A linear gradient is typically used, starting with a higher percentage of Mobile Phase A and increasing the percentage of Mobile Phase B over time.

• Flow Rate: 1 mL/min[1]

• Temperature: Ambient[1]

• Detection: UV at 254 nm

• Sample Preparation: Dissolve ~1.0 mg of the phosphoramidite in 1 mL of acetonitrile.[1]

Purity Determination by ³¹P Nuclear Magnetic Resonance (³¹P NMR) Spectroscopy

³¹P NMR is a powerful technique to specifically analyze the phosphorus-containing compounds, providing information on the desired phosphoramidite and any phosphorus-containing impurities.[1]

• Spectrometer: 202 MHz[1]

• Pulse Program: zgig (proton decoupled)[1]

• Scans: 1024[1]

• Solvent: CDCl₃ with 1% triethylamine (B128534) (v/v)

• Sample Concentration: ~0.3 g/mL[1]

• Reference: An external reference of 5% H₃PO₄ in D₂O can be used.[1]

• Analysis: The desired phosphoramidite typically appears as two diastereomeric peaks around 149 ppm. P(V) impurities, such as the corresponding phosphonate, appear at lower chemical shifts.

Visualizing the Workflow and Concepts

To better illustrate the processes and relationships discussed, the following diagrams are provided in the DOT language for Graphviz.

Caption: Experimental workflow for adenosine phosphoramidite synthesis and quality control.

Caption: The four-step cycle of solid-phase oligonucleotide synthesis.

The Impact of Protecting Groups on Oligonucleotide Synthesis

The choice of the N6-protecting group on the adenosine phosphoramidite has a cascading effect on the entire oligonucleotide synthesis process.

• Coupling Efficiency: All commonly used protecting groups (Bz, iBu, Ac) are designed to allow for high coupling efficiencies, typically exceeding 98%. The steric hindrance of the protecting group can play a role, with bulkier groups potentially slowing the coupling kinetics.[] However, with optimized synthesis cycles, this effect is often negligible.

• Depurination: A critical side reaction during the acidic deblocking step (removal of the 5'-DMT group) is depurination, the cleavage of the bond between the purine (B94841) base and the sugar. The electron-withdrawing nature of acyl protecting groups can influence the stability of this bond. While all three protecting groups are widely and successfully used, the choice may become more critical for the synthesis of very long oligonucleotides that undergo numerous deblocking cycles.

• Final Deprotection: The lability of the protecting group during the final deprotection step is a key differentiator. Acetyl groups are generally the most labile, followed by isobutyryl and then benzoyl. For oligonucleotides containing sensitive modifications that may be degraded by harsh basic conditions, a more labile protecting group like acetyl may be advantageous.

References

• 1. usp.org [usp.org]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis of DNA/RNA and Their Analogs via Phosphoramidite and H-Phosphonate Chemistries | MDPI [mdpi.com]

The Clear Choice in RNA Synthesis: A Comparative Guide to 3'-TBDMS-Bz-rA Phosphoramidite and its Alternatives

For researchers, scientists, and drug development professionals navigating the complexities of synthetic RNA, the selection of the right chemical building blocks is paramount to achieving high-yield, high-purity oligonucleotides. This guide provides an in-depth comparison of the widely used 3'-TBDMS-Bz-rA phosphoramidite (B1245037) with leading alternative chemistries, supported by experimental data and detailed protocols for HPLC analysis.

The purity and integrity of synthetic RNA are critical for the success of downstream applications, from basic research to the development of RNA-based therapeutics. The choice of the 2'-hydroxyl protecting group on the phosphoramidite monomers significantly influences the efficiency of solid-phase synthesis and the quality of the final RNA product. For years, the tert-butyldimethylsilyl (TBDMS) group has been a mainstay in RNA synthesis.[1][2] However, alternative protecting groups have emerged, offering significant advantages in terms of coupling efficiency and deprotection conditions.[1][3][4] This guide will focus on the performance of 3'-TBDMS-Bz-rA phosphoramidite in comparison to prominent alternatives like 2'-O-[(triisopropylsilyl)oxy]methyl (TOM) and 2'-ACE chemistries.

Performance Comparison: TBDMS vs. Alternatives

The efficiency of the coupling step in solid-phase oligonucleotide synthesis directly impacts the final yield and purity of the desired full-length RNA sequence. Incomplete coupling reactions lead to the accumulation of shorter sequences, known as n-1 shortmers, which can be challenging to separate from the target oligonucleotide.

The steric bulk of the 2'-hydroxyl protecting group is a key factor influencing coupling efficiency.[4][5][6] The TBDMS group, while effective, is relatively bulky and can hinder the approach of the incoming phosphoramidite to the growing oligonucleotide chain.[6] This can result in lower coupling efficiencies, especially for longer RNA sequences.

Alternative chemistries such as TOM and 2'-ACE have been developed to address this limitation. The TOM group, for instance, incorporates an oxymethyl spacer that extends the bulky silyl (B83357) group away from the reaction center, reducing steric hindrance and leading to higher coupling efficiencies.[4][6] The 2'-ACE chemistry utilizes an acid-labile orthoester protecting group, which also contributes to enhanced coupling performance.[7]

Table 1: Comparison of Coupling Efficiencies for Different 2'-Hydroxyl Protecting Groups

2'-Hydroxyl Protecting Group	Average Coupling Efficiency (per step)	Crude Purity for a 20-mer RNA (%)	Crude Purity for a 50-mer RNA (%)	Reference
2'-O-TBDMS	>98%	65%	36%	[7]
2'-O-TOM	>99%	Not explicitly stated, but higher than TBDMS	Not explicitly stated, but higher than TBDMS	[6]
2'-ACE	>99%	81%	61%	[7]

Note: The crude purity values are illustrative and can vary depending on the specific sequence and synthesis conditions.

Another critical aspect of RNA synthesis is the deprotection process, which involves the removal of all protecting groups from the nucleobases, the phosphate (B84403) backbone, and the 2'-hydroxyl positions. The TBDMS group requires a fluoride-based reagent for its removal, typically triethylamine (B128534) trihydrofluoride (TEA·3HF) or tetrabutylammonium (B224687) fluoride (B91410) (TBAF).[8][9][10] While effective, these conditions can sometimes lead to side reactions or incomplete deprotection. A significant concern with TBDMS chemistry is the potential for 2' to 3' migration of the silyl group under basic conditions, which can result in non-biologically active 2'-5' phosphodiester linkages.[4][5]

In contrast, TOM and 2'-ACE chemistries offer milder and more straightforward deprotection protocols.[4][7] The TOM group is also removed with a fluoride reagent, but the overall deprotection is often faster and cleaner.[4] The 2'-ACE group is removed under mild acidic conditions, which are orthogonal to the base-labile protecting groups on the nucleobases, simplifying the overall deprotection scheme.[7]

Experimental Protocols

RNA Synthesis Workflow

The general workflow for solid-phase RNA synthesis is a cyclical process involving deblocking, coupling, capping, and oxidation.

References

• 1. phenomenex.com [phenomenex.com]
• 2. glenresearch.com [glenresearch.com]
• 3. benchchem.com [benchchem.com]
• 4. massbio.org [massbio.org]
• 5. glenresearch.com [glenresearch.com]
• 6. glenresearch.com [glenresearch.com]
• 7. horizondiscovery.com [horizondiscovery.com]
• 8. glenresearch.com [glenresearch.com]
• 9. kulturkaufhaus.de [kulturkaufhaus.de]
• 10. academic.oup.com [academic.oup.com]

Validating RNA Sequences: A Comparative Guide to Mass Spectrometry with TBDMS Chemistry, Sanger Sequencing, and Next-Generation Sequencing

For researchers, scientists, and drug development professionals, the accurate validation of synthetic RNA sequences is paramount for the efficacy and safety of RNA-based therapeutics and research applications. The use of tert-butyldimethylsilyl (TBDMS) protecting groups in RNA synthesis is a widely adopted strategy. This guide provides an objective comparison of three key methods for validating the sequence of these synthetic RNAs: Mass Spectrometry (MS), Sanger Sequencing, and Next-Generation Sequencing (NGS). We present a summary of their performance, detailed experimental protocols, and visual workflows to aid in selecting the most appropriate validation strategy.

Performance Comparison of RNA Sequence Validation Methods

The choice of a sequence validation method depends on a variety of factors, including the desired accuracy, sensitivity, throughput, and cost. Below is a summary of the key quantitative performance metrics for each technique.

Feature	Mass Spectrometry (MS)	Sanger Sequencing	Next-Generation Sequencing (NGS)
Accuracy	High (Mass accuracy >50 ppm)[1]	Very High (~99.99%)[2]	High (Validation rate of 99.965% against Sanger)[3]
Sensitivity	High (pmol to fmol range)	Moderate	Very High (Can detect low-frequency variants)
Throughput	Low to Medium	Low	Very High (millions of fragments simultaneously)[4]
Read Length	Short fragments (up to ~20-mers)[5]	Long (>500 nucleotides)[2]	Short to Medium (50-300 bp)
Detection of Modifications	Direct detection of modifications	Indirectly, may cause sequencing stops	Indirectly, can be inferred but not directly sequenced
Cost per Sample	Moderate to High	Low to Moderate	Low (for high throughput)[6]
Turnaround Time	Fast	Moderate	Slow to Moderate

Experimental Workflows and Methodologies

A clear understanding of the experimental workflow is crucial for implementing any validation technique. Here, we provide diagrams and detailed protocols for each of the three methods.

Mass Spectrometry-based Validation of TBDMS-Synthesized RNA

This method leverages the high mass accuracy of mass spectrometry to confirm the molecular weight of the synthesized RNA and its fragments, thereby validating its sequence.

Caption: Workflow for RNA sequence validation using MALDI-TOF MS.

• Sample Preparation:

  • Synthesize the RNA using TBDMS-protected phosphoramidites on a solid support.

  • Perform cleavage from the support and deprotection of all protecting groups, including the TBDMS groups from the 2'-hydroxyl positions.

  • Purify the full-length RNA oligonucleotide, for example, by high-performance liquid chromatography (HPLC).

  • Desalt the purified RNA sample using a C18 ZipTip or equivalent method[7].

• Optional Enzymatic Digestion:

  • For longer RNA sequences, perform a partial enzymatic digestion using an RNase such as RNase T1 (G-specific) to generate a ladder of smaller fragments[5]. This simplifies the mass spectrum and aids in sequence confirmation.

• Matrix Preparation and Spotting:

  • Prepare a saturated matrix solution, for example, 3-hydroxypicolinic acid (3-HPA) in a suitable solvent mixture like 30:70 acetonitrile:water with ammonium (B1175870) citrate[7].

  • For the dried-droplet method, mix the desalted RNA sample (approximately 1 µM) with the matrix solution[8].

  • Alternatively, use a two-layer approach where a layer of matrix is spotted and dried on the MALDI target plate, followed by spotting the RNA sample on top, and then another layer of matrix[7].

• MALDI-TOF MS Analysis:

  • Analyze the sample using a MALDI-TOF mass spectrometer in reflectron mode for higher accuracy[1].

  • Acquire the mass spectrum, typically by summing several hundred to a thousand laser shots[7].

• Data Analysis:

  • Compare the measured monoisotopic masses of the intact RNA or its enzymatic digestion fragments with the theoretical masses calculated from the expected RNA sequence. A close match confirms the sequence identity.

Sanger Sequencing of Synthetic RNA

Sanger sequencing, the "gold standard" for sequence validation, involves the synthesis of a complementary DNA (cDNA) strand from the RNA template, followed by dideoxy chain-termination sequencing.[9]

Caption: Workflow for Sanger sequencing of synthetic RNA.

• cDNA Synthesis:

  • Start with purified synthetic RNA.

  • Perform reverse transcription to synthesize a single-stranded cDNA template using a reverse transcriptase enzyme and a sequence-specific primer[10].

• PCR Amplification:

  • Amplify the cDNA using PCR with primers flanking the region of interest to generate a sufficient quantity of double-stranded DNA for sequencing[11].

  • Purify the PCR product to remove excess primers and dNTPs using methods like enzymatic purification (e.g., ExoSAP-IT) or column purification[11].

• Cycle Sequencing:

  • Set up cycle sequencing reactions using a kit such as the BigDye™ Terminator v3.1 Cycle Sequencing Kit. Each reaction contains the purified PCR product, a sequencing primer (forward or reverse), and the reaction mix with DNA polymerase, dNTPs, and fluorescently labeled ddNTPs[10].

• Sequencing and Analysis:

  • Clean up the sequencing reaction products to remove unincorporated dyes.

  • Separate the DNA fragments by size using capillary electrophoresis on an automated sequencer[10].

  • The sequencer's software generates a chromatogram, and the base-calling software determines the DNA sequence.

  • Align the obtained sequence with the expected RNA sequence (converted to its DNA equivalent) to validate the identity.

Next-Generation Sequencing (NGS) of Synthetic RNA

NGS offers a high-throughput approach to sequence validation, enabling the analysis of many samples in parallel.

Caption: General workflow for NGS-based RNA sequence validation.

• Library Preparation:

  • Begin with the purified synthetic RNA. For long RNA molecules, fragmentation may be necessary[12].

  • Convert the RNA to cDNA through reverse transcription[13].

  • Ligate sequencing adapters to the ends of the cDNA fragments. These adapters contain sequences for binding to the flow cell, for sequencing primers, and for sample indexing (barcodes)[14].

  • Amplify the adapter-ligated library via PCR to generate enough material for sequencing[12].

  • Perform quality control on the library to assess its concentration and size distribution.

• Sequencing:

  • Load the prepared library onto a flow cell and perform cluster generation, where each molecule is clonally amplified to form a distinct cluster[14].

  • Perform sequencing by synthesis on an NGS platform (e.g., Illumina). The instrument cycles through the addition of fluorescently labeled nucleotides, imaging, and cleavage of the fluorescent tag and terminator[12].

• Data Analysis:

  • Process the raw sequencing data to remove low-quality reads and adapter sequences.

  • Align the sequencing reads to the expected reference sequence of the synthetic RNA.

  • Analyze the alignment to confirm the sequence and identify any mutations or deletions.

Conclusion

The validation of synthetic RNA sequences is a critical quality control step. Mass spectrometry offers a rapid method for confirming the molecular weight and, through fragmentation, the sequence of shorter oligonucleotides, with the unique advantage of directly detecting modifications. Sanger sequencing remains the gold standard for accuracy for single, longer sequences. Next-Generation Sequencing provides a high-throughput and cost-effective solution for validating large numbers of different RNA sequences simultaneously. The selection of the optimal method will depend on the specific requirements of the research or therapeutic application, balancing the need for accuracy, throughput, cost, and the ability to detect modifications.

References

• 1. Complete MALDI-ToF MS analysis of cross-linked peptide–RNA oligonucleotides derived from nonlabeled UV-irradiated ribonucleoprotein particles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Sanger sequencing - Wikipedia [en.wikipedia.org]
• 3. Systematic Evaluation of Sanger Validation of NextGen Sequencing Variants - PMC [pmc.ncbi.nlm.nih.gov]
• 4. NGS for Beginners | Learn the basics of NGS [illumina.com]
• 5. researchgate.net [researchgate.net]
• 6. completegenomics.com [completegenomics.com]
• 7. Analysis of RNA cleavage by MALDI-TOF mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. massspec.chem.ucsb.edu [massspec.chem.ucsb.edu]
• 9. Sanger Sequencing for Validation of Next-Generation Sequencing - CD Genomics [cd-genomics.com]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. unsw.edu.au [unsw.edu.au]
• 12. Next-Generation Sequencing Illumina Workflow–4 Key Steps | Thermo Fisher Scientific - NP [thermofisher.com]
• 13. irepertoire.com [irepertoire.com]
• 14. Next Generation Sequencing (NGS): A Beginner’s Guide (Blog) - Novogene [novogene.com]

Purity Analysis of 3'-TBDMS-Bz-rA Phosphoramidite: A Comparative Guide to 31P NMR and HPLC Methods

For Researchers, Scientists, and Drug Development Professionals

The chemical purity of phosphoramidites is paramount in the synthesis of high-fidelity oligonucleotides for therapeutic and research applications. Impurities can lead to the incorporation of incorrect linkages, truncated sequences, and other deleterious side products, ultimately compromising the efficacy and safety of the final oligonucleotide product. This guide provides a comprehensive comparison of two primary analytical techniques for assessing the purity of 3'-TBDMS-Bz-rA phosphoramidite (B1245037): Phosphorus-31 Nuclear Magnetic Resonance (31P NMR) spectroscopy and High-Performance Liquid Chromatography (HPLC).

Core Concepts in Phosphoramidite Purity

3'-TBDMS-Bz-rA phosphoramidite, like other phosphoramidites, is susceptible to degradation through oxidation and hydrolysis. The phosphorus atom in a phosphoramidite exists in the P(III) oxidation state, which is reactive and essential for oligonucleotide synthesis. Oxidation of the phosphoramidite to its P(V) state renders it inactive in the coupling reaction. Additionally, the presence of the tert-butyldimethylsilyl (TBDMS) protecting group on the 2'-hydroxyl of the ribose sugar introduces the possibility of isomeric impurities, most notably the migration of the TBDMS group to the 3'-hydroxyl, leading to the formation of a 2'-phosphoramidite. This 2'-isomer is a critical impurity as it can be incorporated into the growing oligonucleotide chain, resulting in an unnatural 2'-5' internucleotide linkage.

Methodology Comparison: 31P NMR vs. HPLC

Both 31P NMR and HPLC are powerful techniques for phosphoramidite purity assessment, each offering distinct advantages. 31P NMR provides a direct and quantitative measure of phosphorus-containing species, while HPLC excels at separating a broader range of impurities based on their physicochemical properties.

Data Presentation: Quantitative Purity Analysis

The following table summarizes typical purity specifications and findings for 2'-TBDMS-protected RNA phosphoramidites, including analogs of 3'-TBDMS-Bz-rA.

Analytical Method	Parameter	Typical Specification/Finding	Reference
31P NMR	Purity	≥ 99%	[1]
P(III) Impurities (non-primary)	< 0.5 mol % in the 140-152 ppm range	[1]
Single Reactive P(III) Species	No single impurity > 0.3%	[1]
P(V) Impurities	Typically < 1%	[2]
Reversed-Phase HPLC	Purity	≥ 99.0%	[1]
Single Impurity	≤ 0.5%	[3]
Diastereomer Separation	Baseline or near-baseline separation of diastereomers is often achievable.	[2][4]

Note: Data is based on specifications for commercially available 2'-TBDMS protected RNA phosphoramidites, which are close structural and functional analogs of 3'-TBDMS-Bz-rA phosphoramidite.

Experimental Protocols

31P NMR Spectroscopy

31P NMR is a robust method for quantifying the desired P(III) phosphoramidite and its phosphorus-containing impurities. The large chemical shift dispersion in 31P NMR allows for clear separation of signals from different phosphorus species.[5]

Sample Preparation:

• Accurately weigh approximately 10-20 mg of the 3'-TBDMS-Bz-rA phosphoramidite sample into a clean, dry NMR tube.

• Dissolve the sample in 0.5-0.7 mL of an appropriate deuterated solvent (e.g., CDCl3, CD2Cl2, or anhydrous acetonitrile-d3). The use of anhydrous solvents is critical to prevent hydrolysis.

• For quantitative analysis, a known amount of an internal standard can be added.

NMR Acquisition Parameters (Example):

• Spectrometer: 300 MHz or higher field strength

• Pulse Program: A standard proton-decoupled 31P NMR experiment (e.g., zgig on Bruker instruments).

• Relaxation Delay (D1): 5-10 seconds to ensure full relaxation of all phosphorus nuclei for accurate quantification.

• Acquisition Time (AQ): 1-2 seconds.

• Number of Scans (NS): 128-256 scans, depending on the sample concentration.

• Spectral Width (SW): A range sufficient to cover both P(III) and P(V) regions, typically from -50 to 200 ppm.

• Reference: An external standard of 85% H3PO4 is commonly used and set to 0 ppm.

Data Analysis:

• The 31P NMR spectrum of a high-purity phosphoramidite will show two major peaks in the range of 140-155 ppm, corresponding to the two diastereomers of the P(III) compound.[5]

• P(V) impurities, such as the oxidized phosphoramidite, will appear in a different region of the spectrum, typically between -20 and 10 ppm.

• Other P(III) impurities will also appear in the 140-155 ppm range but with distinct chemical shifts from the two main diastereomer peaks.

• Purity is calculated by integrating the area of the main diastereomer peaks and comparing it to the total area of all phosphorus-containing signals in the spectrum.

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

RP-HPLC is a highly sensitive method for separating the phosphoramidite from non-phosphorus-containing impurities and for resolving the two diastereomers.

Chromatographic Conditions (Example):

• Column: A C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).

• Mobile Phase A: 0.1 M Triethylammonium acetate (B1210297) (TEAA) in water.

• Mobile Phase B: Acetonitrile (B52724).

• Gradient: A linear gradient from a lower to a higher percentage of Mobile Phase B. For example, 50-95% B over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV detection at a wavelength where the DMT-containing compounds absorb strongly, typically 254 nm or 280 nm.

• Sample Preparation: Dissolve the phosphoramidite in anhydrous acetonitrile at a concentration of approximately 1 mg/mL.

Data Analysis:

• The chromatogram will typically show two major peaks corresponding to the two diastereomers of the 3'-TBDMS-Bz-rA phosphoramidite.[4][6]

• Impurities will appear as additional peaks in the chromatogram.

• Purity is determined by calculating the area percentage of the two main diastereomer peaks relative to the total peak area in the chromatogram.

Mandatory Visualizations

Experimental Workflow for Purity Assessment

Caption: A flowchart of the analytical workflow for assessing the purity of 3'-TBDMS-Bz-rA phosphoramidite.

Logical Relationship of Impurities

Caption: Relationship between the desired phosphoramidite and its common impurities.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. usp.org [usp.org]
• 3. agilent.com [agilent.com]
• 4. chromatographytoday.com [chromatographytoday.com]
• 5. Phosphoramidite compound identification and impurity control by Benchtop NMR - Magritek [magritek.com]
• 6. ymc.eu [ymc.eu]

A Comparative Guide to Enzymatic Digestion for Confirming the Integrity of RNA Synthesized with TBDMS Phosphoramidites

For Researchers, Scientists, and Drug Development Professionals

The integrity of synthetic RNA is a critical quality attribute, particularly for therapeutic applications. RNA synthesized using tert-butyldimethylsilyl (TBDMS) phosphoramidites requires robust analytical methods to ensure the final product is of high purity and contains the full-length, correct sequence. This guide provides a comparative overview of enzymatic digestion coupled with mass spectrometry (LC-MS) for RNA integrity assessment, alongside other common techniques such as high-performance liquid chromatography (HPLC) and gel electrophoresis.

Comparison of Analytical Methods for RNA Integrity

Choosing the appropriate analytical technique is crucial for obtaining reliable information about the integrity of synthetic RNA. Each method offers distinct advantages and limitations in terms of resolution, sensitivity, and the type of information it provides.

Feature	Enzymatic Digestion with LC-MS	Ion-Pair Reversed-Phase HPLC (IP-RP-HPLC)	Denaturing Polyacrylamide Gel Electrophoresis (PAGE)
Primary Information	Sequence confirmation, identification of modifications and impurities.	Purity assessment, quantification of full-length product and impurities (e.g., n-1 shortmers).	Size-based separation, visualization of full-length product and truncated species.
Resolution	High; can distinguish single nucleotide changes and modifications.	High; can resolve n-1 and other closely related impurities.[1]	Good; can resolve single nucleotide differences in shorter oligonucleotides.[2][3]
Sensitivity	High; can detect low-level impurities and modifications.[4]	Moderate to high, depending on the detector and column chemistry.[5]	Low; requires significant amounts of RNA (around 200 ng) for visualization with staining.[6]
Quantitative Accuracy	Semi-quantitative for impurities without standards; accurate for sequence verification.	High; provides accurate quantification of purity and major components.[7]	Primarily qualitative or semi-quantitative.
Throughput	Lower; involves multiple steps of digestion, separation, and data analysis.	Higher; suitable for routine quality control of multiple samples.	Moderate; can run multiple samples in parallel on a single gel.
Information on Co-eluting Species	Can deconvolve co-eluting species based on mass-to-charge ratio.[8]	Limited; co-eluting impurities can be difficult to quantify accurately.	Not applicable.
Confirmation of Sequence	Direct confirmation of sequence through fragment analysis.[4]	Indirect; purity is assessed, but sequence is not directly confirmed.	No; provides size information only.

Experimental Protocols

I. Enzymatic Digestion for LC-MS Analysis

This method involves the specific cleavage of the RNA molecule into smaller fragments using ribonucleases (RNases), followed by separation and mass analysis of these fragments. This allows for sequence verification and the identification of any modifications or unexpected fragments.

Materials:

• Synthetic RNA synthesized with TBDMS phosphoramidites (deprotected and purified)

• RNase T1 (cleaves 3' of guanosine (B1672433) residues)

• Bacterial Alkaline Phosphatase (BAP) (removes 3'-terminal phosphates)[9]

• RNase-free water

• Digestion Buffer (e.g., 50 mM Tris-HCl, pH 7.5, 1 mM EDTA)

• LC-MS system (e.g., UPLC coupled to a high-resolution mass spectrometer)

Protocol:

• Sample Preparation: Dissolve the purified synthetic RNA in RNase-free water to a final concentration of approximately 10-20 pmol/µL.

• RNase T1 Digestion:

  • In an RNase-free microcentrifuge tube, combine:

    • Synthetic RNA: 2 µL (20-40 pmol)

    • RNase T1 Digestion Buffer (10X): 2 µL

    • RNase T1 (1 U/µL): 1 µL

    • RNase-free water: to a final volume of 20 µL

  • Incubate the reaction at 37°C for 1 hour.[10]

• Bacterial Alkaline Phosphatase (BAP) Treatment (Optional but Recommended):

  • To the RNase T1 digestion reaction, add 1 µL of BAP (1 U/µL).

  • Incubate at 37°C for 30-60 minutes. This step removes the 3'-phosphate from the digestion products, which can simplify mass spectra and improve sequence coverage.[9]

• Sample Cleanup: Prior to LC-MS analysis, it is often necessary to desalt the sample to remove enzymes and buffer components that can interfere with ionization. This can be achieved using a suitable solid-phase extraction (SPE) cartridge.

• LC-MS Analysis:

  • Inject the cleaned-up sample into the LC-MS system.

  • Separation is typically performed on a C18 column using an ion-pairing agent (e.g., triethylammonium (B8662869) acetate) in the mobile phase.[5]

  • The mass spectrometer is operated in negative ion mode to detect the RNA fragments.

• Data Analysis:

  • The resulting mass spectrum will show a series of peaks, each corresponding to a specific fragment from the enzymatic digest.

  • Compare the experimentally observed masses with the theoretical masses of the expected fragments from an in-silico digest of the target RNA sequence.

  • The presence of all expected fragments confirms the sequence integrity. The absence of expected fragments or the presence of unexpected masses may indicate incomplete synthesis, degradation, or modifications.

II. Ion-Pair Reversed-Phase HPLC (IP-RP-HPLC)

IP-RP-HPLC is a powerful technique for assessing the purity of synthetic oligonucleotides by separating the full-length product from shorter failure sequences (e.g., n-1 mers) and other impurities.[1]

Materials:

• Synthetic RNA (deprotected)

• Mobile Phase A: Aqueous buffer with an ion-pairing agent (e.g., 100 mM Triethylammonium acetate (B1210297) (TEAA), pH 7.0)

• Mobile Phase B: Acetonitrile

• HPLC system with a UV detector

• C18 column suitable for oligonucleotide analysis

Protocol:

• Sample Preparation: Dissolve the deprotected crude or purified RNA in Mobile Phase A.

• HPLC Analysis:

  • Equilibrate the column with a low percentage of Mobile Phase B.

  • Inject the sample onto the column.

  • Elute the oligonucleotides using a linear gradient of increasing Mobile Phase B concentration.

  • Monitor the elution profile at 260 nm.

• Data Analysis:

  • The major peak in the chromatogram corresponds to the full-length RNA product.

  • Peaks eluting earlier than the main peak typically represent shorter failure sequences (n-1, n-2, etc.).

  • Purity is calculated by integrating the peak areas.

III. Denaturing Polyacrylamide Gel Electrophoresis (PAGE)

PAGE under denaturing conditions separates RNA molecules based on their size, allowing for the visualization of the full-length product and any shorter, truncated species.[2][3]

Materials:

• Synthetic RNA

• Denaturing polyacrylamide gel (containing urea)

• TBE buffer (Tris/Borate/EDTA)

• Loading buffer (containing a denaturant like formamide (B127407) and tracking dyes)

• Gel electrophoresis apparatus and power supply

• Staining solution (e.g., SYBR Gold or ethidium (B1194527) bromide)

• UV transilluminator or gel imaging system

Protocol:

• Sample Preparation: Mix the RNA sample with the denaturing loading buffer and heat at 90-95°C for 3-5 minutes to denature the RNA.

• Gel Electrophoresis:

  • Assemble the electrophoresis apparatus and pre-run the gel for about 30 minutes.[3]

  • Load the denatured RNA samples into the wells of the gel.

  • Run the gel at a constant voltage or power until the tracking dyes have migrated to the desired position.

• Visualization:

  • Stain the gel with a fluorescent dye.

  • Visualize the RNA bands using a UV transilluminator or a gel imager.

• Data Analysis:

  • A single, sharp band at the expected molecular weight indicates a high-purity, full-length product.

  • The presence of lower molecular weight bands or a smear indicates the presence of truncated sequences or degradation.

Visualization of Experimental Workflow

The following diagram illustrates the workflow for confirming RNA integrity using enzymatic digestion followed by LC-MS analysis.

Caption: Workflow for RNA integrity confirmation via enzymatic digestion and LC-MS.

Troubleshooting Potential Issues

• Incomplete Digestion: If the mass spectrum shows a significant peak corresponding to the undigested RNA, consider increasing the enzyme concentration or incubation time. Ensure that the digestion buffer conditions are optimal for the enzyme. Residual TBDMS protecting groups from incomplete deprotection can sterically hinder enzyme access and may require optimization of the deprotection step.

• Unexpected Masses in LC-MS: The presence of unexpected masses could indicate incomplete deprotection of other protecting groups used during synthesis, base modifications, or the presence of impurities.

• Poor Resolution in HPLC: Suboptimal separation of the full-length product from n-1 shortmers can be addressed by adjusting the gradient, temperature, or the ion-pairing agent concentration.[1]

• Smeared Bands in PAGE: Smearing on a gel is often indicative of RNA degradation. Ensure that all solutions and equipment are RNase-free. Incomplete denaturation can also lead to aberrant migration, so ensure proper heating of the sample in denaturing loading buffer.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. biopharminternational.com [biopharminternational.com]
• 3. Method validation of in vitro RNA transcript analysis on the Agilent 2100 Bioanalyzer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Human RNase 4 improves mRNA sequence characterization by LC–MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Enhanced Detection of Post-Transcriptional Modifications Using a Mass-Exclusion List Strategy for RNA Modification Mapping by LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 7. glenresearch.com [glenresearch.com]
• 8. researchgate.net [researchgate.net]
• 9. Protecting Groups in Oligonucleotide Synthesis | Springer Nature Experiments [experiments.springernature.com]
• 10. youtube.com [youtube.com]

A Comparative Guide to 2'-Hydroxyl Protecting Groups in Large-Scale RNA Synthesis: A Cost-Benefit Analysis of TBDMS, TOM, and 2'-ACE Strategies

For Researchers, Scientists, and Drug Development Professionals

The burgeoning field of RNA therapeutics has placed immense demands on the chemical synthesis of high-purity, large-scale RNA oligonucleotides. A critical factor influencing the efficiency, yield, and ultimately the cost-effectiveness of this process is the choice of the 2'-hydroxyl protecting group. This guide provides a comprehensive cost-benefit analysis of the three most prevalent protecting group strategies: tert-butyldimethylsilyl (TBDMS), triisopropylsilyloxymethyl (TOM), and 5'-silyl-2'-acetoxyethyl orthoester (2'-ACE). We present a detailed comparison of their performance, supported by experimental data and protocols, to aid researchers in selecting the optimal strategy for their specific large-scale RNA synthesis needs.

Executive Summary

The selection of a 2'-hydroxyl protecting group is a pivotal decision in large-scale RNA synthesis, with significant implications for coupling efficiency, deprotection conditions, and the purity of the final product.

• TBDMS represents the traditional, widely adopted, and cost-effective standard. However, its steric bulk can reduce coupling efficiency, and it carries a risk of 2'-3' silyl (B83357) migration.

• TOM offers an improvement over TBDMS with higher coupling efficiencies due to reduced steric hindrance and is stable against migration, making it a robust alternative for longer oligonucleotides.

• 2'-ACE chemistry is a more recent innovation that provides the highest coupling rates and yields, proving particularly advantageous for the synthesis of very long and highly modified RNA sequences.

While a direct cost comparison of reagents is subject to market fluctuations, the "cost" in large-scale synthesis must also account for factors such as synthesis time, yield of the desired full-length product, and purification complexity.

Performance Comparison: TBDMS vs. TOM vs. 2'-ACE

The following tables summarize the key performance characteristics of each protecting group strategy based on available data.

Feature	TBDMS (tert-butyldimethylsilyl)	TOM (Triisopropylsilyloxymethyl)	2'-ACE (5'-silyl-2'-acetoxyethyl orthoester)
Coupling Efficiency	Good, but can be impeded by steric hindrance, especially for longer sequences.[1][2]	Higher than TBDMS due to a spacer that reduces steric hindrance.[1][3][4][5][6]	>99%, fastest coupling rates.[7][8]
Synthesis of Long RNA	Can be challenging for sequences >40 nucleotides due to cumulative coupling inefficiencies.[7][9]	Recommended for long RNA synthesis due to higher coupling yields.[1][3]	Method of choice for very long RNA (>100 nucleotides).[7][9][10]
Deprotection Conditions	Requires a dedicated fluoride-based deprotection step (e.g., TEA·3HF or TBAF).[11][12][13]	Cleaved under mild basic conditions, often compatible with base and phosphate (B84403) deprotection.[2][3]	Mildly acidic conditions (pH 3.8) for a short duration.[7][8]
Risk of Isomerization	Susceptible to 2'- to 3'-silyl migration under basic conditions, leading to 2'-5' phosphodiester linkages.[2][3][5]	Acetal structure prevents migration.[3][5]	Stable against isomerization.
Purity of Crude Product	Generally good, but can be compromised by incomplete coupling and side reactions.	High purity due to high coupling efficiency and stability.[3]	Superior purity of the crude product.[7][8]
Ease of Handling	Well-established protocols, but the fluoride (B91410) deprotection step requires careful handling.[11][13]	Simpler deprotection protocols.[3][5]	Protected RNA is water-soluble and nuclease-resistant, allowing for easier handling and analysis.[7][8]

Experimental Protocols

TBDMS Protection Strategy

Synthesis Workflow: The synthesis cycle for TBDMS-protected RNA phosphoramidites is a standard solid-phase process.[11][12][14]

Caption: TBDMS-protected RNA synthesis and deprotection workflow.

Deprotection Protocol:

• Cleavage and Base Deprotection: The solid support is treated with a mixture of concentrated aqueous ammonia (B1221849) and methylamine (B109427) (AMA) at 65°C for 10-30 minutes to cleave the oligonucleotide from the support and remove the protecting groups from the nucleobases and phosphate backbone.[15]

• 2'-TBDMS Group Removal: The dried, partially deprotected RNA is dissolved in a mixture of DMSO and triethylamine (B128534) (TEA). Triethylamine trihydrofluoride (TEA·3HF) is then added, and the mixture is heated at 65°C for 2.5 hours to remove the TBDMS groups.[13][15]

• Purification: The crude RNA is purified using techniques such as HPLC or PAGE.[11][15]

TOM Protection Strategy

Synthesis Workflow: The synthesis cycle is similar to that of TBDMS, but often with shorter coupling times due to the higher reactivity of TOM-protected phosphoramidites.[3][5]

Caption: TOM-protected RNA synthesis and deprotection workflow.

Deprotection Protocol:

• One-Step Cleavage and Deprotection: The TOM protecting group is labile under the same basic conditions used for cleavage and deprotection of the nucleobases and phosphate backbone.[2] Treatment with ammonium (B1175870) hydroxide/methylamine (AMA) or ethanolic methylamine/aqueous methylamine (EMAM) at room temperature is typically sufficient for complete deprotection.[5]

• Purification: The fully deprotected RNA is then purified by HPLC or PAGE.

2'-ACE Protection Strategy

Synthesis Workflow: This strategy involves a unique 5'-silyl protecting group and the 2'-ACE orthoester, which requires modifications to the standard synthesis cycle.[7][8][16]

Caption: 2'-ACE protected RNA synthesis and deprotection workflow.

Deprotection Protocol:

• Cleavage and Base Deprotection: The oligonucleotide is cleaved from the solid support and the base and phosphate protecting groups are removed using methylamine.[16]

• 2'-ACE Group Removal: The 2'-ACE protecting groups are rapidly removed under mild acidic conditions (e.g., pH 3.8 aqueous buffer) in less than 30 minutes.[7][8]

• Purification: The final RNA product is purified. A key advantage of the 2'-ACE strategy is that the RNA can be handled and purified while the 2'-protecting groups are still attached, as they are water-soluble and render the RNA resistant to nuclease degradation.[7][8][16]

Cost-Benefit Analysis

A direct financial cost comparison is challenging due to proprietary pricing and market variability. However, a qualitative cost-benefit analysis can be derived from the performance data.

TBDMS:

• Benefits: Lower upfront cost of phosphoramidites, extensive body of literature and well-established protocols.[11][17]

• Costs (Direct & Indirect): Potentially lower yields of full-length product for longer sequences, requiring more complex and costly purification.[1][2] The dedicated desilylation step adds time and reagent costs to the overall process.[11][12]

TOM:

• Benefits: Higher coupling efficiency leads to higher yields of full-length product, simplifying purification and increasing the overall output of a synthesis run.[1][3][4][6] The streamlined deprotection protocol saves time and reduces reagent consumption.[2][5]

• Costs (Direct & Indirect): The cost of TOM-protected phosphoramidites may be higher than TBDMS monomers.

2'-ACE:

• Benefits: Highest yields and purity, especially for long and complex RNA sequences, significantly reducing the cost and effort of purification.[7][8][18] The ability to handle the RNA in its protected, water-soluble form can streamline analytical and purification workflows.[7][8][16] The rapid deprotection under mild conditions is also a significant advantage.[7][8]

• Costs (Direct & Indirect): The initial cost of 2'-ACE phosphoramidites and potentially the need for specialized synthesizer setups may be higher.[17]

Conclusion and Recommendations

The optimal choice of a 2'-hydroxyl protecting group for large-scale RNA synthesis is contingent on the specific requirements of the project.

• For the synthesis of shorter oligonucleotides where cost is a primary driver, the TBDMS strategy remains a viable and economical option.

• For routine synthesis of longer RNA molecules where high yield and purity are important, the TOM protecting group offers a significant advantage over TBDMS with a more streamlined workflow.

• For the most demanding applications, such as the synthesis of very long RNAs, highly modified sequences, or when the highest possible purity is required, the 2'-ACE chemistry is the superior choice, despite a potentially higher initial investment. The significant gains in yield and purity, coupled with the simplified handling of the protected RNA, can lead to overall cost savings in the long run, particularly in a high-throughput or therapeutic manufacturing environment.

Researchers and process development scientists should carefully weigh the trade-offs between the upfront costs of reagents and the downstream costs associated with yield, purity, and process complexity when selecting a 2'-hydroxyl protection strategy for their large-scale RNA synthesis endeavors.

References

• 1. glenresearch.com [glenresearch.com]
• 2. atdbio.com [atdbio.com]
• 3. glenresearch.com [glenresearch.com]
• 4. glenresearch.com [glenresearch.com]
• 5. massbio.org [massbio.org]
• 6. mdpi.com [mdpi.com]
• 7. cdn.technologynetworks.com [cdn.technologynetworks.com]
• 8. researchgate.net [researchgate.net]
• 9. The Chemical Synthesis of Long and Highly Modified RNA using 2'-ACE Chemistry | Technology Networks [technologynetworks.com]
• 10. horizondiscovery.com [horizondiscovery.com]
• 11. kulturkaufhaus.de [kulturkaufhaus.de]
• 12. books.rsc.org [books.rsc.org]
• 13. glenresearch.com [glenresearch.com]
• 14. Large Scale Oligonucleotide Production Service - Creative Biolabs [creative-biolabs.com]
• 15. benchchem.com [benchchem.com]
• 16. horizondiscovery.com [horizondiscovery.com]
• 17. Chemical synthesis of a very long oligoribonucleotide with 2-cyanoethoxymethyl (CEM) as the 2′-O-protecting group: structural identification and biological activity of a synthetic 110mer precursor-microRNA candidate - PMC [pmc.ncbi.nlm.nih.gov]
• 18. RNA oligonucleotide synthesis via 5'-silyl-2'-orthoester chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to 3'-TBDMS-Bz-rA Phosphoramidite and its Alternatives for Long RNA Synthesis

For researchers, scientists, and drug development professionals engaged in the synthesis of long-chain ribonucleic acids (RNA), the choice of phosphoramidite (B1245037) chemistry is a critical determinant of yield, purity, and overall success. This guide provides an objective comparison of the widely used 3'-TBDMS-Bz-rA phosphoramidite with its primary alternatives, 2'-O-TOM and 2'-ACE protected phosphoramidites, focusing on their performance in the synthesis of long RNA oligonucleotides. The information presented is supported by available experimental data to aid in the selection of the most appropriate chemistry for specific research and development needs.

The synthesis of long RNA molecules presents unique challenges, primarily due to the presence of the 2'-hydroxyl group on the ribose sugar, which can interfere with the phosphoramidite coupling reaction and lead to chain degradation. The choice of the protecting group for this 2'-hydroxyl is therefore paramount. The tert-butyldimethylsilyl (TBDMS) group has been a standard choice for years, but newer chemistries have emerged to address its limitations, especially in the context of synthesizing RNA strands exceeding 80-100 nucleotides.

Performance Comparison of 2'-O-Protecting Groups

The performance of 3'-TBDMS-Bz-rA phosphoramidite and its alternatives can be evaluated based on key metrics such as coupling efficiency, the yield of full-length product, and the purity of the final RNA oligonucleotide.

Quantitative Data Summary

The following tables summarize the available quantitative data comparing the performance of TBDMS, TOM (triisopropylsilyloxymethyl), and 2'-ACE (acetoxyethyl orthoester) chemistries in RNA synthesis.

Table 1: Comparison of Average Stepwise Coupling Efficiency (ASCE) and Resulting Full-Length Product Yield.

2'-O-Protecting Group	Average Stepwise Coupling Efficiency (ASCE)	Approximate % Full-Length Product (21-mer)[1]	Approximate % Full-Length Product (50-mer)[1]
2'-TBDMS	>98%[1]	65%	36%
2'-TOM	>98%[1]	Not explicitly stated for 21/50-mer, but higher than TBDMS for long RNA[2]	Not explicitly stated for 21/50-mer, but higher than TBDMS for long RNA[2]
2'-ACE	>99%[1][3]	81%	61%

Table 2: Extrapolated Crude Purity for a 100-mer RNA Oligonucleotide.

2'-O-Protecting Group	Predicted Crude Oligonucleotide Purity (100-mer)
2'-TBDMS	27%[2]
2'-TOM	33%[2]
2'-ACE	Stated to be the method of choice for >100 bases with high purity[3][4]

Note: The data for the 100-mer is an extrapolation based on the synthesis of a 20-mer and should be considered an estimate of the expected outcome on a chromatogram rather than the final isolated yield[2].

In-depth Analysis of Each Chemistry

3'-TBDMS-Bz-rA Phosphoramidite

The 3'-TBDMS-Bz-rA phosphoramidite, a standard reagent in RNA synthesis, utilizes the TBDMS group to protect the 2'-hydroxyl of adenosine. The benzoyl (Bz) group provides protection for the exocyclic amine of adenine.

• Performance: While effective for shorter RNA sequences, the bulky nature of the TBDMS group can lead to steric hindrance during the coupling step, resulting in lower coupling efficiencies, especially as the RNA chain elongates[2]. This limitation makes the synthesis of RNA molecules longer than 40-50 nucleotides challenging, with a significant decrease in the yield of the full-length product[3][4]. For a 100-mer, the crude purity is predicted to be around 27%[2].

• Limitations: A significant drawback of TBDMS chemistry is the potential for 2' to 3' silyl (B83357) migration under basic deprotection conditions, which can lead to the formation of non-biological 2'-5' phosphodiester linkages and chain cleavage[5][6].

2'-O-TOM (Triisopropylsilyloxymethyl) Protected Phosphoramidites

The 2'-O-TOM chemistry was developed to address the steric hindrance issue associated with the TBDMS group.

• Performance: The TOM protecting group features a spacer between the silyl group and the 2'-oxygen, which reduces steric hindrance during coupling[6]. This results in a slightly higher coupling efficiency compared to TBDMS, which becomes more impactful for longer oligonucleotides[2]. For a 100-mer, the predicted crude purity is approximately 33%[2]. The TOM group is also stable under basic conditions, preventing the 2'-5' linkage isomerization seen with TBDMS[5][6].

• Advantages: The improved coupling efficiency makes TOM-protected phosphoramidites a better choice for the synthesis of RNA in the 50-100 nucleotide range compared to TBDMS.

2'-ACE (Acetoxyethyl Orthoester) Chemistry

The 2'-ACE chemistry represents a significant advancement in RNA synthesis, particularly for very long oligonucleotides.

• Performance: 2'-ACE chemistry boasts average stepwise coupling efficiencies of over 99%, leading to substantially higher yields of full-length products, even for RNAs exceeding 100 bases[1][3][4]. For a 50-mer, the approximate full-length product is 61%, compared to 36% for TBDMS[1]. This chemistry is considered the method of choice for synthesizing long and highly modified RNA[3][4].

• Advantages: A key advantage of 2'-ACE chemistry is the mild deprotection conditions. The 2'-ACE groups are removed under acidic conditions (pH 3.8), which minimizes the risk of RNA degradation[3]. Furthermore, the 2'-ACE protected RNA is water-soluble and resistant to nucleases, allowing for easier handling and purification[3].

Experimental Protocols

Detailed methodologies are crucial for reproducing and comparing experimental results. Below are outlines of the key steps in RNA synthesis using each of the discussed phosphoramidite chemistries.

General Solid-Phase RNA Synthesis Cycle

The synthesis of RNA on a solid support follows a cyclical four-step process:

• Deblocking/Detritylation: Removal of the 5'-dimethoxytrityl (DMT) protecting group to free the 5'-hydroxyl for the next coupling reaction.

• Coupling: Addition of the activated phosphoramidite to the growing RNA chain.

• Capping: Acetylation of any unreacted 5'-hydroxyl groups to prevent the formation of deletion mutants.

• Oxidation: Conversion of the phosphite (B83602) triester linkage to a more stable phosphate (B84403) triester.

This cycle is repeated for each nucleotide addition.

Protocol for 3'-TBDMS-Bz-rA Phosphoramidite Synthesis

• Synthesis:

  • Solid Support: Controlled Pore Glass (CPG) with the initial nucleoside.

  • Activator: 5-Ethylthio-1H-tetrazole (ETT) or 5-Benzylthio-1H-tetrazole (BMT) are commonly used. BMT is often preferred for the sterically hindered 2'-O-TBDMS phosphoramidites as it can improve coupling efficiency[7][8].

  • Coupling Time: Typically around 6 minutes with ETT[2].

• Deprotection:

  • Cleavage and Base Deprotection: The oligonucleotide is cleaved from the solid support, and the base and phosphate protecting groups are removed using a mixture of concentrated ammonium (B1175870) hydroxide (B78521) and ethanol (B145695) (3:1 v/v) at 55°C for several hours.

  • 2'-O-TBDMS Deprotection: The TBDMS groups are removed by treatment with a fluoride (B91410) source, such as triethylamine (B128534) trihydrofluoride (TEA·3HF) or tetrabutylammonium (B224687) fluoride (TBAF), in a solvent like DMSO or THF at elevated temperatures (e.g., 65°C) for a few hours.

Protocol for 2'-O-TOM Protected Phosphoramidite Synthesis

• Synthesis:

  • Solid Support: Typically 1000Å CPG is recommended for longer oligonucleotides[5].

  • Activator: Similar activators to TBDMS chemistry are used, such as ETT.

  • Coupling Time: Due to reduced steric hindrance, coupling times can be shorter than with TBDMS.

• Deprotection:

  • Cleavage and Base Deprotection: A mixture of ethanolic methylamine (B109427) (EMA) or aqueous ammonia/methylamine (AMA) can be used for rapid and efficient deprotection at room temperature.

  • 2'-O-TOM Deprotection: The TOM groups are removed using a fluoride reagent like TBAF in THF.

Protocol for 2'-ACE Chemistry Synthesis

• Synthesis:

  • 5'-Protecting Group: A silyl ether is used instead of the traditional DMT group.

  • Activator: Standard activators are employed.

  • Coupling Reaction: The coupling step is generally faster than with silyl-based 2'-O-protection[3][4].

• Deprotection:

  • Phosphate Deprotection: Methyl groups on the phosphates are removed using a specific reagent like disodium-2-carbamoyl-2-cyanoethylene-1,1-dithiolate trihydrate (S2Na2) in DMF.

  • Cleavage and Base Deprotection: The RNA is cleaved from the support, and exocyclic amine protecting groups are removed with aqueous methylamine at 55°C.

  • 2'-ACE Deprotection: The final deprotection of the 2'-ACE groups is achieved under mild acidic conditions (e.g., pH 3.8 buffer at 60°C for 30 minutes)[3].

Visualizing the Chemistries and Workflows

To better understand the differences between these synthesis strategies, the following diagrams illustrate the chemical structures of the protecting groups, the overall experimental workflow, and a decision-making guide.

Structures of 2'-O-Protecting Groups

General RNA Synthesis Workflow

RNA Synthesis Chemistry Decision Tree

Conclusion and Recommendations

The performance of 3'-TBDMS-Bz-rA phosphoramidite is adequate for the synthesis of short RNA oligonucleotides. However, for the synthesis of long RNA, particularly sequences exceeding 50 nucleotides, alternative chemistries offer significant advantages.

• For RNA up to 50 nucleotides: 3'-TBDMS chemistry is a viable and cost-effective option, provided that potential side reactions are carefully monitored.

• For RNA between 50 and 100 nucleotides: 2'-O-TOM protected phosphoramidites are recommended due to their higher coupling efficiency and prevention of 2'-5' linkage isomerization, leading to a higher yield of the desired full-length product.

• For RNA exceeding 100 nucleotides: 2'-ACE chemistry is the superior choice, offering the highest coupling efficiency, mildest deprotection conditions, and the ability to produce high-purity, very long RNA constructs that are challenging to obtain with other methods.

Researchers and drug development professionals should carefully consider the length of the desired RNA, the required purity, and the potential for chemical modifications when selecting the most appropriate phosphoramidite chemistry for their specific application. The initial investment in more advanced chemistries like 2'-ACE can lead to significant savings in time and resources by providing higher yields of high-quality, long RNA for downstream applications.

References

• 1. horizondiscovery.com [horizondiscovery.com]
• 2. glenresearch.com [glenresearch.com]
• 3. cdn.technologynetworks.com [cdn.technologynetworks.com]
• 4. The Chemical Synthesis of Long and Highly Modified RNA using 2'-ACE Chemistry | Technology Networks [technologynetworks.com]
• 5. glenresearch.com [glenresearch.com]
• 6. atdbio.com [atdbio.com]
• 7. kulturkaufhaus.de [kulturkaufhaus.de]
• 8. RNA Synthesis Using 2′-O-(Tert-Butyldimethylsilyl) Protection | Springer Nature Experiments [experiments.springernature.com]

A Comparative Review of 3'-TBDMS-Bz-rA Phosphoramidite Performance in RNA Synthesis

For Researchers, Scientists, and Drug Development Professionals

The chemical synthesis of ribonucleic acids (RNA) is a cornerstone of modern molecular biology and therapeutic development. The choice of phosphoramidite (B1245037) chemistry, particularly the 2'-hydroxyl protecting group, is critical for achieving high coupling efficiency, minimizing side reactions, and ensuring the integrity of the final oligonucleotide product. This guide provides a comprehensive comparison of the widely used 3'-tert-butyldimethylsilyl (TBDMS)-Bz-rA phosphoramidite with its main alternatives: 2'-O-triisopropylsilyloxymethyl (TOM) and 2'-bis(2-acetoxyethoxy)methyl (ACE) protected phosphoramidites.

Performance Comparison: TBDMS vs. TOM vs. ACE

The performance of these phosphoramidites can be evaluated based on several key metrics, including coupling efficiency, deprotection conditions, and the purity of the final RNA product. While experimental conditions can vary between studies, the following tables summarize available quantitative data to facilitate a direct comparison.

Coupling Efficiency and Crude Purity

Higher coupling efficiency per synthesis cycle is crucial for the successful synthesis of long oligonucleotides. Even small differences in efficiency can significantly impact the yield of the full-length product.

Protecting Group	Average Coupling Efficiency (per step)	Crude Oligonucleotide Purity (100mer)	Source
2'-TBDMS	>98% (for a 21-mer)	27%	[1][2]
2'-TOM	>98% (for a 21-mer)	33%	[1][2]
2'-ACE	>99% (for a 21-mer)	Not Reported	[1]

Note: The crude purity of a 100mer oligonucleotide was extrapolated from data obtained from the synthesis of a 20mer.[2]

Deprotection Conditions

The conditions required to remove the protecting groups after synthesis are a critical consideration, as harsh conditions can lead to degradation of the RNA molecule.

Protecting Group	Base Deprotection	2'-Hydroxyl Deprotection	Key Advantages	Potential Disadvantages
2'-TBDMS	Ethanolic methylamine/ammonia (B1221849) hydroxide	Fluoride-based reagents (e.g., TEA·3HF, TBAF)	Well-established chemistry.	Slower coupling due to steric hindrance; potential for 2' to 3' silyl (B83357) migration.[3][4]
2'-TOM	Methylamine in ethanol/water or AMA	Fluoride-based reagents (e.g., TBAF)	Higher coupling efficiency than TBDMS; resistant to 2' to 3' migration.[3][4]	Can be more expensive than TBDMS.
2'-ACE	Aqueous methylamine	Mildly acidic conditions (pH 3.8)	Fast coupling; mild deprotection conditions.[5][6]	Requires a different 5'-silyl protecting group and a dedicated synthesis cycle.[6]

Experimental Protocols

Detailed and optimized protocols are essential for successful RNA synthesis. Below are representative protocols for the key stages of oligonucleotide synthesis using 2'-TBDMS protected phosphoramidites.

Automated Solid-Phase RNA Synthesis Cycle (using 2'-TBDMS phosphoramidites)

This protocol outlines a standard cycle for the addition of a single nucleotide.

• Detritylation (Deblocking):

  • Reagent: 3% Trichloroacetic acid (TCA) in dichloromethane.

  • Procedure: The solid support-bound oligonucleotide is treated with the deblocking solution to remove the 5'-dimethoxytrityl (DMT) protecting group. The column is then washed with anhydrous acetonitrile.

• Coupling:

  • Reagents:

    • 0.1 M solution of 3'-TBDMS-Bz-rA phosphoramidite in anhydrous acetonitrile.

    • 0.25 M solution of an activator, such as 5-Ethylthio-1H-tetrazole (ETT), in anhydrous acetonitrile.

  • Procedure: The phosphoramidite and activator are delivered to the synthesis column to react with the free 5'-hydroxyl group of the growing oligonucleotide chain. Coupling times are typically longer for RNA synthesis (around 6 minutes) compared to DNA synthesis to account for the steric bulk of the 2'-TBDMS group.[2]

• Capping:

  • Reagents:

    • Cap A: Acetic anhydride/2,6-lutidine/THF.

    • Cap B: 16% N-Methylimidazole in THF.

  • Procedure: Any unreacted 5'-hydroxyl groups are acetylated to prevent them from participating in subsequent synthesis cycles.

• Oxidation:

  • Reagent: 0.02 M Iodine in THF/Pyridine/Water.

  • Procedure: The phosphite (B83602) triester linkage is oxidized to a more stable phosphate (B84403) triester linkage.

Deprotection of 2'-TBDMS Protected Oligonucleotides

Following synthesis, the oligonucleotide is cleaved from the solid support and all protecting groups are removed.

• Base and Phosphate Deprotection:

  • Reagent: A 1:1 (v/v) mixture of concentrated aqueous ammonia and 8M ethanolic methylamine.

  • Procedure: The solid support is treated with the reagent to cleave the succinate (B1194679) linker, remove the cyanoethyl groups from the phosphate backbone, and remove the benzoyl protecting group from the adenine (B156593) base. This step is typically performed at 65°C for 10-15 minutes.

• 2'-TBDMS Group Removal:

  • Reagent: Triethylamine trihydrofluoride (TEA·3HF) in a solvent such as N-methyl-2-pyrrolidone (NMP) or dimethyl sulfoxide (B87167) (DMSO).

  • Procedure: The oligonucleotide is incubated with the fluoride (B91410) reagent to cleave the TBDMS groups from the 2'-hydroxyl positions. This is typically carried out at 65°C for 2.5 hours.

Visualizing the Workflow

To better illustrate the key processes in RNA synthesis and deprotection, the following diagrams are provided.

Caption: Automated solid-phase RNA synthesis cycle.

Caption: Stepwise deprotection of 2'-TBDMS protected RNA.

Conclusion

The 3'-TBDMS-Bz-rA phosphoramidite remains a widely used and reliable reagent for RNA synthesis. Its performance is well-characterized, and established protocols are readily available. However, for applications requiring the synthesis of very long oligonucleotides or those that are sensitive to harsh deprotection conditions, alternative 2'-hydroxyl protecting groups such as TOM and ACE offer distinct advantages. 2'-TOM phosphoramidites can provide higher coupling efficiencies, leading to better yields of full-length products for longer sequences.[2] 2'-ACE chemistry offers the benefit of exceptionally mild deprotection conditions, which can be crucial for the synthesis of highly modified or sensitive RNA molecules.[5] The choice of phosphoramidite chemistry should, therefore, be guided by the specific requirements of the target oligonucleotide, including its length, sequence, and any modifications, as well as considerations of cost and available synthesis and purification instrumentation.

References

• 1. horizondiscovery.com [horizondiscovery.com]
• 2. glenresearch.com [glenresearch.com]
• 3. massbio.org [massbio.org]
• 4. glenresearch.com [glenresearch.com]
• 5. cdn.technologynetworks.com [cdn.technologynetworks.com]
• 6. horizondiscovery.com [horizondiscovery.com]

Safety & Regulatory Compliance

Proper Disposal of 3'-TBDMS-Bz-rA Phosphoramidite: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the safe handling and disposal of chemical reagents like 3'-TBDMS-Bz-rA Phosphoramidite (B1245037) are paramount for maintaining a secure and compliant laboratory environment. This document provides essential safety information, a detailed disposal plan, and relevant chemical data to ensure the responsible management of this compound.

Immediate Safety and Handling Precautions

3'-TBDMS-Bz-rA Phosphoramidite is a key reagent in RNA oligonucleotide synthesis.[1] Due to its reactive nature, it must be handled with care in a controlled laboratory setting. Always consult the Safety Data Sheet (SDS) for the specific product in use, and adhere to your institution's environmental health and safety (EHS) guidelines.

Key Handling Recommendations:

• Storage: Store at –20 °C under an inert atmosphere, protected from moisture and light.[1][2]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, chemical-resistant gloves, and a lab coat when handling this compound.

• Ventilation: Handle in a well-ventilated area, preferably within a chemical fume hood.

Quantitative Data

Property	Value	Source
Chemical Name	N-benzoyl-5′-O-[bis(4-methoxyphenyl)phenylmethyl]-2′-O-[(1,1-dimethylethyl)dimethylsilyl]-adenosine, 3′-[2-cyanoethyl N,N-bis(1-methylethyl)phosphoramidite]	[3]
Molecular Formula	C₅₃H₆₆N₇O₈PSi	[3]
Molecular Weight	988.19 g/mol	[3]
Appearance	White to off-white powder	[3]
Storage Temperature	-20°C	[3]
Purity	≥99% (³¹P-NMR), ≥99.0% (reversed phase HPLC)	[3]
Water Content	≤0.3 wt. % (Karl Fischer)	[3]

Experimental Protocol: Deactivation and Disposal

The primary method for the safe disposal of phosphoramidite waste involves a controlled deactivation process through hydrolysis, followed by disposal as hazardous waste in accordance with local, state, and federal regulations. The reactive phosphoramidite moiety is sensitive to moisture and can be intentionally hydrolyzed to a less reactive H-phosphonate species. This protocol is intended for the deactivation of small quantities of expired or unused 3'-TBDMS-Bz-rA Phosphoramidite solid waste or residues in empty containers.

Materials:

• Waste 3'-TBDMS-Bz-rA Phosphoramidite

• Anhydrous acetonitrile (B52724)

• 5% aqueous sodium bicarbonate (NaHCO₃) solution

• Appropriately labeled hazardous waste container

• Stir plate and stir bar (optional)

• Personal Protective Equipment (PPE)

Procedure:

• Preparation: Conduct all operations within a certified chemical fume hood. Ensure all necessary PPE is worn correctly.

• Dissolution:

  • For solid waste, carefully dissolve the 3'-TBDMS-Bz-rA Phosphoramidite in a minimal amount of anhydrous acetonitrile.

  • For empty containers, rinse the container with a small volume of anhydrous acetonitrile to dissolve any remaining residue.

• Hydrolysis (Quenching):

  • Slowly and with stirring, add the acetonitrile solution of the phosphoramidite to the 5% aqueous sodium bicarbonate solution. The weak basic condition helps to neutralize any acidic byproducts that may form.

  • Allow the mixture to stir at room temperature for a minimum of 24 hours to ensure complete hydrolysis of the phosphoramidite.

• Waste Collection:

  • Transfer the resulting aqueous mixture to a properly labeled hazardous waste container designated for aqueous chemical waste. The label should clearly indicate the contents, including the deactivated phosphoramidite, acetonitrile, and sodium bicarbonate.

• Final Disposal:

  • The sealed hazardous waste container should be disposed of through your institution's environmental health and safety (EHS) office or a licensed chemical waste disposal contractor. Never dispose of this chemical waste down the drain.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 3'-TBDMS-Bz-rA Phosphoramidite.

Caption: Disposal workflow for 3'-TBDMS-Bz-rA Phosphoramidite.

By adhering to these procedures, laboratory professionals can ensure the safe and environmentally responsible disposal of 3'-TBDMS-Bz-rA Phosphoramidite, contributing to a culture of safety and compliance in research and development.

References

• 1. 3′-TBDMS-Bz-rA Phosphoramidite | AxisPharm [axispharm.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. DMT-2′O-TBDMS-rA (bz) 亚磷酰胺 | Sigma-Aldrich [sigmaaldrich.com]

Personal protective equipment for handling 3'-TBDMS-Bz-rA Phosphoramidite

For researchers, scientists, and drug development professionals engaged in oligonucleotide synthesis, the proper handling of phosphoramidites is paramount to ensure laboratory safety and experimental success. This guide provides essential, immediate safety and logistical information for 3'-TBDMS-Bz-rA Phosphoramidite (B1245037), a key reagent in RNA synthesis.

Immediate Safety and Hazard Information

3'-TBDMS-Bz-rA Phosphoramidite is a chemical substance that requires careful handling due to its potential hazards. The primary routes of exposure are inhalation, ingestion, and skin or eye contact.

Hazard Identification and Classification:

Hazard Class	GHS Pictogram	Signal Word	Hazard Statements
Acute Toxicity, Oral (Category 4)	GHS07: Harmful/Irritant	Warning	H302: Harmful if swallowed.
Skin Irritation (Category 2)	GHS07: Harmful/Irritant	Warning	H315: Causes skin irritation.
Eye Irritation (Category 2A)	GHS07: Harmful/Irritant	Warning	H319: Causes serious eye irritation.
Specific Target Organ Toxicity – Single Exposure (Category 3), Respiratory System	GHS07: Harmful/Irritant	Warning	H335: May cause respiratory irritation.

This substance is also classified as a combustible solid and is considered highly hazardous to water.

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is crucial when handling 3'-TBDMS-Bz-rA Phosphoramidite to minimize exposure and ensure personal safety.

Recommended PPE for Handling 3'-TBDMS-Bz-rA Phosphoramidite:

Body Part	Personal Protective Equipment	Specifications and Remarks
Eyes/Face	Safety Goggles or a Face Shield	Must provide a complete seal around the eyes to protect against splashes. A face shield offers broader protection.
Hands	Chemical-Resistant Gloves	Nitrile or other appropriate chemical-resistant gloves are mandatory. Always inspect gloves for integrity before use and practice proper removal technique to avoid skin contact.
Body	Laboratory Coat	A flame-resistant lab coat should be worn to protect against spills and splashes.
Respiratory	Use in a well-ventilated area	All handling of the solid and its solutions should be conducted in a certified chemical fume hood to prevent inhalation of dust or vapors.

Operational Plan: Step-by-Step Handling Protocol

Due to its sensitivity to moisture and air, 3'-TBDMS-Bz-rA Phosphoramidite requires handling under anhydrous and inert conditions.

Experimental Protocol for Preparation and Use:

• Storage: Store the phosphoramidite at -20°C under an inert atmosphere (e.g., argon or nitrogen) and protected from light.[1]

• Acclimatization: Before opening, allow the vial to warm to room temperature in a desiccator to prevent condensation of moisture, which can degrade the reagent.

• Environment: Perform all manipulations in a chemical fume hood with low humidity.

• Dissolution: Using a syringe, add anhydrous acetonitrile (B52724) to the vial to dissolve the phosphoramidite to the desired concentration.

• Transfer: Transfer the solution to the synthesizer vial, maintaining an inert atmosphere throughout the process.

• Post-Use: Tightly seal the vial containing any remaining solid phosphoramidite and store it at -20°C under an inert atmosphere.

Below is a diagram illustrating the handling workflow for 3'-TBDMS-Bz-rA Phosphoramidite.

Caption: Workflow for handling 3'-TBDMS-Bz-rA Phosphoramidite.

Disposal Plan

Proper disposal of 3'-TBDMS-Bz-rA Phosphoramidite and associated waste is critical to prevent environmental contamination and ensure regulatory compliance.

Disposal Protocol for Phosphoramidite Waste:

• Segregation: Collect all waste containing the phosphoramidite, including unused solutions, contaminated vials, and pipette tips, in a designated and clearly labeled hazardous waste container.

• Hydrolysis: For larger quantities of expired or unused solid phosphoramidite, a deactivation process through hydrolysis is recommended. This involves dissolving the phosphoramidite in a minimal amount of anhydrous acetonitrile and then slowly adding it to a 5% aqueous solution of sodium bicarbonate with stirring. Allow the mixture to react for at least 24 hours to ensure complete hydrolysis.

• Waste Collection: Transfer the resulting aqueous mixture to a properly labeled hazardous waste container for aqueous chemical waste.

• Final Disposal: The sealed hazardous waste container should be disposed of through your institution's environmental health and safety (EHS) office or a licensed chemical waste disposal contractor.

The following diagram outlines the logical relationship for the disposal of phosphoramidite waste.

Caption: Disposal plan for 3'-TBDMS-Bz-rA Phosphoramidite waste.

References

• 1. 3′-TBDMS-Bz-rA Phosphoramidite | AxisPharm [axispharm.com]